2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive and in-depth overview of the synthetic route for preparing 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4. This deuterated analog of a biologically relevant N6-substituted purine derivative is of significant interest in pharmaceutical research, particularly for use as an internal standard in pharmacokinetic and metabolic studies. The strategic incorporation of deuterium atoms into the phenolic ring offers a distinct mass shift, facilitating accurate quantification by mass spectrometry. This guide details the rationale behind the synthetic strategy, step-by-step experimental protocols, purification techniques, and comprehensive analytical characterization of the final compound and key intermediates.

Introduction and Rationale

Isotopically labeled compounds are indispensable tools in modern drug discovery and development.[1] The substitution of hydrogen with its stable isotope, deuterium, provides a subtle yet powerful modification that can be leveraged in various applications.[2] One of the most critical applications is in quantitative bioanalysis, where deuterated analogs serve as ideal internal standards for mass spectrometry-based assays due to their similar physicochemical properties to the analyte but distinct mass.[3]

The target molecule, 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, is a deuterated isotopologue of a compound belonging to the N6-substituted purine class. Purine derivatives are ubiquitous in biochemistry and are known to interact with a wide range of biological targets.[4][5] The synthesis of the title compound is approached through a convergent strategy, involving the preparation of a deuterated phenolic amine precursor and its subsequent coupling with a reactive purine derivative. This guide will meticulously detail each stage of this synthesis, providing both the practical "how" and the scientific "why" behind each procedural step.

Overall Synthetic Strategy

The synthesis of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 is designed as a two-part convergent synthesis. The first part focuses on the preparation of the key deuterated intermediate, 2-(aminomethyl)phenol-d4. The second part involves the synthesis of the purine core, 6-chloropurine. The final step is the nucleophilic substitution reaction between these two fragments to yield the target molecule.

Figure 1: Overall synthetic workflow for 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4.

Experimental Protocols and Mechanistic Insights

Synthesis of 6-Chloropurine

6-Chloropurine is a versatile intermediate in the synthesis of a vast array of purine derivatives.[6] It is readily prepared from the naturally occurring purine, hypoxanthine.

Protocol 3.1: Chlorination of Hypoxanthine

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend hypoxanthine (1.0 eq) in phosphorus oxychloride (10-15 eq).

• Catalyst Addition: To this suspension, add N,N-dimethylaniline (3.0 eq) dropwise. The use of a tertiary amine base is crucial to drive the reaction towards the desired product.[7]

• Reaction: Heat the mixture to reflux (approximately 105-110 °C) for 4-8 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and carefully remove the excess phosphorus oxychloride under reduced pressure. The residue is then quenched by pouring it onto crushed ice.

• Isolation: Neutralize the acidic solution with a suitable base (e.g., concentrated ammonium hydroxide or sodium hydroxide solution) to a pH of 7-9 to precipitate the 6-chloropurine.[7]

• Purification: Collect the precipitate by filtration, wash with cold water, and dry under vacuum to afford 6-chloropurine as a solid.

Causality and Expertise: The use of a large excess of phosphorus oxychloride serves as both the reagent and the solvent. N,N-dimethylaniline acts as a catalyst, likely by forming a more reactive Vilsmeier-Haack type intermediate with phosphorus oxychloride, which facilitates the chlorination of the purine ring. Careful control of the work-up procedure is essential to ensure the safe decomposition of excess phosphorus oxychloride and to maximize the yield of the product.

Figure 2: Simplified reaction scheme for the synthesis of 6-chloropurine.

Synthesis of 2-(Aminomethyl)phenol-d4

This part of the synthesis involves two key transformations: the deuteration of the aromatic ring of 2-hydroxybenzaldehyde and the subsequent reductive amination of the aldehyde functionality.

Protocol 3.2.1: Deuteration of 2-Hydroxybenzaldehyde

• Reaction Setup: In a sealed pressure vessel, dissolve 2-hydroxybenzaldehyde (1.0 eq) in deuterium oxide (D₂O, a large excess).

• Catalysis: Add a catalytic amount of a strong acid, such as deuterated sulfuric acid (D₂SO₄) or trifluoroacetic acid-d (TFA-d). Acid catalysis is necessary to promote the electrophilic aromatic substitution of hydrogen with deuterium.

• Reaction: Heat the mixture to 120-150 °C for 24-48 hours with vigorous stirring. The progress of the deuteration can be monitored by ¹H NMR spectroscopy by observing the disappearance of the aromatic proton signals.[8]

• Work-up: After cooling, the reaction mixture is neutralized with a suitable base (e.g., NaHCO₃).

• Isolation: The deuterated product is extracted with an organic solvent (e.g., ethyl acetate), and the organic layer is dried over anhydrous sodium sulfate. The solvent is then removed under reduced pressure to yield 2-hydroxybenzaldehyde-d4.

Causality and Expertise: The hydroxyl group of the phenol is an activating group that directs the electrophilic substitution to the ortho and para positions. The aldehyde group is a deactivating group. The combination of these effects and the acidic conditions facilitates the exchange of the aromatic protons for deuterium. The use of a sealed vessel is necessary to reach the required temperatures above the boiling point of D₂O.

Protocol 3.2.2: Reductive Amination of 2-Hydroxybenzaldehyde-d4

• Imine Formation: Dissolve 2-hydroxybenzaldehyde-d4 (1.0 eq) in a suitable solvent such as methanol. Add an excess of aqueous ammonia.[9] This will form the corresponding imine in situ.

• Reduction: To the solution containing the imine, add a reducing agent such as sodium borohydride (NaBH₄) in portions at 0 °C. The reaction is then allowed to warm to room temperature and stirred for several hours.[10]

• Work-up: The reaction is quenched by the careful addition of water. The methanol is removed under reduced pressure.

• Isolation: The aqueous residue is extracted with an appropriate organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel to afford 2-(aminomethyl)phenol-d4.[11]

Causality and Expertise: Reductive amination is a highly efficient method for the synthesis of amines from carbonyl compounds.[12] The reaction proceeds through the formation of an imine intermediate, which is then reduced to the amine. The choice of a mild reducing agent like sodium borohydride is crucial to selectively reduce the imine in the presence of the aldehyde.

Figure 3: Workflow for the reductive amination of 2-hydroxybenzaldehyde-d4.

Synthesis of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

The final step in the synthesis is the coupling of the two key intermediates.

Protocol 3.3: Nucleophilic Aromatic Substitution

• Reaction Setup: In a round-bottom flask, dissolve 6-chloropurine (1.0 eq) and 2-(aminomethyl)phenol-d4 (1.1 eq) in a polar aprotic solvent such as n-butanol or isopropanol.

• Base Addition: Add a tertiary amine base, such as triethylamine (2.0-3.0 eq), to the reaction mixture. The base acts as a scavenger for the HCl generated during the reaction.[13]

• Reaction: Heat the mixture to reflux for 6-12 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution.

• Isolation: If a precipitate forms, it can be collected by filtration. If not, the solvent is removed under reduced pressure, and the residue is taken up in a suitable solvent and washed with water.

• Purification: The crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the final product, 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4.

Causality and Expertise: The reaction proceeds via a nucleophilic aromatic substitution mechanism, where the amine group of 2-(aminomethyl)phenol-d4 attacks the electron-deficient C6 position of the purine ring, displacing the chloride leaving group. The choice of a high-boiling point solvent allows the reaction to be carried out at an elevated temperature, which increases the reaction rate. The use of an excess of the amine and a base is important to drive the reaction to completion.

Purification and Characterization

Purification

Purification of the final product and intermediates is critical to obtain material of high purity. The following techniques are recommended:

• Recrystallization: This is an effective method for purifying solid compounds. The choice of solvent is crucial and should be determined experimentally.

• Column Chromatography: Silica gel chromatography is a versatile technique for purifying a wide range of organic compounds. The eluent system should be optimized to achieve good separation. For purine derivatives, a mixture of dichloromethane and methanol is often effective.

Analytical Characterization

The identity and purity of the synthesized compounds should be confirmed by a combination of analytical techniques.

Technique	Intermediate: 2-(Aminomethyl)phenol-d4	Final Product: 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4
¹H NMR	Absence or significant reduction of aromatic proton signals. Presence of signals for the aminomethyl and hydroxyl protons.	Absence or significant reduction of phenolic ring proton signals. Presence of signals for the purine ring protons, the aminomethyl protons, and the phenolic hydroxyl proton. The OH and NH protons can be exchanged with D₂O to confirm their assignment.[14]
¹³C NMR	Signals for the deuterated carbons will be observed as multiplets with reduced intensity due to C-D coupling.	Signals for the deuterated carbons on the phenol ring will show characteristic C-D coupling. Signals for the purine and other carbons will be present.
Mass Spectrometry (MS)	The molecular ion peak will be shifted by +4 mass units compared to the non-deuterated analog.	The molecular ion peak will be shifted by +4 mass units compared to the non-deuterated analog.
High-Resolution Mass Spectrometry (HRMS)	To confirm the elemental composition and the number of deuterium atoms incorporated.	To confirm the elemental composition and the number of deuterium atoms incorporated.
Isotopic Enrichment Analysis	Determined from the mass spectrum by comparing the intensities of the molecular ion peaks of the deuterated and non-deuterated species.[15][16]	Determined from the mass spectrum by comparing the intensities of the molecular ion peaks of the deuterated and non-deuterated species.

Table 1: Summary of Analytical Characterization Techniques

Conclusion

This technical guide has outlined a robust and well-precedented synthetic route for the preparation of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4. By providing detailed experimental protocols, mechanistic insights, and guidance on purification and characterization, this document serves as a valuable resource for researchers in the fields of medicinal chemistry, drug metabolism, and bioanalytical science. The successful synthesis of this deuterated compound will enable more accurate and reliable pharmacokinetic and metabolic studies, ultimately contributing to the advancement of drug development programs.

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A Technical Guide to the Synthesis and Structure Elucidation of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

Abstract

Isotopically labeled compounds are indispensable tools in modern drug discovery and development, serving as internal standards for quantitative bioanalysis, tracers in metabolic studies, and probes for mechanistic investigations.[1][2][3] This technical guide provides a comprehensive framework for the synthesis and definitive structure elucidation of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, a deuterated analogue of a bioactive purine derivative. We present a robust synthetic strategy, followed by a multi-pronged analytical workflow employing high-resolution mass spectrometry (HRMS), multi-nuclear NMR spectroscopy (¹H, ¹³C, ²H), and infrared (IR) spectroscopy. The causality behind each experimental choice is detailed to provide researchers with not only a protocol but also a foundational understanding of the principles of isotopic labeling and structural verification.

Introduction: The Rationale for Deuteration

The parent compound, 2-(((9H-Purin-6-yl)amino)methyl)phenol, belongs to the N6-substituted purine class, a scaffold known for a wide range of biological activities, including cytokinin-like effects and interactions with various protein targets.[4][5][6] The introduction of stable isotopes, such as deuterium (²H or D), into such a molecule offers significant advantages.

The primary application for 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 is as an internal standard for quantitative mass spectrometry-based assays (LC-MS).[7] Since deuterated analogues are chemically identical to their protium counterparts, they co-elute during chromatography and exhibit similar ionization efficiency, yet are distinguishable by their mass-to-charge ratio (m/z).[1][8] This allows for precise correction of matrix effects and variations in sample processing, leading to highly accurate quantification of the parent drug in complex biological matrices.[9] The "-d4" designation in the target compound implies the incorporation of four deuterium atoms, which we strategically target to the phenolic ring to ensure metabolic stability of the label.

This guide outlines a logical, field-proven approach to first synthesize this deuterated standard and then unambiguously confirm its molecular structure and the specific location of the deuterium labels.

Proposed Synthetic Pathway

The synthesis is designed as a two-stage process: first, the preparation of the deuterated phenolic precursor, and second, its coupling with the purine core. This modular approach allows for greater control and simplifies purification.

Stage 1: Synthesis of 2-(Aminomethyl)phenol-d4 Precursor

The key challenge is the selective and high-efficiency deuteration of the phenol ring. While various methods exist, acid-catalyzed hydrogen-deuterium (H-D) exchange is a well-established and effective method for aromatic systems.[10][11] Phenols are activated towards electrophilic substitution at the ortho and para positions, making these sites amenable to deuteration.[12] For this synthesis, we propose a pathway starting from a commercially available, selectively deuterated starting material to ensure high isotopic enrichment at the desired positions.

Stage 2: Nucleophilic Aromatic Substitution

The final step involves coupling the deuterated aminomethylphenol precursor with a suitable purine electrophile. 6-Chloropurine is the ideal choice, as the chlorine atom at the C6 position is highly susceptible to nucleophilic displacement by primary amines.[6]

The complete proposed workflow is visualized below.

Figure 1: Proposed synthetic workflow for the target molecule.

Experimental Protocol: Synthesis

Objective: To synthesize 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 via nucleophilic aromatic substitution.

Materials:

• 6-Chloropurine (1.0 eq.)

• 2-(Aminomethyl)phenol-d4 (1.1 eq.)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq.)

• n-Butanol (0.1 M concentration)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 6-chloropurine and 2-(aminomethyl)phenol-d4.

• Add n-butanol to the flask, followed by DIPEA.

• Heat the reaction mixture to reflux (approx. 118 °C) under a nitrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the 6-chloropurine starting material is consumed (typically 12-24 hours).

• Upon completion, cool the reaction mixture to room temperature.

• Reduce the solvent volume under reduced pressure.

• Purify the crude residue using flash column chromatography on silica gel, eluting with a gradient of dichloromethane and methanol (e.g., 100:0 to 95:5) to isolate the final product.

• Dry the purified fractions under high vacuum to yield the product as a solid.

Structure Elucidation: A Multi-Spectroscopic Approach

Confirming the identity, purity, and precise location of the deuterium atoms is the most critical phase. A single analytical technique is insufficient; therefore, a combination of HRMS and multi-nuclear NMR is essential for unambiguous structure elucidation. The logic of this validation process is to systematically confirm the molecular mass, the molecular formula, and the specific atomic connectivity, paying special attention to the sites of deuteration.

Figure 2: Logical workflow for structure elucidation.

High-Resolution Mass Spectrometry (HRMS)

Causality: HRMS provides the most direct and accurate measurement of the compound's mass. This allows for the confirmation of the elemental formula and verifies the successful incorporation of the four deuterium atoms.

Protocol:

• Prepare a dilute solution of the sample (approx. 100 ng/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infuse the sample directly into an ESI-equipped high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Acquire data in positive ion mode, scanning a mass range that includes the expected m/z of the protonated molecule [M+H]⁺.

Data Interpretation: The key is to compare the measured mass with the theoretical mass of the non-deuterated (light) and deuterated (heavy) compounds. The mass difference should be approximately 4 Da.

Compound	Formula	Calculated Exact Mass [M+H]⁺	Observed Mass [M+H]⁺
Non-deuterated	C₁₃H₁₄N₅O⁺	256.1193	~256.1191
Deuterated (-d4)	C₁₃H₁₀D₄N₅O⁺	260.1444	~260.1442

The observation of a mass peak at m/z ~260.144, with a mass error of <5 ppm, provides strong evidence for the successful synthesis and correct elemental composition of the d4-labeled compound.[8][13]

¹H NMR Spectroscopy

Causality: Proton NMR is a powerful tool for structure elucidation. In the context of deuteration, its diagnostic power lies in the disappearance of signals. Protons that have been replaced by deuterium are NMR-inactive in a ¹H experiment, providing unambiguous evidence of the location of the label.[14]

Protocol:

• Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆).[15][16]

• Acquire a ¹H NMR spectrum on a 400 MHz or higher spectrometer.

• Process the spectrum, including referencing to the residual solvent peak.

Data Interpretation: Compare the acquired spectrum to that of a non-deuterated reference standard.

Protons	Expected δ (ppm) in Non-deuterated	Expected Observation in -d4	Rationale
Purine H-2, H-8	~8.1-8.4	Signals present	Purine ring is not deuterated.
Phenol Ar-H	~6.7-7.2	Signals absent	Protons on the phenol ring are replaced by deuterium.
Methylene -CH₂-	~4.6	Signal present (doublet or broad singlet)	Methylene bridge is not deuterated.
Amine -NH-	~8.7 (broad)	Signal present	Amine proton is exchangeable but not replaced by D.
Phenol -OH-	~9.8 (broad)	Signal present	Hydroxyl proton is exchangeable but not replaced by D.

The complete absence of signals in the aromatic region corresponding to the phenolic ring (~6.7-7.2 ppm) is definitive proof of deuteration at these positions.

¹³C NMR Spectroscopy

Causality: While ¹H NMR shows the absence of protons, ¹³C NMR provides positive confirmation by showing the effect of the attached deuterium on the carbon signals. Carbons bonded to deuterium exhibit two key effects: the signal splits into a multiplet due to one-bond C-D coupling, and the signal intensity is significantly reduced due to the loss of the Nuclear Overhauser Effect (NOE) from attached protons.

Protocol:

• Use the same sample prepared for ¹H NMR.

• Acquire a standard proton-decoupled ¹³C NMR spectrum. A longer acquisition time may be necessary to observe the low-intensity C-D signals.

Data Interpretation:

• Non-deuterated Carbons: The signals for the purine ring carbons and the methylene carbon will appear as sharp singlets with normal intensity.

• Deuterated Carbons: The four carbon signals corresponding to the deuterated positions on the phenol ring will be significantly attenuated. They may also appear as small 1:1:1 triplets due to coupling with the spin-1 deuterium nucleus. This directly confirms which carbons are bonded to deuterium.[17][18]

²H (Deuterium) NMR Spectroscopy

Causality: This is the most direct method for observing the incorporated deuterium. It provides a spectrum of only the deuterium nuclei in the molecule, confirming their presence and providing information about their chemical environment.[19]

Protocol:

• Use a concentrated sample (~20-30 mg) in a protonated solvent (e.g., DMSO-h₆).

• Acquire the spectrum on an NMR spectrometer equipped with a broadband probe capable of observing the ²H frequency.

• The chemical shift range is similar to that of ¹H NMR.[19][20]

Data Interpretation: The ²H NMR spectrum should show signals in the aromatic region (~6.7-7.2 ppm), corresponding to the chemical shifts of the protons that were replaced. The presence of these signals is unequivocal proof of successful deuteration on the aromatic ring.

Infrared (IR) Spectroscopy

Causality: IR spectroscopy provides complementary functional group information. The replacement of a C-H bond with a C-D bond results in a predictable shift in the stretching frequency due to the mass difference.

Protocol:

• Acquire an IR spectrum of the solid sample using an Attenuated Total Reflectance (ATR) accessory.

Data Interpretation:

• C-H Stretch: The spectrum of the non-deuterated compound will show aromatic C-H stretching bands around 3000-3100 cm⁻¹. These will be absent or significantly reduced in the d4-analogue.

• C-D Stretch: The spectrum of the d4-analogue will exhibit new absorption bands in the 2100-2300 cm⁻¹ region, which are characteristic of aromatic C-D stretching vibrations.

Conclusion

The successful structure elucidation of an isotopically labeled compound like 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 requires a systematic and orthogonal analytical approach. By combining the precise mass determination from HRMS with the detailed structural information from ¹H, ¹³C, and ²H NMR , the molecular identity, isotopic purity, and exact location of the deuterium labels can be confirmed with the highest degree of confidence. This self-validating workflow ensures that the synthesized material is fit for its intended purpose as a high-purity internal standard for rigorous quantitative analysis, ultimately supporting the advancement of drug development programs.

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The Diverse Biological Activities of Purine Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The Ubiquitous Purine Scaffold

Purine, a heterocyclic aromatic organic compound, is a fundamental building block of life.[1][2] Its derivatives are integral to the structure of nucleic acids (DNA and RNA), energy currency (ATP), and various cofactors.[2][3] This inherent biological significance makes the purine scaffold a "privileged" structure in medicinal chemistry, offering a versatile foundation for the design of therapeutic agents with a wide spectrum of pharmacological activities.[4][5][6] This guide provides an in-depth exploration of the multifaceted biological activities of purine derivatives, focusing on their mechanisms of action, therapeutic applications, and the experimental methodologies used to evaluate their efficacy.

The purine ring system, composed of a pyrimidine ring fused to an imidazole ring, provides a unique template for chemical modifications.[2][4][7] These modifications can dramatically alter the molecule's interaction with biological targets, leading to a diverse array of effects, including antiviral, anticancer, and immunomodulatory properties.[1][4][7] This adaptability has led to the development of numerous purine-based drugs and positions purine derivatives at the forefront of drug discovery and development.[4][7]

Section 1: Purinergic Signaling: A Key Target for Purine Derivatives

A primary mechanism through which purine derivatives exert their biological effects is by modulating purinergic signaling pathways. This form of extracellular communication is mediated by purine nucleotides and nucleosides, such as adenosine and ATP, which act as signaling molecules.[8][9] These molecules activate specific purinergic receptors on the cell surface, thereby regulating a vast range of physiological processes.[8][9][10]

The Purinergic Receptor Families

There are three main classes of purinergic receptors: P1, P2X, and P2Y.[8]

• P1 Receptors: These are G-protein coupled receptors (GPCRs) that are activated by adenosine. There are four subtypes: A1, A2A, A2B, and A3.[10][11] P1 receptor activation is often associated with immunosuppressive and trophic effects.[10][11]

• P2X Receptors: These are ligand-gated ion channels activated by ATP. There are seven subtypes (P2X1-7).[10][11] Their activation leads to ion fluxes (Na+, K+, and Ca2+).[9]

• P2Y Receptors: This family consists of eight GPCRs (P2Y1, P2Y2, P2Y4, P2Y6, P2Y11, P2Y12, P2Y13, and P2Y14) that are activated by various nucleotides, including ATP, ADP, UTP, and UDP.[10][11][12] P2Y receptor activation can trigger diverse downstream signaling cascades involving secondary messengers like cAMP and inositol trisphosphate (IP3).[9][10][11]

The diagram below illustrates the major purinergic signaling pathways.

Caption: Overview of Purinergic Signaling Pathways.

Caffeine: A Non-selective Adenosine Receptor Antagonist

Caffeine, the most widely consumed psychoactive substance globally, is a prime example of a purine derivative that acts on the purinergic system.[13] Its primary mechanism of action is the antagonism of all four adenosine receptor subtypes (A1, A2A, A2B, and A3).[14] Adenosine normally acts as a neuromodulator that promotes sleep and relaxation by slowing down neural activity.[15][16] By blocking adenosine receptors, caffeine prevents this calming effect, leading to increased neuronal firing and the release of stimulatory neurotransmitters like dopamine and norepinephrine.[15][17] This results in the characteristic effects of caffeine, such as increased alertness, improved concentration, and enhanced cognitive performance.[13][15]

Beyond adenosine receptor antagonism, at higher concentrations, caffeine can also inhibit phosphodiesterases (PDEs), leading to increased intracellular levels of cyclic AMP (cAMP), and can modulate intracellular calcium release.[13][14][17]

Section 2: Purine Analogs in Therapeutics

The structural similarity of synthetic purine derivatives to endogenous purines allows them to interfere with various metabolic and signaling pathways, making them valuable therapeutic agents. These "purine analogs" are widely used in the treatment of cancers and autoimmune diseases.[18][19]

Anticancer Activity

Purine analogs exert their anticancer effects primarily by interfering with DNA and RNA synthesis, leading to cell cycle arrest and apoptosis, particularly in rapidly dividing cancer cells.[18][19]

• Thiopurines (Mercaptopurine, Azathioprine, Thioguanine): These compounds are converted into "false" nucleotides that are incorporated into DNA and RNA, thereby disrupting their replication.[19] They are used in the treatment of acute leukemias.[19][20] Azathioprine, a prodrug of mercaptopurine, is also a potent immunosuppressant used to prevent organ transplant rejection and treat autoimmune conditions.[18][20]

• Adenosine Analogs (Fludarabine, Cladribine, Pentostatin): These drugs are effective against lymphoid malignancies.[21][22] Fludarabine inhibits multiple enzymes involved in DNA synthesis and repair.[18][19] Cladribine and pentostatin are primarily used in the treatment of hairy cell leukemia.[19][20]

The table below summarizes the mechanisms of action and therapeutic uses of some key purine analog anticancer drugs.

Purine Analog	Mechanism of Action	Primary Therapeutic Uses
Mercaptopurine	Incorporated into DNA and RNA, disrupting replication.[19]	Acute leukemias.[19][20]
Thioguanine	Incorporated into DNA and RNA, disrupting replication.[19]	Acute leukemias.[20]
Fludarabine	Inhibits DNA polymerase, DNA primase, and DNA ligase I.[18][19]	Chronic lymphocytic leukemia, non-Hodgkin lymphoma.[19][20]
Cladribine	Resistant to degradation by adenosine deaminase, incorporated into DNA.[19]	Hairy cell leukemia.[19][20]
Pentostatin	An adenosine analog.[18]	Hairy cell leukemia.[20]

Antiviral Activity

The principle of interfering with nucleic acid synthesis also underlies the antiviral activity of many purine derivatives.[7] These compounds can be selectively activated by viral enzymes and then incorporated into the growing viral DNA or RNA chain, leading to chain termination and inhibition of viral replication. Acyclovir and ganciclovir are prominent examples of purine analogs used to treat herpesvirus infections.

Other Therapeutic Applications

The diverse biological activities of purine derivatives have led to their investigation and use in a wide range of other diseases, including:

• Autoimmune and Anti-inflammatory agents [4][7]

• Antihyperuricemic and Anti-gout solutions [7]

• Antimicrobial and Antitubercular compounds [4][7]

• Anti-leishmanial agents [7]

• Anticonvulsants [4][7]

Section 3: Experimental Methodologies for Assessing Biological Activity

A crucial aspect of developing new purine-based therapeutics is the accurate assessment of their biological activity. A variety of in vitro and cell-based assays are employed to characterize the interactions of these compounds with their molecular targets and to determine their functional effects.

Receptor Binding Assays

Receptor binding assays are used to determine the affinity of a purine derivative for a specific receptor. These assays typically involve incubating a source of the receptor (e.g., cell membranes) with a radiolabeled ligand that is known to bind to the receptor. The test compound is then added at various concentrations, and its ability to displace the radiolabeled ligand is measured. This allows for the determination of the inhibitory constant (Ki), a measure of the compound's binding affinity.

Experimental Protocol: Radioligand Binding Assay for Adenosine A1 Receptor

• Membrane Preparation: Prepare crude membrane fractions from a cell line or tissue known to express the adenosine A1 receptor.

• Assay Buffer: Prepare a suitable assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Incubation: In a 96-well plate, combine the cell membranes, a specific radioligand for the A1 receptor (e.g., [3H]DPCPX), and varying concentrations of the test purine derivative.

• Equilibration: Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Separation: Rapidly filter the contents of each well through a glass fiber filter to separate the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Use non-linear regression analysis to determine the IC50 value, which can then be used to calculate the Ki value.

The following diagram illustrates the workflow of a competitive radioligand binding assay.

Caption: Workflow for a Competitive Radioligand Binding Assay.

Enzyme Inhibition Assays

For purine derivatives that target enzymes, such as kinases or phosphodiesterases, enzyme inhibition assays are essential. These assays measure the ability of a compound to reduce the activity of a specific enzyme. The output is typically an IC50 value, which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

Cell-Based Functional Assays

While binding and enzyme assays provide valuable information about a compound's interaction with its molecular target, cell-based functional assays are necessary to determine its effect on cellular processes. These assays can measure a wide range of cellular responses, including:

• Second Messenger Accumulation: For GPCRs, assays that measure changes in intracellular cAMP or calcium levels are commonly used.

• Cell Proliferation and Viability Assays: To assess the anticancer activity of purine analogs, assays such as the MTT or MTS assay are used to measure the effect of the compound on cell growth and survival.

• Reporter Gene Assays: These assays utilize a reporter gene (e.g., luciferase) under the control of a specific promoter to measure the activation or inhibition of a particular signaling pathway.

Conclusion: The Future of Purine Derivatives in Drug Discovery

The remarkable chemical tractability and diverse biological activities of purine derivatives have solidified their position as a cornerstone of modern drug discovery.[7] From the ubiquitous stimulant caffeine to life-saving anticancer and antiviral drugs, the purine scaffold continues to provide a rich source of novel therapeutic agents. As our understanding of the intricate roles of purinergic signaling and other purine-dependent pathways in health and disease deepens, so too will the opportunities for developing innovative and highly targeted purine-based medicines. The continued exploration of structure-activity relationships and the application of advanced screening methodologies will undoubtedly unlock the full therapeutic potential of this remarkable class of molecules.[4][7]

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A Senior Scientist's Guide to Quantitative Bioanalysis: 2-(((9H-Purin-6-yl)amino)methyl)phenol and its Deuterated Internal Standard

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Pursuit of Precision in Quantitative Bioanalysis

In the landscape of drug development and biomedical research, the accurate quantification of analytes in complex biological matrices is paramount. This guide focuses on 2-(((9H-Purin-6-yl)amino)methyl)phenol, a substituted purine derivative, and its deuterated (d4) isotopologue. While the unlabeled compound is the target of our analytical interest, its d4-labeled counterpart is the key to unlocking precise, accurate, and reproducible quantification. This document, written from the perspective of a Senior Application Scientist, will delve into the core principles, synthesis, and application of this analyte-internal standard pair, providing a robust framework for developing and validating high-quality bioanalytical methods using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The compound 2-(((9H-Purin-6-yl)amino)methyl)phenol, also known as N6-((2-Hydroxybenzyl)amino)purine, belongs to a class of N6-substituted purine derivatives, which are investigated for a variety of biological activities.[1][2] Accurate measurement of its concentration in biological fluids is critical for pharmacokinetic, toxicokinetic, and metabolic studies. To achieve the highest level of analytical rigor, the gold standard is the Stable Isotope Dilution Analysis (SIDA) method.[3][4] SIDA involves adding a known quantity of a stable isotope-labeled version of the analyte—in this case, the d4-labeled compound—to the sample at the very beginning of the analytical workflow.[3][5] This "heavy" internal standard (IS) is chemically identical to the "light" analyte, ensuring it experiences the same processing variations, extraction inefficiencies, and matrix effects, thus providing a reliable basis for quantification.[6]

Part 1: The Analyte and the Internal Standard - A Comparative Overview

The fundamental premise of SIDA is the near-identical physicochemical behavior of the analyte and its stable isotope-labeled internal standard. The primary difference is their mass, which allows a mass spectrometer to distinguish between them.

Chemical Structures

The structures of the unlabeled ("light") analyte and the d4-labeled ("heavy") internal standard are depicted below. The deuterium labels are strategically placed on the benzyl ring, a common site for labeling as it is less likely to undergo metabolic exchange compared to more labile positions.

Figure 1. Chemical structures of the unlabeled analyte and its d4-labeled internal standard.

Physicochemical Properties

The incorporation of four deuterium atoms results in a predictable mass shift, which is the cornerstone of its utility in mass spectrometry.

Property	2-(((9H-Purin-6-yl)amino)methyl)phenol (Unlabeled)	2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (Labeled)
Chemical Formula	C₁₂H₁₁N₅O	C₁₂H₇D₄N₅O
Monoisotopic Mass	241.0964 g/mol	245.1215 g/mol
Mass Difference	-	+4.0251 Da

Table 1. Comparative physicochemical properties of the unlabeled and d4-labeled compounds.

Part 2: Synthesis and Characterization

The availability of high-purity labeled and unlabeled compounds is the prerequisite for any quantitative assay.

Synthesis of the Unlabeled Compound

The synthesis of N6-substituted purines is well-established.[1][7] A common route involves the nucleophilic substitution of a halogenated purine precursor, such as 6-chloropurine, with the appropriate amine.

• Reaction: 6-chloropurine is reacted with 2-(aminomethyl)phenol in a suitable solvent (e.g., n-butanol or DMF) with a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine) to scavenge the HCl byproduct.

• Purification: The crude product is typically purified using column chromatography or recrystallization to yield the final, high-purity compound.

Synthesis of the d4-Labeled Internal Standard

Introducing deuterium labels requires a modified synthetic strategy. The goal is to incorporate the labels into a stable position of the molecule. Catalytic hydrogen-deuterium (H/D) exchange is a common and efficient method.[8][9]

• Precursor Synthesis: The key intermediate is a deuterated version of the amine precursor, 2-(aminomethyl)phenol-d4. This can be achieved through various methods, such as the reduction of a corresponding nitrile or aldehyde with a deuterium source or through catalytic H/D exchange on the aromatic ring.[10][11]

• Condensation: The deuterated amine precursor is then condensed with 6-chloropurine under similar conditions as the unlabeled synthesis.

• Characterization & Purity: It is crucial to characterize the final d4-labeled product thoroughly. Mass spectrometry confirms the mass shift and deuterium incorporation level, while NMR spectroscopy confirms the position of the labels and the structural integrity of the molecule. The isotopic purity should be high (typically >98%) to minimize isotopic crosstalk with the analyte.

Part 3: The Core Application: A Validated LC-MS/MS Bioanalytical Method

The true value of the d4-labeled compound is realized when it is used as an internal standard in a quantitative LC-MS/MS assay. This section provides a comprehensive workflow for method development and validation.

The Principle of Stable Isotope Dilution Analysis (SIDA)

SIDA corrects for analyte loss during sample processing and for signal suppression or enhancement in the MS source (matrix effects). By adding a known amount of the d4-IS to the unknown sample (e.g., plasma) and to each calibration standard, the ratio of the analyte peak area to the IS peak area is used for quantification. Since the IS and analyte behave identically, this ratio remains constant regardless of sample loss or matrix effects.[4][12]

Figure 2. The core principle and workflow of Stable Isotope Dilution Analysis (SIDA).

Experimental Protocol: LC-MS/MS Method Development

This protocol outlines the key steps for developing a robust and sensitive method for the quantification of 2-(((9H-Purin-6-yl)amino)methyl)phenol in human plasma.

Step 1: Mass Spectrometer Tuning and Optimization

• Objective: Determine the optimal MS parameters for both the analyte and the d4-IS.

• Procedure:

  • Prepare separate 1 µg/mL solutions of the analyte and d4-IS in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Infuse each solution directly into the mass spectrometer's electrospray ionization (ESI) source in positive ion mode.

  • Optimize source parameters (e.g., ion spray voltage, temperature, gas flows) to maximize the signal for the protonated parent ion, [M+H]⁺.

  • Perform a product ion scan for each parent ion to identify the most stable and abundant fragment ions.

  • Optimize the collision energy (CE) and other cell parameters for each parent → fragment transition. This creates the Multiple Reaction Monitoring (MRM) transitions.

Compound	Q1 Mass (m/z) [M+H]⁺	Q3 Mass (m/z)	Collision Energy (eV)
Analyte (Light)	242.1	e.g., 135.1	e.g., 30
d4-IS (Heavy)	246.1	e.g., 139.1	e.g., 30

Table 2. Example MRM parameters for the analyte and d4-IS. Note: Specific fragment ions and collision energies must be determined empirically.

Step 2: Chromatographic Method Development

• Objective: Achieve chromatographic separation of the analyte from endogenous matrix components to minimize interference. The analyte and IS should co-elute.

• Procedure:

  • Column Selection: Start with a C18 reversed-phase column (e.g., 2.1 x 50 mm, <3 µm particle size).

  • Mobile Phase:

    • Mobile Phase A: Water with 0.1% formic acid (aids in protonation for ESI+).

    • Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

  • Gradient Elution: Develop a gradient to elute the analyte with a sharp, symmetrical peak shape, typically within a 2-5 minute run time. An example gradient might be: 5% B to 95% B over 3 minutes.

  • Verification: Inject a solution containing both the analyte and d4-IS to confirm co-elution. Their retention times should be identical.

Step 3: Sample Preparation

• Objective: To extract the analyte and IS from the biological matrix (plasma) while removing proteins and other interfering substances.

• Procedure (Protein Precipitation - a simple and common method):

  • Aliquot 50 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the d4-IS working solution (e.g., at 100 ng/mL) and vortex briefly. This step is critical and must be done consistently for all samples.

  • Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at >12,000 g for 10 minutes to pellet the precipitated protein.

  • Carefully transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Reconstitute the residue in 50-100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Inject onto the LC-MS/MS system.

Figure 3. A typical workflow for sample preparation using protein precipitation.

Method Validation: Ensuring Trustworthiness and Reliability

A bioanalytical method is only useful if it is proven to be reliable. Validation is performed according to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[13][14]

Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. This is tested by analyzing blank matrix from at least six different sources.

• Calibration Curve (Linearity): A calibration curve is prepared by spiking blank matrix with known concentrations of the analyte (and a constant concentration of IS). The analyte/IS peak area ratio is plotted against the nominal concentration. A linear regression with a weighting factor (e.g., 1/x²) is typically applied. The range should cover the expected concentrations.

• Accuracy and Precision: Assessed by analyzing Quality Control (QC) samples at a minimum of three concentration levels (low, medium, and high) in multiple replicates (n≥5) on different days. Accuracy should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification), and the coefficient of variation (CV) for precision should be ≤15% (≤20% at LLOQ).

• Matrix Effect: The effect of the matrix on the ionization of the analyte and IS. It is evaluated by comparing the peak response of the analyte in a post-extraction spiked sample to the response in a neat solution. The d4-IS is critical for compensating for this effect.

• Recovery: The efficiency of the extraction procedure, determined by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample.

• Stability: The stability of the analyte in the biological matrix under different storage and handling conditions (e.g., freeze-thaw cycles, bench-top stability, long-term storage).

Conclusion

The use of a stable isotope-labeled internal standard, such as 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, is the cornerstone of modern quantitative bioanalysis by LC-MS/MS. It transforms a variable and potentially unreliable measurement into a precise, accurate, and robust assay. By co-eluting and exhibiting identical behavior during extraction and ionization, the d4-IS provides a self-validating system within each sample, correcting for inevitable process variations. This technical guide has provided the fundamental principles, synthetic considerations, and a detailed workflow for the development and validation of such a method. Adherence to these principles and rigorous validation empowers researchers to generate high-quality, reliable data essential for advancing scientific discovery and drug development.

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An In-depth Technical Guide to 2-(((9H-Purin-6-yl)amino)methyl)phenol: Synthesis, Properties, and Biological Prospects

This technical guide provides a comprehensive overview of 2-(((9H-Purin-6-yl)amino)methyl)phenol, a notable N6-substituted purine derivative. N6-substituted purines are a significant class of compounds, recognized for their diverse biological activities, including their roles as cytokinins in plants and their potential as therapeutic agents in medicine. This document is intended for researchers, scientists, and professionals in drug development, offering in-depth insights into the synthesis, physicochemical characteristics, and potential biological applications of this compound. While direct experimental data for this specific molecule is limited, this guide synthesizes information from closely related analogs to provide a robust predictive profile and a solid foundation for future research.

Introduction and Molecular Overview

2-(((9H-Purin-6-yl)amino)methyl)phenol, also known as N6-(2-hydroxybenzyl)adenine, belongs to the family of aromatic cytokinins. Its structure is characterized by a purine core, specifically adenine, substituted at the N6 position with a 2-hydroxybenzyl group. This unique combination of a purine heterocycle and a phenolic moiety suggests a potential for diverse molecular interactions and biological activities. The presence of the phenolic hydroxyl group, in particular, introduces possibilities for hydrogen bonding and antioxidant activity that are not present in simpler N6-benzyladenine derivatives.

The purine scaffold is a cornerstone of biochemistry, forming the basis of nucleic acids and a variety of coenzymes. Modifications at the N6 position of adenine have been a fertile ground for the discovery of compounds with significant biological effects, ranging from plant growth regulation to anticancer and antiviral activities. This guide will delve into the specific attributes of 2-(((9H-Purin-6-yl)amino)methyl)phenol, providing a scientific framework for its further investigation.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its application in research and development. The following table summarizes the key computed and experimental properties of 2-(((9H-Purin-6-yl)amino)methyl)phenol and its unmethylated purine parent.

Property	Value	Source
Molecular Formula	C12H11N5O	[1]
Molecular Weight	241.25 g/mol	[2]
CAS Number	20366-83-0	[1]
Appearance	White to off-white solid (predicted)	General knowledge of purine derivatives
Melting Point	>214 °C (predicted, based on purine)	[3]
Solubility	Predicted to be soluble in DMSO and polar organic solvents. Low aqueous solubility.	General knowledge of N6-substituted purines
pKa	Phenolic OH: ~9-10; Purine N1/N3: ~2-4; Purine N7/N9: ~8-9 (predicted)	[4]
LogP (predicted)	1.5 - 2.5	General knowledge of similar structures

Expert Insights: The predicted LogP suggests that 2-(((9H-Purin-6-yl)amino)methyl)phenol has moderate lipophilicity, which could facilitate its transport across biological membranes. The multiple pKa values indicate that its charge state will be pH-dependent, a critical consideration for designing biological assays and formulation strategies. The phenolic hydroxyl group is expected to be the most acidic proton, influencing its solubility and interaction with biological targets at physiological pH.

**3. Synthesis and Structural Characterization

Proposed Synthesis Workflow

The most direct and widely employed method for the synthesis of N6-substituted purine derivatives is the nucleophilic aromatic substitution (SNAr) of a 6-halopurine with a primary amine. This approach is highly efficient and adaptable.

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An In-depth Technical Guide on the Core Biochemical Pathways of Purine Analogs

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

Purine analogs represent a cornerstone in the therapeutic landscape, with profound applications in oncology, immunology, and virology.[1][2][3][4][5][6] Their clinical efficacy is intrinsically linked to their ability to mimic endogenous purines, thereby subverting critical biochemical pathways essential for cellular proliferation and survival.[7][8] This guide provides a comprehensive exploration of the core biochemical pathways modulated by purine analogs. We will delve into the molecular intricacies of their activation, their mechanisms of action—including DNA/RNA incorporation and enzyme inhibition—and the key experimental methodologies employed to elucidate these processes. This document is intended to serve as a detailed resource for researchers and drug development professionals, offering both foundational knowledge and field-proven insights to advance the understanding and application of these vital therapeutic agents.

Introduction: The Strategic Mimicry of Purine Analogs

Purine analogs are a class of antimetabolites structurally similar to the endogenous purine nucleobases, adenine and guanine.[2] This structural mimicry is the lynchpin of their therapeutic strategy. By presenting themselves as legitimate substrates, they gain entry into the complex machinery of purine metabolism, a network of pathways responsible for the synthesis of the building blocks of DNA and RNA.[1][7][8][9] Once inside, they wreak havoc through a multi-pronged attack, ultimately leading to the disruption of nucleic acid synthesis and function, and in many cases, cell death.[1][7][10]

The successful application of purine analogs in a clinical setting is dependent on a nuanced understanding of their journey within the cell. This includes their uptake, metabolic activation, and interaction with various enzymatic targets.[2] Furthermore, the specific cellular context, including the expression levels of key metabolic enzymes, can significantly influence the efficacy and toxicity of these agents.[2] This guide will systematically dissect these pathways, providing a granular view of the biochemical chess match that unfolds when a purine analog is introduced into a biological system.

The Activation Cascade: A Prerequisite for Therapeutic Activity

A fundamental principle governing the action of most purine analogs is their requirement for metabolic activation.[10][11] In their administered form, these drugs are often prodrugs, biologically inert until they are converted into their active nucleotide forms within the target cell.[7][11] This multi-step phosphorylation cascade is a critical determinant of their cytotoxic potential.

The initial and often rate-limiting step in this activation is the conversion of the purine analog base or nucleoside into its monophosphate form. This reaction is typically catalyzed by one of two key enzymes:

• Hypoxanthine-guanine phosphoribosyltransferase (HGPRT): This enzyme is pivotal in the purine salvage pathway and is responsible for the activation of thiopurines like 6-mercaptopurine (6-MP) and 6-thioguanine (6-TG).[12] It facilitates the transfer of a phosphoribosyl group from 5-phosphoribosyl-1-pyrophosphate (PRPP) to the purine analog base.[13]

• Deoxycytidine kinase (dCK): This kinase plays a crucial role in the activation of several deoxyadenosine analogs, such as cladribine and fludarabine.[14]

Subsequent phosphorylation steps, catalyzed by various cellular kinases, convert the monophosphate form to the di- and ultimately the triphosphate form.[10] It is this triphosphate analog that is the primary active metabolite, capable of directly interfering with nucleic acid synthesis.

The efficiency of this activation cascade is a key factor in the selective toxicity of many purine analogs. For instance, the high levels of dCK in lymphoid cells contribute to the preferential activity of drugs like cladribine in certain leukemias and lymphomas.[2]

Visualizing the Activation Pathway

Caption: General activation pathway of purine analogs.

Core Mechanisms of Action: A Multi-faceted Assault

Once activated, purine analog triphosphates exert their cytotoxic effects through several interconnected mechanisms. The relative contribution of each mechanism can vary depending on the specific analog, the cell type, and the metabolic state of the cell.

Incorporation into Nucleic Acids: The Corrupted Blueprint

A primary mechanism of action for many purine analogs is their incorporation into newly synthesized DNA and RNA strands.[1][10] The triphosphate analogs serve as fraudulent substrates for DNA and RNA polymerases, competing with their natural counterparts (dATP, dGTP, ATP, GTP).

Consequences of Incorporation:

• Chain Termination: Some analogs, upon incorporation, can halt the elongation of the nucleic acid chain, effectively terminating replication or transcription.

• DNA Strand Breaks: The presence of an abnormal base can destabilize the DNA structure, leading to single or double-strand breaks.[14] This damage can trigger apoptosis (programmed cell death).

• Altered DNA Function: Even if chain elongation is not immediately terminated, the incorporated analog can alter the coding properties of the DNA, leading to mutations and dysfunctional proteins.[12] It can also interfere with the processes of DNA repair and replication.[14][15]

• RNA Dysfunction: Incorporation into RNA can disrupt its processing, stability, and function in protein synthesis.

The extent of incorporation and its cytotoxic consequences are often correlated with the therapeutic efficacy of the drug.[12]

Inhibition of Key Enzymes in Purine Metabolism

In addition to their effects on nucleic acids, purine analogs and their metabolites can directly inhibit crucial enzymes involved in de novo purine biosynthesis and interconversion.[1] This enzymatic inhibition further depletes the pool of normal purine nucleotides, potentiating the cytotoxic effects.

Key Enzymatic Targets:

• Ribonucleotide Reductase (RNR): This enzyme is responsible for converting ribonucleotides to deoxyribonucleotides, the building blocks of DNA. Several purine analog triphosphates are potent inhibitors of RNR, leading to an imbalance in the deoxynucleotide pools, which is toxic to cells.

• Adenosine Deaminase (ADA): This enzyme is involved in purine degradation. Pentostatin is a powerful inhibitor of ADA, leading to the accumulation of deoxyadenosine and its phosphorylated metabolites, which are toxic, particularly to lymphoid cells.[10]

• Enzymes of de novo Purine Synthesis: The monophosphate forms of some purine analogs can mimic the feedback inhibition normally exerted by endogenous purine nucleotides. For example, thioinosine monophosphate (TIMP), the active metabolite of 6-MP, inhibits the first committed step of de novo purine synthesis.[16]

Visualizing the Mechanisms of Action

Caption: Multifaceted mechanisms of action of purine analogs.

Experimental Methodologies for Pathway Elucidation

A robust understanding of the biochemical pathways of purine analogs relies on a suite of well-defined experimental techniques. These assays allow researchers to dissect the mechanisms of action, quantify drug efficacy, and identify potential resistance mechanisms.

In Vitro Cytotoxicity Assays

These assays are fundamental for determining the concentration-dependent effects of purine analogs on cell viability and proliferation.

Table 1: Common In Vitro Cytotoxicity Assays

Assay	Principle	Endpoint Measured
MTT Assay	Enzymatic reduction of a tetrazolium salt by metabolically active cells to a colored formazan product.	Cell viability (indirectly measures proliferation).[17]
Trypan Blue Exclusion	Viable cells with intact membranes exclude the dye, while non-viable cells take it up.	Cell viability.
Clonogenic Assay	Measures the ability of a single cell to grow into a colony.	Long-term cell survival and proliferative capacity.

Experimental Protocol: MTT Assay for Cytotoxicity [17]

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Expose the cells to a serial dilution of the purine analog for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson's buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Apoptosis Assays

These assays are crucial for determining if the cytotoxic effects of a purine analog are mediated through the induction of programmed cell death.

Experimental Protocol: Annexin V/Propidium Iodide (PI) Staining for Apoptosis [17]

• Cell Treatment: Treat cells with the purine analog at various concentrations and time points.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Annexin V-positive/PI-negative cells: Early apoptotic cells.

  • Annexin V-positive/PI-positive cells: Late apoptotic or necrotic cells.

  • Annexin V-negative/PI-negative cells: Live cells.

Visualizing the Experimental Workflow

Caption: A typical workflow for in vitro evaluation of purine analogs.

Mechanisms of Resistance: The Cellular Counter-Offensive

The development of resistance is a significant challenge in the clinical use of purine analogs.[18] Resistance can arise through various mechanisms that either prevent the drug from reaching its target or mitigate its cytotoxic effects.[18]

Key Resistance Mechanisms:

• Decreased Drug Uptake: Alterations in the expression or function of nucleoside transporters can limit the entry of the purine analog into the cell.[14][19]

• Impaired Activation: Reduced activity of activating enzymes like HGPRT or dCK can prevent the conversion of the prodrug to its active triphosphate form.[18] This is a common mechanism of resistance to thiopurines.[18]

• Increased Inactivation: Elevated levels of enzymes that catabolize the purine analog or its active metabolites can lead to their premature degradation.

• Alterations in Drug Targets: Mutations in the target enzymes (e.g., DNA polymerase, ribonucleotide reductase) can reduce their affinity for the purine analog triphosphate.

• Enhanced DNA Repair: Increased capacity of the cell to repair DNA damage caused by the incorporated analog can overcome its cytotoxic effects.

Understanding these resistance mechanisms is crucial for developing strategies to overcome them, such as combination therapies or the development of novel analogs that are less susceptible to these resistance pathways.[15][20]

Conclusion and Future Directions

Purine analogs remain a vital class of therapeutic agents, and a deep understanding of their biochemical pathways is paramount for their effective use and for the development of next-generation drugs. Their journey from an inactive prodrug to a potent cytotoxic agent is a testament to the intricate interplay between drug and cellular metabolism.

Future research in this field will likely focus on:

• Personalized Medicine: Identifying biomarkers that can predict a patient's response to a specific purine analog, allowing for more tailored and effective treatment regimens.

• Overcoming Resistance: Designing novel purine analogs and combination therapies that can circumvent known resistance mechanisms.

• Targeting Novel Pathways: Exploring the potential of purine analogs to modulate other cellular processes beyond nucleic acid synthesis, such as signal transduction pathways.[3][4][5]

By continuing to unravel the complexities of their biochemical pathways, the scientific community can unlock the full therapeutic potential of purine analogs and improve outcomes for patients with a wide range of diseases.

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Protocols & Analytical Methods

Application Note: Quantitative Analysis of a Novel Purine Derivative in Human Plasma by LC-MS/MS Using a Stable Isotope-Labeled Internal Standard

Abstract

This application note presents a robust and validated high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method for the sensitive and accurate quantification of 2-(((9H-Purin-6-yl)amino)methyl)phenol, a novel compound under investigation in drug development, in human plasma. To correct for matrix effects and variations during sample processing, a stable isotope-labeled (SIL) internal standard, 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, is utilized. The method involves a straightforward protein precipitation step for sample preparation and demonstrates excellent linearity, accuracy, precision, and selectivity over a clinically relevant concentration range, adhering to the bioanalytical method validation guidelines set forth by the FDA and EMA.[1][2]

Introduction

The accurate quantification of novel therapeutic agents in biological matrices is a cornerstone of pharmacokinetic (PK) and toxicokinetic (TK) studies during drug development. The analyte of interest, 2-(((9H-Purin-6-yl)amino)methyl)phenol (Analyte), is a purine derivative with potential therapeutic applications. A reliable bioanalytical method is essential to characterize its absorption, distribution, metabolism, and excretion (ADME) profile.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for quantitative bioanalysis due to its high sensitivity and selectivity.[3] However, complex biological matrices like plasma are prone to matrix effects, which can cause ion suppression or enhancement, leading to inaccurate quantification.[4] To mitigate these issues, the use of a SIL internal standard (IS) is the preferred approach.[5][6] A SIL-IS, such as the deuterated analog 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (IS), is chemically and physically almost identical to the analyte.[7][8] This ensures it co-elutes chromatographically and experiences the same extraction recovery and matrix effects, providing a reliable basis for correction and ensuring data integrity.[9][10]

This document provides a detailed protocol for sample preparation, LC-MS/MS analysis, and method validation for the quantification of the Analyte in human plasma using its deuterated internal standard.

Principle of the Method

The method is based on the principle of internal standard calibration using LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode.[11][12] A known concentration of the IS (2-(((9H-Purin-6-yl)amino)methyl)phenol-d4) is added to all calibration standards, quality control (QC) samples, and unknown study samples at the beginning of the sample preparation process.[13][14]

Following protein precipitation and injection into the LC-MS/MS system, the Analyte and the IS are separated chromatographically and detected by the mass spectrometer. The instrument is set to monitor specific precursor-to-product ion transitions for both the Analyte and the IS.[15] Quantification is achieved by calculating the ratio of the peak area of the Analyte to the peak area of the IS. This ratio is then plotted against the nominal concentration of the calibration standards to generate a calibration curve. The concentration of the Analyte in QC and unknown samples is determined by interpolating their peak area ratios onto this curve.

The use of the SIL-IS normalizes for variability in sample preparation, injection volume, and ionization efficiency, thereby ensuring the accuracy and precision of the results.[3]

Materials and Reagents

• Analytes and Standards:

  • 2-(((9H-Purin-6-yl)amino)methyl)phenol (Analyte) reference standard (>99% purity)

  • 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (IS) reference standard (>98% isotopic purity)

• Reagents and Solvents:

  • Acetonitrile (ACN), LC-MS grade

  • Methanol (MeOH), LC-MS grade

  • Formic acid (FA), LC-MS grade

  • Ultrapure water (18.2 MΩ·cm)

  • Control human plasma (K2-EDTA)

• Equipment:

  • High-Performance Liquid Chromatography (HPLC) system

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

  • Analytical balance

  • Vortex mixer

  • Microcentrifuge or 96-well plate centrifuge

  • Calibrated pipettes

  • 1.5 mL polypropylene microcentrifuge tubes or 96-well deep-well plates

Experimental Protocols

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1.00 mg/mL): Accurately weigh ~10 mg of the Analyte reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Internal Standard Stock Solution (1.00 mg/mL): Prepare in the same manner as the Analyte stock solution using the IS reference standard.

• Analyte Working Solutions: Prepare serial dilutions of the Analyte Stock Solution with 50:50 (v/v) ACN:water to create working solutions for spiking calibration curve (CAL) standards and quality control (QC) samples.

• Internal Standard Working Solution (50 ng/mL): Dilute the IS Stock Solution with ACN. This solution will be used as the protein precipitation solvent.

Preparation of Calibration Standards and Quality Control Samples

CAL standards and QC samples are prepared by spiking appropriate amounts of the Analyte working solutions into control human plasma (not exceeding 5% of the total plasma volume).

Sample Type	Nominal Concentration (ng/mL)
CAL 1 (LLOQ)	0.500
CAL 2	1.00
CAL 3	5.00
CAL 4	25.0
CAL 5	100
CAL 6	250
CAL 7	400
CAL 8 (ULOQ)	500
QC LLOQ	0.500
QC Low	1.50
QC Mid	75.0
QC High	375

Sample Preparation: Protein Precipitation

The protein precipitation method is chosen for its simplicity, speed, and high-throughput compatibility.[16][17][18]

• Pipette 50 µL of plasma sample (CAL, QC, blank, or unknown) into a 1.5 mL microcentrifuge tube or a 96-well deep-well plate.

• Add 150 µL of the Internal Standard Working Solution (50 ng/mL in ACN). The 3:1 ratio of ACN to plasma ensures efficient protein removal.[19][20]

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.[19]

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[19]

• Carefully transfer 100 µL of the supernatant to a clean autosampler vial or 96-well plate.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and should be optimized for the specific instrumentation used.

• LC System:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0.0-0.5 min: 5% B

    • 0.5-2.5 min: 5% to 95% B

    • 2.5-3.0 min: 95% B

    • 3.0-3.1 min: 95% to 5% B

    • 3.1-4.0 min: 5% B (re-equilibration)

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

• MS/MS System:

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode

  • Ion Source Temperature: 500 °C

  • IonSpray Voltage: 5500 V

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions (Hypothetical):

    • Analyte: Q1: m/z 256.1 → Q3: m/z 135.1 (quantifier), m/z 119.1 (qualifier)

    • IS (d4): Q1: m/z 260.1 → Q3: m/z 135.1

Method Validation and Results

The method was validated according to the FDA and EMA guidelines for bioanalytical method validation.[1][2][21][22] The validation assessed selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

Selectivity and Linearity

Selectivity was confirmed by analyzing six different lots of blank human plasma, which showed no significant interfering peaks at the retention times of the Analyte and IS. The calibration curve was linear over the range of 0.500 to 500 ng/mL. A weighted (1/x²) linear regression model was used.

Parameter	Acceptance Criteria	Result
Correlation Coefficient (r²)	≥ 0.99	0.9985
CAL Standard Accuracy	Within ±15% of nominal (±20% at LLOQ)	Pass

Accuracy and Precision

The intra-day and inter-day accuracy and precision were evaluated by analyzing four levels of QC samples (LLOQ, Low, Mid, High) in six replicates over three separate analytical runs.

QC Level (ng/mL)	Intra-Day (Run 1)	Inter-Day (3 Runs)
Precision (%CV)	Accuracy (%)	Precision (%CV)	Accuracy (%)
0.500 (LLOQ)	5.8	104.2	7.9	102.5
1.50 (Low)	4.1	98.7	5.2	99.8
75.0 (Mid)	2.5	101.5	3.1	100.9
375 (High)	2.9	97.6	3.5	98.3
Acceptance Criteria	≤15% (≤20% at LLOQ)	85-115% (80-120% at LLOQ)	≤15% (≤20% at LLOQ)	85-115% (80-120% at LLOQ)

The results demonstrate that the method is both accurate and precise, meeting all regulatory acceptance criteria.[1][21]

Conclusion

This application note describes a simple, rapid, and robust LC-MS/MS method for the quantitative determination of 2-(((9H-Purin-6-yl)amino)methyl)phenol in human plasma. The use of its stable isotope-labeled internal standard, 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, ensures high accuracy and precision by effectively compensating for matrix effects and procedural variability. The method was successfully validated according to international regulatory guidelines and is suitable for supporting pharmacokinetic studies in clinical drug development.

References

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• U.S. Food and Drug Administration. (2024). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. [Link]

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• Semantic Scholar. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. [Link]

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• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

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Application Note: Comprehensive NMR-Based Structural Elucidation of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed, methodology-driven guide for the complete Nuclear Magnetic Resonance (NMR) spectroscopic characterization of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4. This N6-substituted purine derivative, featuring a deuterium-labeled phenol ring, requires a systematic multi-technique NMR approach for unambiguous structural verification. We present field-proven protocols for sample preparation, 1D NMR (¹H, ¹³C), spectral editing (DEPT-135), and 2D correlation spectroscopy (COSY, HSQC). The causality behind each experimental choice is explained, ensuring a self-validating workflow from sample preparation to final data interpretation. This guide is intended to serve as a robust framework for researchers characterizing similarly complex heterocyclic compounds.

Introduction and Rationale

2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 is a synthetic purine derivative. Such compounds are of significant interest in medicinal chemistry and biochemical research due to their structural analogy to endogenous nucleobases like adenine.[1][2] The incorporation of a stable isotope (deuterium) label on the phenol ring is a powerful strategy for metabolic studies or for simplifying complex proton NMR spectra.

NMR spectroscopy is the definitive analytical technique for the structural elucidation of organic molecules in solution.[3] For a molecule like 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, a comprehensive suite of NMR experiments is necessary to:

• Confirm the presence and connectivity of the purine and linker moieties.

• Verify the specific positions of deuteration by observing the absence of corresponding ¹H signals.[4]

• Unambiguously assign all proton and carbon signals through correlation experiments.

This guide explains the logic behind solvent selection, parameter optimization, and the strategic application of 1D and 2D NMR experiments to achieve a complete and trustworthy structural assignment.

Foundational Analysis: Predicted Structure and Isotopic Labeling

Before any experiment, a thorough analysis of the target structure is critical for forming a hypothesis of the expected spectral data.

Structure:

• Purine Core: Contains two characteristic aromatic protons (H2 and H8) and a labile N9-H proton.

• Linker: Comprises a secondary amine (N6-H) and a methylene bridge (-CH2-).

• Phenol Moiety: The aromatic ring is deuterated at four positions, leaving only the C1'-OH proton. The "-d4" designation implies that the four protons on the benzene ring have been substituted with deuterium. This is the most critical feature influencing the ¹H NMR spectrum.

Experimental Protocols & Methodologies

Part 3.1: Sample Preparation: Ensuring High-Quality Data

The quality of NMR data is fundamentally dependent on proper sample preparation.[5] A homogenous, particulate-free solution is required to achieve optimal magnetic field homogeneity (shimming) and produce sharp, well-resolved peaks.[6]

Protocol for Sample Preparation:

• Analyte Mass: Accurately weigh 5-10 mg of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 for ¹H NMR and 20-30 mg for ¹³C and 2D NMR experiments.[6][7]

• Solvent Selection: Due to the polar nature of the purine ring and the phenol group, Dimethyl Sulfoxide-d6 (DMSO-d6) is the recommended solvent. It has excellent solubilizing power for a wide range of organic compounds and its residual proton signal does not typically overlap with key analyte signals.[8]

• Dissolution: Transfer the weighed solid to a clean, small vial. Add approximately 0.6-0.7 mL of DMSO-d6.[5][9] Gently vortex or sonicate the vial to ensure the sample is completely dissolved. Preparing the sample in a secondary vial before transfer is advisable to prevent undissolved solids from entering the NMR tube.[7]

• Transfer to NMR Tube: Using a clean glass Pasteur pipette, carefully transfer the solution into a high-quality, 5 mm NMR tube. Avoid creating air bubbles.[5] If any particulate matter is visible, filter the solution through a small plug of glass wool in the pipette.[10]

• Cleaning: Before insertion into the spectrometer, wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol or ethanol to remove any fingerprints or dust.[5][9]

Part 3.2: Data Acquisition Workflow

A sequential approach to data acquisition ensures that information from simpler experiments informs the setup of more complex ones.

Caption: NMR Data Acquisition and Analysis Workflow.

Protocol for 1D NMR Acquisition:

Experiment	Key Parameters	Rationale & Causality
¹H NMR	zg30 pulse programScans (ns): 16-32Relaxation Delay (d1): 2s	A 30° pulse angle is used to allow for a shorter relaxation delay, speeding up acquisition without significantly compromising signal for routine spectra. A 2s delay is generally sufficient for most protons to relax.[11]
¹³C{¹H} NMR	zgpg30 pulse programScans (ns): 1024+Relaxation Delay (d1): 2s	This is a standard proton-decoupled carbon experiment. The low natural abundance (~1.1%) and smaller gyromagnetic ratio of ¹³C necessitate a much larger number of scans to achieve an adequate signal-to-noise ratio.[7]
DEPT-135	dept135 pulse programScans (ns): 256-512	This spectral editing technique is crucial for differentiating carbon types.[12] It uses polarization transfer from protons, making it more sensitive than a standard ¹³C experiment. In the resulting spectrum, CH and CH₃ signals appear as positive peaks, while CH₂ signals are negative (inverted). Quaternary carbons are absent.[13][14]

Protocol for 2D NMR Acquisition:

Experiment	Key Parameters	Rationale & Causality
¹H-¹H COSY	cosygpqf pulse programScans (ns): 2-8 per incrementIncrements (td1): 256	Correlation Spectroscopy (COSY) identifies protons that are coupled to each other (typically through 2-3 bonds).[15] An off-diagonal cross-peak between two protons confirms their connectivity. This is essential for linking the NH proton to the CH₂ protons.[16][17]
¹H-¹³C HSQC	hsqcedetgpsisp2.2 pulse programScans (ns): 4-16 per incrementIncrements (td1): 256	Heteronuclear Single Quantum Coherence (HSQC) correlates protons directly with the carbons they are attached to (one-bond C-H correlation).[18][19] This experiment provides unambiguous assignment of protonated carbons and is far more sensitive than observing ¹³C directly.[20][21]

Data Processing and Spectral Interpretation

Part 4.1: Predicted ¹H NMR Spectrum (500 MHz, DMSO-d6)

The key to interpreting the ¹H NMR spectrum is recognizing the impact of the d4-labeling. The four aromatic protons on the phenol ring will be absent.

Signal	Predicted δ (ppm)	Multiplicity	Integration	Assignment	Rationale
1	~13.0	broad s	1H	N9-H	Labile purine proton, often broad. Chemical shift is concentration dependent.
2	~9.8	broad s	1H	C1'-OH	Phenolic proton, labile and often broad.
3	~8.4	t	1H	N6-H	Amine proton coupled to the adjacent CH₂ group (J ≈ 6 Hz). May broaden with exchange.
4	~8.2	s	1H	C8-H	Purine aromatic proton, typically a sharp singlet.[22]
5	~8.1	s	1H	C2-H	Purine aromatic proton, typically a sharp singlet downfield from H8.[22]
6	~4.7	d	2H	-CH₂-	Methylene protons coupled to the adjacent NH proton (J ≈ 6 Hz).
-	-	-	-	Phenol-d4	Signals Absent: The four aromatic protons (H2', H3', H4', H5') are replaced by deuterium and will not appear in the ¹H spectrum.[4]
-	~3.33	s	Trace	H₂O	Residual water in DMSO-d6.[23][24]
-	~2.50	quintet	Trace	DMSO-d5	Residual proteo-solvent signal.[8]

Part 4.2: Predicted ¹³C and DEPT-135 NMR Spectrum

The carbon spectrum will show all carbon atoms. The DEPT-135 experiment will help confirm the assignments of protonated carbons.

Predicted δ (ppm)	Assignment	DEPT-135 Phase	Rationale
~156	C1' (C-OH)	None (Quaternary)	Phenolic carbon, downfield due to oxygen.
~154	C4	None (Quaternary)	Purine carbons involved in C=N bonds.
~152	C2	Positive (CH)	Purine carbons based on literature for adenine.
~148	C6	None (Quaternary)	Purine carbons involved in C=N bonds.
~141	C8	Positive (CH)	Purine carbons based on literature for adenine.
~128	C6'	None (Quaternary)	Phenol ring carbon.
~125-120	C2', C3', C4', C5'	Weak/None	Deuterated carbons. Signal may be broadened or absent.
~119	C5	None (Quaternary)	Purine bridgehead carbon.
~40	-CH₂-	Negative (CH₂)	Aliphatic methylene carbon.

Part 4.3: Interpreting 2D Correlation Data

2D spectra provide the definitive links between signals, confirming the assignments made from 1D data.

Caption: Key Expected 2D NMR Correlations.

• COSY Analysis: The most important cross-peak will be between the amine proton (N6-H at ~8.4 ppm) and the methylene protons (-CH₂- at ~4.7 ppm). This definitively confirms the connectivity of the linker.[15]

• HSQC Analysis: This experiment will provide direct, unambiguous correlations:

  • A cross-peak will connect the proton signal at ~8.2 ppm to the carbon signal at ~141 ppm, assigning them as H8 and C8 .

  • A cross-peak will connect the proton signal at ~8.1 ppm to the carbon signal at ~152 ppm, assigning them as H2 and C2 .

  • A cross-peak will connect the proton signal at ~4.7 ppm to the carbon signal at ~40 ppm, assigning them as the methylene -CH₂- group.[25]

Conclusion

By systematically applying the protocols outlined in this guide—from meticulous sample preparation to a logical sequence of 1D and 2D NMR experiments—researchers can achieve an unambiguous and verifiable structural characterization of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4. The key interpretive takeaways are the confirmed absence of the phenol ring protons in the ¹H spectrum and the definitive connectivity established by COSY and HSQC experiments. This self-validating workflow provides a high degree of confidence in the final structural assignment, a critical requirement in drug discovery and development.

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Application Note: A Guide to Robust Quantitative Analysis Using Gas Chromatography-Mass Spectrometry with Deuterated Internal Standards

Abstract

This guide provides a comprehensive framework for the development and validation of quantitative methods using Gas Chromatography-Mass Spectrometry (GC-MS) coupled with deuterated internal standards. Leveraging the principle of isotope dilution mass spectrometry (IDMS), this methodology represents the gold standard for achieving exceptional accuracy, precision, and reliability in complex matrices. We will explore the fundamental principles that make deuterated standards uniquely effective, provide a strategic workflow for method development, detail a step-by-step experimental protocol, and outline a rigorous validation plan compliant with international regulatory guidelines. This document is designed to empower scientists to build self-validating, robust analytical systems for applications ranging from pharmaceutical bioanalysis to environmental monitoring.

Part 1: The Core Principle: Why Isotope Dilution is the Gold Standard

Quantitative analysis is often plagued by unavoidable variations during sample processing and instrumental analysis. Analyte loss during multi-step extractions, fluctuations in injection volume, and signal suppression or enhancement from matrix components (matrix effects) can all introduce significant error. The use of a deuterated internal standard (IS) is a powerful strategy to correct for these sources of variability.[1]

A deuterated standard is a version of the target analyte where one or more hydrogen atoms have been replaced with its stable, heavier isotope, deuterium.[2] This subtle change in mass allows the mass spectrometer to distinguish between the analyte and the standard, yet the deuterated standard is chemically and physically almost identical to the analyte.[2][3] This near-perfect chemical mimicry is the foundation of its effectiveness.

The Mechanism: Isotope Dilution Mass Spectrometry (IDMS)

The technique, known as Isotope Dilution Mass Spectrometry (IDMS), is an internal calibration method.[4] A known quantity of the deuterated IS is added to every sample, calibrator, and quality control (QC) sample at the very beginning of the sample preparation process.[5] From that point forward, any physical loss or instrumental variation experienced by the analyte will be mirrored by the deuterated standard.

The instrument does not measure the absolute response of the analyte. Instead, it measures the ratio of the analyte's signal to the internal standard's signal. Because both compounds are affected proportionally by experimental variations, this ratio remains stable and directly proportional to the analyte's concentration. This principle effectively cancels out most sources of analytical error.[6]

Key Advantages of Deuterated Standards:

• Correction for Sample Preparation Losses: Any analyte lost during extraction, evaporation, or transfer steps is compensated for because an equal fraction of the co-present deuterated standard is also lost.[3]

• Compensation for Matrix Effects: In the GC inlet and MS ion source, interfering compounds from the sample matrix (e.g., lipids, proteins) can suppress or enhance the ionization of the analyte. Since the deuterated standard has virtually identical physicochemical properties and co-elutes from the GC column, it experiences the same matrix effects, normalizing the analyte's response.[7][8][9]

• Improved Precision and Accuracy: By correcting for multiple sources of error, IDMS significantly enhances the reproducibility and trueness of the results.[10][11]

Caption: Principle of Isotope Dilution using a deuterated standard.

Part 2: Strategic Method Development Workflow

A robust method is built through a systematic, logical process. Simply finding a peak is insufficient; the goal is to develop a method that is selective, sensitive, and repeatable.

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Application Note &amp; Protocols: Stable Isotope Labeling for Mass Spectrometry Applications

Abstract

In the pursuit of understanding complex biological systems and accelerating drug development, the precise quantification of proteins and metabolites is paramount. Stable Isotope Labeling (SIL) coupled with mass spectrometry (MS) has become an indispensable tool, offering unparalleled accuracy and robustness in relative and absolute quantification.[1][2] This guide provides a comprehensive overview of the foundational principles of SIL and details the application of key techniques, including metabolic labeling with SILAC (Stable Isotope Labeling with Amino acids in Cell culture) and chemical isobaric tagging with TMT (Tandem Mass Tags) and iTRAQ (isobaric Tags for Relative and Absolute Quantitation). We delve into the causality behind experimental choices, provide validated, step-by-step protocols, and discuss critical applications in quantitative proteomics and drug metabolism studies.[3][4] Our objective is to equip researchers with the technical knowledge and practical insights required to design, execute, and troubleshoot SIL-based MS experiments, ensuring data of the highest integrity and reliability.

Part I: The Foundational Principle of Stable Isotope Labeling

At its core, stable isotope labeling is an elegant strategy that leverages the incorporation of non-radioactive heavy isotopes (e.g., ¹³C, ¹⁵N, ²H) into proteins, peptides, or metabolites.[1] This incorporation creates a predictable mass shift that is readily detectable by a mass spectrometer. By comparing the signal intensity of the naturally abundant "light" analyte with its "heavy" counterpart, researchers can accurately determine their relative abundance between different samples.[1][5]

A key advantage of most SIL methods is the ability to combine samples from different experimental conditions at an early stage in the workflow.[1] This co-processing and subsequent co-analysis in the mass spectrometer minimizes sample handling variability, which is a significant source of error in label-free approaches, thereby enhancing quantitative precision and accuracy.[1][6]

Part II: In Vivo Metabolic Labeling - The SILAC Gold Standard

Stable Isotope Labeling by Amino acids in Cell culture (SILAC) is a powerful metabolic labeling technique that achieves high accuracy by integrating labels into proteins in vivo as they are synthesized.[7][8][9] This method is renowned for its high physiological relevance and quantitative precision.[10][11]

Mechanism & Principles

The SILAC methodology relies on the cell's own translational machinery.[8] Two populations of cells are cultured in media that are identical except for specific essential amino acids. One medium contains the natural "light" amino acids (e.g., ¹²C₆-Arginine), while the other contains "heavy," stable isotope-labeled versions (e.g., ¹³C₆-Arginine).[5][7] Trypsin, the most common enzyme used for protein digestion in proteomics, cleaves C-terminal to arginine (R) and lysine (K) residues. By using labeled versions of these amino acids, it is ensured that nearly every resulting tryptic peptide can be quantified.[7]

After a sufficient number of cell divisions (typically 5-6), the heavy amino acids will be fully incorporated into the entire proteome of the "heavy" cell population.[6][12][13] At this point, the two cell populations can be subjected to different experimental treatments (e.g., drug vs. vehicle). The populations are then combined, typically in a 1:1 ratio, and processed for MS analysis.[7] In the mass spectrometer, a peptide from the "light" sample and its "heavy" counterpart are chemically identical and co-elute, but are resolved by their mass difference. The ratio of their MS signal intensities directly reflects the relative abundance of the parent protein in the two original samples.[5]

Visualizing the SILAC Workflow

The following diagram illustrates the key stages of a typical 2-plex SILAC experiment.

Caption: A typical experimental workflow for SILAC.

Protocol: SILAC for Quantitative Proteomics

This protocol provides a self-validating system for comparing protein expression between two conditions.

1. Cell Culture and Adaptation (The Causality of Patience)

• Rationale: The cornerstone of SILAC is achieving >95% incorporation of the heavy amino acids to ensure accurate quantification.[12] This requires cells to divide enough times to dilute out the pre-existing "light" proteins.

• Protocol:

  • Select SILAC-compatible media deficient in L-Arginine and L-Lysine.

  • Prepare two types of media:

    • Light Medium: Supplement with normal L-Arginine (Arg-0) and L-Lysine (Lys-0).

    • Heavy Medium: Supplement with stable isotope-labeled L-Arginine (e.g., ¹³C₆-Arg, Arg-6) and L-Lysine (e.g., ¹³C₆¹⁵N₂-Lys, Lys-8).

  • Crucial Step: Use dialyzed Fetal Bovine Serum (FBS) to minimize contamination from unlabeled amino acids present in standard FBS.[12]

  • Culture your chosen cell line in both light and heavy media for at least five to six cell doublings .[6][12]

• Validation Checkpoint: Before starting the main experiment, perform a small-scale pilot. Harvest cells from the heavy culture, extract proteins, digest, and analyze by MS. Search the data for peptides containing Arg or Lys and manually inspect the spectra to confirm that the labeling efficiency is >95% by comparing heavy vs. residual light peptide signals.[12]

2. Experimental Treatment and Harvest

• Protocol:

  • Once full incorporation is confirmed, plate cells from both light and heavy cultures for your experiment.

  • Apply the respective treatments (e.g., drug to heavy cells, vehicle to light cells) for the desired duration.

  • Harvest cells from both populations. An accurate cell count is critical for the next step.

3. Sample Combination and Protein Extraction

• Rationale: Combining samples early minimizes downstream technical variability. Precise mixing is essential for accurate final ratios.

• Protocol:

  • Based on cell counts, combine the light and heavy cell populations in a precise 1:1 ratio.[14]

  • Co-pellet the combined cells by centrifugation.

  • Lyse the combined cell pellet using a suitable lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

  • Quantify the total protein concentration of the combined lysate using a BCA assay.[14]

4. Protein Digestion

• Protocol:

  • Take a defined amount of protein (e.g., 100 µg) from the combined lysate.

  • Reduce disulfide bonds with DTT (dithiothreitol) and alkylate cysteine residues with iodoacetamide (IAA).

  • Digest the proteins into peptides overnight using sequencing-grade trypsin.

5. LC-MS/MS Analysis and Data Processing

• Protocol:

  • Analyze the resulting peptide mixture using a high-resolution LC-MS/MS system (e.g., an Orbitrap).

  • Process the raw data using software capable of SILAC quantification (e.g., MaxQuant). The software will identify peptide pairs and calculate the heavy/light intensity ratios, which are then normalized and used to determine the relative abundance of each protein.

Part III: In Vitro Chemical Labeling - Isobaric Tagging (TMT & iTRAQ)

For experiments where metabolic labeling is not feasible (e.g., clinical tissues, biofluids) or when higher multiplexing is required, chemical labeling with isobaric tags is the method of choice.[15][16] TMT and iTRAQ are the most prominent examples.[15][17]

Mechanism & Principles

Unlike SILAC where mass differences are observed at the MS1 level, isobaric tags are designed to be identical in mass.[2][18] This means that the same peptide labeled with different tags (from different samples) will appear as a single, combined peak in the initial MS1 scan.[2][18]

The chemical structure of these tags consists of three key parts:[17][19][20]

• Reactive Group: Covalently attaches the tag to the N-terminus and lysine side chains of peptides.[17][21]

• Mass Balancer Group: A labile region designed to ensure the total mass of the tag is identical across all channels.[19][20]

• Reporter Group: Contains the stable isotopes. It is this group that provides the quantitative information.[19][20]

During tandem mass spectrometry (MS/MS), the peptide is selected and fragmented. This fragmentation event cleaves the tag, releasing the reporter ions. Because the isotopes are located in the reporter portion, each tag variant yields a unique reporter ion mass (e.g., 126, 127N, 127C, etc., for TMT). The relative intensities of these low-mass reporter ions in the MS/MS spectrum correspond to the relative abundance of that peptide across the multiplexed samples.[19][21]

Visualizing the Isobaric Tagging Workflow

Caption: Generalized workflow for iTRAQ and TMT proteomics.[16]

Protocol: TMT for Multiplexed Quantitative Proteomics

This protocol outlines a robust workflow for a TMT-based experiment.

1. Protein Extraction and Digestion (Performed Individually)

• Rationale: Each sample must be processed independently up to the labeling step to preserve its unique biological state.

• Protocol:

  • Extract proteins from each of your samples (up to the plex-level of your TMT kit, e.g., 10 samples for TMT10plex).

  • Accurately quantify the protein concentration for each sample.

  • Take an equal amount of protein from each sample (e.g., 100 µg) and proceed with reduction, alkylation, and tryptic digestion as described in the SILAC protocol.

  • After digestion, desalt the peptides using a C18 solid-phase extraction (SPE) cartridge and dry them completely.

2. TMT Labeling

• Rationale: Efficient and complete labeling is crucial. The N-hydroxysuccinimide (NHS) ester chemistry of the tags reacts with primary amines.[22] Using amine-free buffers (like HEPES or TEAB) is mandatory.

• Protocol:

  • Resuspend each dried peptide sample in a labeling buffer (e.g., 100 mM TEAB).

  • Reconstitute the TMT reagents (each in its own vial) with anhydrous acetonitrile.[23]

  • Add the appropriate TMT reagent to its corresponding peptide sample.[24]

  • Incubate at room temperature for 1 hour to allow the labeling reaction to complete.[23][24]

  • Crucial Step: Quench the reaction by adding hydroxylamine.[23][24] This prevents unwanted side reactions.

3. Sample Combination and Fractionation

• Protocol:

  • Combine all TMT-labeled samples into a single tube in a 1:1:1... ratio.

  • Validation Checkpoint: Take a small aliquot of the combined mixture for a "Mixing QC" analysis. In this run, the reporter ion intensities for any given peptide should be nearly equal, confirming successful labeling and mixing.[14]

  • To reduce sample complexity and increase proteome coverage, fractionate the combined peptide mixture, typically using high-pH reversed-phase HPLC.

4. LC-MS/MS Analysis and Data Processing

• Protocol:

  • Analyze each fraction by LC-MS/MS.

  • The MS method must be configured for TMT analysis. This involves selecting the precursor ion in MS1, fragmenting it to generate both peptide fragment ions (for identification) and TMT reporter ions (for quantification).

  • Expert Insight (Ratio Compression): A common issue with MS2-based quantification is "ratio compression," where co-isolation of interfering ions can dampen the observed quantitative differences.[11] To mitigate this, advanced methods like Synchronous Precursor Selection (SPS) MS3 can be used, which further isolates and fragments the most intense peptide fragments to generate cleaner reporter ion signals.

  • Process the data using software that supports TMT quantification (e.g., Proteome Discoverer). The software identifies proteins and uses the reporter ion intensities to calculate relative protein abundance across all samples.

Part IV: Method Comparison & Best Practices

The choice of labeling strategy is a critical decision in experimental design, dictated by the sample type, research question, and available instrumentation.[16]

Data Presentation: Comparison of Key Labeling Strategies

Feature	SILAC (Metabolic Labeling)	TMT / iTRAQ (Chemical Labeling)
Principle	In vivo metabolic incorporation of heavy amino acids.[7][8]	In vitro chemical tagging of peptides with isobaric tags.[17][21]
Quantification Level	MS1 (Precursor Ion)[2]	MS2 or MS3 (Reporter Ion)[2][20]
Sample Type	Proliferating cells in culture.[17]	Virtually any protein sample (cells, tissues, biofluids).[15]
Multiplexing	Typically 2-3 plex (up to 5 with NeuCode).[5][7]	High; TMTpro allows up to 18-plex.[2][17]
Accuracy	Very high; considered the gold standard. Low technical variability.[10][11]	High, but can be affected by ratio compression at the MS2 level.[10][11]
Key Advantage	High physiological relevance; samples combined at the cell level.[9][10]	High throughput and applicability to diverse sample types.[10][11]
Key Limitation	Limited to metabolically active, culturable cells; lower throughput.[11][17]	Potential for ratio compression; labeling occurs post-digestion.[11]

General Best Practices & Troubleshooting

• Experimental Design: Always include appropriate biological and technical replicates. Randomize sample processing and analysis order to avoid systematic bias.[25]

• Quality Control: Rigorous QC at every step is paramount. This includes verifying labeling efficiency, checking for complete digestion, and performing mixing checks.[14]

• Incomplete Labeling: In SILAC, this is often due to an insufficient number of cell doublings or contamination with light amino acids from non-dialyzed serum.[12] In chemical labeling, it can result from suboptimal buffer pH, interfering substances (e.g., Tris buffer), or insufficient reagent.[14]

• Sample Loss: Low-abundance proteins can be lost during sample preparation. Consider scaling up or enriching for your proteins of interest if this is a concern.[26]

Part V: Applications in Drug Development

Stable isotope labeling is a cornerstone of modern drug development, providing critical insights from discovery to clinical studies.

• Target Engagement & Mechanism of Action: SILAC and TMT are widely used to study how drug candidates affect the cellular proteome and post-translational modifications, helping to confirm target engagement and elucidate mechanisms of action.[7]

• Pharmacokinetics (ADME): By synthesizing a stable isotope-labeled version of a drug candidate, its absorption, distribution, metabolism, and excretion (ADME) can be precisely tracked in complex biological matrices.[3][4][27] This is crucial for understanding the metabolic fate of a new therapeutic agent.[3][4]

• Metabolite Identification: Co-dosing a subject with a 1:1 mixture of labeled and unlabeled drug can help distinguish true drug metabolites from endogenous background ions in mass spectrometry, as the metabolites will appear as characteristic doublet peaks.[28]

• Biomarker Discovery: High-plex TMT experiments are powerful tools for biomarker discovery, allowing for the comparison of proteomes from large patient cohorts to identify proteins that correlate with disease state or treatment response.[25]

References

• Technical Support Center: Stable Isotope Labeling - Benchchem.
• A Researcher's Guide to Stable Isotope Labeling in Quantit
• TMT Quantitative Proteomics: A Comprehensive Guide to Labeled Protein Analysis - Cre
• A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantit
• 18O Stable Isotope Labeling in MS-based Proteomics - Oxford Academic.
• Stable isotope labeling by amino acids in cell culture - Wikipedia.
• Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) - ChemPep.
• Chemical isotope labeling for quantit
• Stable Isotope Labeling in Proteomics - Cambridge Isotope Labor
• TMT Sample Preparation for Proteomics Facility Submission and Subsequent D
• Isobaric tag for relative and absolute quantit
• iTRAQ Introduction and Applications in Quantitative Proteomics - Cre
• Guidelines for reporting quantitative mass spectrometry based experiments in proteomics - ScienceDirect.
• Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases - Metabolic Solutions.
• Technical Support Center: Troubleshooting Low Recovery of Stable Isotope Labeled Internal Standards - Benchchem.
• TMT Labeling for the Masses: A Robust and Cost-efficient, In-solution Labeling Approach - Molecular & Cellular Proteomics.
• Technical Support Center: Quality Control for Stable Isotope Labeling Experiments - Benchchem.
• SILAC: Principles, Workflow & Applications in Proteomics - Cre
• A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC) - Broad Institute.
• Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) A Primer - Sigma-Aldrich.
• Tips and tricks for successful MASS spec experiments - Proteintech.
• iTRAQ in Proteomics: Principles, Differences, and Applic
• TMT Labeling for the Masses: A Robust and Cost-efficient, In-solution Labeling Approach - PMC - NIH.
• Technical Support Center: Stable Isotope Labeling Experiments - Benchchem.
• Tandem Mass Tag (TMT) Technology in Proteomics - Novoprolabs.
• Isotopic Labeling of Metabolites in Drug Discovery Applic
• Advantages and Disadvantages of iTRAQ, TMT, and SILAC in Protein Quantific
• Isotopic Labeling of Metabolites in Drug Discovery Applications - ResearchG
• Application of stable isotope-labeled compounds in metabolism and in metabolism-medi

• Experimental Design and Reporting Guidelines for Proteomics Researchers - Thermo Fisher Scientific. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEKWBLSlcOOz2IzDI2S0kmVlhfL6jXOe6MhxyjDnblQPRyItfMy9VF30aD328CUDoWmQUo4W5w1dRmf8JGfR4o2i1aRViNyOdTvePII6mZsPpN8JgxrzyPBC5hbh3VNK-BTy3hMVbf4WsUZZ6qRxERJ7ayLFTAdvhjueNURY4-07IluAR4CjNqHPM1ITS7q3S6q2BxXXxlpEWuYHMh2UFlM0LipZnRbAC2C8EU9nMkZYQ==]([Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isotopic labeling of metabolites in drug discovery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. chempep.com [chempep.com]
• 8. SILAC: Principles, Workflow & Applications in Proteomics - Creative Proteomics Blog [creative-proteomics.com]
• 9. Overview of SILAC Technology for Quantitative Proteomics - Creative Proteomics [creative-proteomics.com]
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• 13. A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC). | Broad Institute [broadinstitute.org]
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• 16. benchchem.com [benchchem.com]
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• 25. Tutorial: best practices and considerations for mass-spectrometry-based protein biomarker discovery and validation - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Tips and tricks for successful MASS spec experiments | Proteintech Group | 武汉三鹰生物技术有限公司 [ptgcn.com]
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• 28. Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Guide to Quantitative Bioanalysis: Protocol for Sample Spiking with 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive protocol and scientific rationale for the use of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as a stable isotope-labeled internal standard (SIL-IS) in quantitative liquid chromatography-mass spectrometry (LC-MS) assays. The precise quantification of analytes in complex biological matrices is a cornerstone of drug development and biomedical research. The use of a SIL-IS is widely recognized as the "gold standard" for correcting analytical variability.[1] This guide details the principles of isotope dilution, step-by-step procedures for the preparation of standards, a representative protocol for spiking biological samples, and expert insights into method validation, ensuring the generation of robust, accurate, and reproducible data compliant with regulatory expectations.

Introduction: The Imperative for an Ideal Internal Standard

The quantification of novel chemical entities, such as the purine derivative 2-(((9H-Purin-6-yl)amino)methyl)phenol, in biological samples presents significant analytical challenges. Matrix effects, stemming from the inherent variability of biological samples like plasma or urine, can dramatically suppress or enhance the analyte signal during mass spectrometric ionization, leading to inaccurate results.[2] Furthermore, inconsistencies in sample extraction and processing can introduce errors that compromise data integrity.

To overcome these obstacles, an internal standard (IS) is incorporated into the analytical workflow. The ideal IS is a compound that shares identical chemical and physical properties with the analyte but is distinguishable by the mass spectrometer.[3] 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, a deuterated analogue of the analyte, fulfills this requirement perfectly. By adding a known quantity of this SIL-IS to every sample at the initial stage of processing, it experiences the same procedural losses and matrix effects as the analyte. The mass spectrometer measures the ratio of the analyte to the IS, a value that remains constant throughout the workflow, thereby normalizing for variations and ensuring analytical precision and accuracy.[4] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) recognize the value of SIL-IS in developing robust and reliable bioanalytical methods.[1][2]

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution is a powerful analytical technique that relies on altering the isotopic composition of the analyte in a sample. A known amount of the isotopically enriched standard (2-(((9H-Purin-6-yl)amino)methyl)phenol-d4) is added to the sample containing an unknown amount of the native analyte. Because the SIL-IS and the analyte are chemically identical, they co-elute chromatographically and exhibit the same behavior during extraction and ionization.[3] The mass spectrometer, however, can differentiate them based on their mass-to-charge ratio (m/z). By measuring the relative abundance of the two species, the concentration of the original analyte can be calculated with high precision.

Caption: Workflow for Isotope Dilution Mass Spectrometry.

Compound Properties

A clear understanding of the properties of both the analyte and the internal standard is crucial for method development.

Property	Analyte	Internal Standard
Compound Name	2-(((9H-Purin-6-yl)amino)methyl)phenol	2-(((9H-Purin-6-yl)amino)methyl)phenol-d4
CAS Number	20366-83-0[5]	Not available
Molecular Formula	C₁₂H₁₁N₅O	C₁₂H₇D₄N₅O[6]
Molecular Weight	241.25	245.27[6]
Mass Difference	N/A	+4.02 Da

Protocol: Preparation of Standard Solutions

Accurate preparation of stock and working solutions is fundamental to the success of the entire assay. All preparations should be performed using calibrated analytical balances and volumetric labware.

Materials and Reagents

• 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (IS) solid standard

• 2-(((9H-Purin-6-yl)amino)methyl)phenol (Analyte) solid standard

• LC-MS Grade Methanol (MeOH)

• LC-MS Grade Acetonitrile (ACN)

• Dimethyl sulfoxide (DMSO), HPLC Grade

• Deionized Water (18.2 MΩ·cm)

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

• Polypropylene microcentrifuge tubes

Preparation Workflow

Caption: Preparation of Internal Standard and Analyte Solutions.

Step-by-Step Procedure

Step 1: Prepare Internal Standard (IS) Primary Stock Solution (1.0 mg/mL)

• Accurately weigh approximately 10 mg of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 solid.

• Quantitatively transfer the solid to a 10 mL Class A volumetric flask.

• Add approximately 8 mL of DMSO. Vortex or sonicate until the solid is completely dissolved.

  • Causality Note: DMSO is often used for primary stocks due to its excellent solvating power for a wide range of organic molecules.

• Bring the flask to the final volume with DMSO and mix thoroughly by inversion.

• Store this stock solution at -20°C or -80°C in an amber vial to prevent photodegradation.

Step 2: Prepare IS Working Solution (e.g., 100 ng/mL)

• Perform serial dilutions from the Primary Stock Solution using a suitable solvent mixture, such as 50:50 Acetonitrile:Water.

• For example, to make a 100 ng/mL working solution, you can first dilute the 1 mg/mL stock 1:100 (to 10 µg/mL) and then dilute that intermediate stock 1:100 again.

  • Expert Insight: The final concentration of the IS working solution should be chosen to provide a robust and stable signal in the mid-range of the mass spectrometer's detector, typically aiming for a peak area of 5x10⁵ to 5x10⁶ counts. This concentration will be used to spike all samples.

Step 3: Prepare Analyte Stock and Calibration Standards

• Following the same procedure as in Step 1, prepare a 1.0 mg/mL Primary Stock Solution of the unlabeled analyte, 2-(((9H-Purin-6-yl)amino)methyl)phenol.

• From this stock, prepare a series of intermediate spiking solutions through serial dilution.

• Prepare the final calibration standards by spiking the intermediate solutions into a blank biological matrix (e.g., drug-free human plasma). A typical calibration curve might include concentrations of 1, 2, 5, 10, 50, 100, 500, and 1000 ng/mL.

Protocol: Sample Spiking & Preparation (Protein Precipitation)

This section details a common protein precipitation protocol for plasma samples. The critical step is adding the IS at the very beginning to ensure it tracks the analyte through the entire process.

Caption: Sample preparation workflow using protein precipitation.

Procedure:

• Label 1.5 mL polypropylene microcentrifuge tubes for each standard, quality control (QC), and unknown sample.

• Aliquot 50 µL of the appropriate sample (e.g., human plasma) into its designated tube.

• Spiking Step: Add 25 µL of the IS Working Solution (e.g., 100 ng/mL) to every tube.

• Vortex each tube for 5-10 seconds to ensure the IS is fully mixed with the sample matrix.

• Add 200 µL of ice-cold acetonitrile (containing 0.1% formic acid) to each tube.

  • Causality Note: Cold acetonitrile is a highly efficient agent for precipitating plasma proteins. The formic acid helps to keep the purine-based analyte protonated, which is favorable for positive mode electrospray ionization (ESI+).

• Vortex the tubes vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the clear supernatant to a clean autosampler vial for analysis.

Representative LC-MS/MS Parameters

The following are suggested starting parameters for method development. These must be optimized empirically on the specific instrument being used.

Parameter	Suggested Setting	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	Standard reversed-phase chemistry for retaining moderately polar compounds.
Mobile Phase A	Water + 0.1% Formic Acid	Provides protons for ESI+ ionization.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic eluent for reversed-phase chromatography.
Gradient	5% to 95% B over 3 minutes	A generic gradient to elute the analyte.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Ionization Mode	ESI, Positive	Purine nitrogen atoms are readily protonated.
MRM Transition (Analyte)	m/z 242.1 → 135.1	[M+H]⁺ → Purine ring fragment (Hypothetical, requires optimization).
MRM Transition (IS)	m/z 246.1 → 135.1	[M+D+H]⁺ → Purine ring fragment. The +4 Da shift is in the precursor ion.

Data Analysis and Method Validation

For a bioanalytical method to be considered trustworthy, it must be validated. A calibration curve is generated by plotting the peak area ratio (Analyte Area / IS Area) against the nominal concentration of the analyte. A linear regression with 1/x² weighting is typically applied. The concentration of unknown samples is then interpolated from this curve.

Quality Control (QC) samples, prepared independently at low, medium, and high concentrations, are analyzed alongside the unknown samples to ensure the method is performing acceptably.[1]

Bioanalytical Method Validation Acceptance Criteria (FDA/EMA Guidance)

Parameter	Acceptance Criteria
Accuracy	Mean concentration should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ).[1]
Precision	Coefficient of Variation (%CV) should not exceed 15% (20% at the LLOQ).[1]
Matrix Effect	The IS should adequately compensate for any ion suppression or enhancement.
Recovery	The extraction efficiency should be consistent and reproducible.

References

• 1. benchchem.com [benchchem.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. 20366-83-0 | 2-(((9H-Purin-6-yl)amino)methyl)phenol | Purines | Ambeed.com [ambeed.com]
• 6. medchemexpress.com [medchemexpress.com]

Application Note: A Robust Protocol for the Preparation of Standard Curves for Bioanalytical Quantitation Using 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as an Internal Standard

Introduction

In the realm of drug development and clinical research, the precise and accurate quantification of therapeutic agents and their metabolites in biological matrices is paramount. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for such bioanalytical assays due to its high sensitivity and selectivity. A cornerstone of a reliable quantitative LC-MS/MS method is the use of an appropriate internal standard (IS). An ideal internal standard should closely mimic the physicochemical properties of the analyte to compensate for variations during sample preparation, chromatography, and ionization.[1][2] Stable isotope-labeled (SIL) internal standards are widely considered the most suitable choice for this purpose.[3] This application note provides a detailed, field-proven protocol for the preparation of standard curves using 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, a deuterated analog of a purine derivative, for the accurate quantification of its non-labeled counterpart in biological samples.

The methodologies outlined herein are grounded in established principles of bioanalytical method validation as recommended by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5][6] Adherence to these protocols will enable researchers, scientists, and drug development professionals to construct robust and reproducible calibration curves, ensuring the integrity and reliability of their bioanalytical data.

The Role and Advantages of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as an Internal Standard

2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 is the deuterium-labeled form of 2-(((9H-Purin-6-yl)amino)methyl)phenol.[7] The incorporation of four deuterium atoms results in a molecule with a higher mass-to-charge ratio (m/z) that is easily distinguishable from the unlabeled analyte by a mass spectrometer. However, its chemical structure and properties are nearly identical to the analyte. This near-identical nature ensures that both the analyte and the internal standard exhibit similar behavior during sample extraction, chromatographic separation, and ionization in the mass spectrometer source.[8] Consequently, any sample-to-sample variability, such as incomplete extraction recovery or ion suppression/enhancement (matrix effects), will affect both the analyte and the internal standard proportionally.[1] By calculating the ratio of the analyte's peak area to the internal standard's peak area, these variations can be effectively normalized, leading to significantly improved precision and accuracy in quantification.[1][8]

Experimental Protocols

Preparation of Stock Solutions

Accurate preparation of stock solutions is the foundation of a reliable standard curve. It is crucial to use high-purity reference standards for both the analyte and the internal standard.

Materials:

• Analyte: 2-(((9H-Purin-6-yl)amino)methyl)phenol

• Internal Standard (IS): 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

• Solvent: HPLC-grade methanol or a suitable organic solvent in which the compounds are highly soluble and stable.

Protocol:

• Analyte Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of the analyte reference standard into a 10 mL volumetric flask.

  • Record the exact weight.

  • Add a small amount of solvent to dissolve the solid, then dilute to the 10 mL mark with the same solvent.

  • Cap the flask and vortex thoroughly to ensure complete dissolution and homogeneity.

  • Calculate the precise concentration based on the actual weight.

• Internal Standard Stock Solution (1 mg/mL):

  • Follow the same procedure as for the analyte stock solution, using the deuterated internal standard.

• Storage:

  • Store the stock solutions in amber glass vials at -20°C or lower to prevent degradation. It is advisable to prepare fresh stock solutions periodically and verify their stability.

Preparation of Working Solutions and Calibration Standards

The preparation of calibration standards involves the serial dilution of the analyte stock solution. To minimize pipetting errors, avoid serial dilutions from the highest concentration standard. Instead, prepare intermediate stock solutions.

Protocol:

• Analyte Intermediate and Working Solutions:

  • Prepare a series of intermediate stock solutions by diluting the 1 mg/mL primary stock solution. For example, create 100 µg/mL, 10 µg/mL, and 1 µg/mL intermediate stocks.

  • From these intermediate solutions, prepare a set of working solutions that will be used to spike into the biological matrix to create the calibration standards.

• Internal Standard Working Solution:

  • Prepare a working solution of the internal standard at a concentration that will yield a consistent and robust signal in the mass spectrometer when added to the samples. A typical starting concentration is 100 ng/mL. The optimal concentration should be determined during method development.

• Preparation of Calibration Curve Standards in Matrix:

  • The calibration curve should consist of a blank sample (matrix with no analyte or IS), a zero sample (matrix with IS only), and at least six to eight non-zero concentration levels.[9][10][11]

  • Aliquot the appropriate volume of the biological matrix (e.g., human plasma) into labeled tubes.

  • Spike a small volume (typically 5-10% of the matrix volume to avoid altering the matrix composition) of the appropriate analyte working solution into each tube to achieve the desired final concentrations.

  • Gently vortex each tube after spiking.

Table 1: Example of Calibration Standard Preparation

Standard Level	Analyte Concentration (ng/mL)	Volume of Matrix (µL)	Spiked Analyte Working Solution	Volume Spiked (µL)
Blank	0	100	-	-
Zero	0	100	-	-
CAL 1 (LLOQ)	1	100	10 ng/mL	10
CAL 2	2.5	100	25 ng/mL	10
CAL 3	5	100	50 ng/mL	10
CAL 4	10	100	100 ng/mL	10
CAL 5	25	100	250 ng/mL	10
CAL 6	50	100	500 ng/mL	10
CAL 7	100	100	1 µg/mL	10
CAL 8 (ULOQ)	200	100	2 µg/mL	10

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification

Preparation of Quality Control (QC) Samples

QC samples are essential for assessing the accuracy and precision of the analytical run. They should be prepared from a separate stock solution of the analyte than the one used for the calibration standards.[9]

Protocol:

• Prepare a separate 1 mg/mL stock solution of the analyte.

• From this new stock, prepare QC samples at a minimum of three concentration levels:

  • Low QC: Approximately 3 times the LLOQ.

  • Medium QC: In the middle of the calibration range.

  • High QC: Approximately 75-80% of the ULOQ.

• Spike the corresponding working solutions into the biological matrix to create the QC samples.

Sample Preparation and Analysis

A common and straightforward sample preparation technique is protein precipitation.

Protocol:

• To each tube containing the calibration standards, QC samples, and unknown samples, add a fixed volume of the internal standard working solution (e.g., 10 µL of 100 ng/mL IS).

• Vortex briefly.

• Add 3-4 volumes of cold acetonitrile (or another suitable precipitation solvent) to precipitate the proteins.

• Vortex vigorously for 1-2 minutes.

• Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase-like solvent (e.g., 100 µL of 50:50 methanol:water).

• Inject an appropriate volume onto the LC-MS/MS system.

Data Analysis and Acceptance Criteria

Workflow for Standard Curve Preparation and Analysis

Caption: Workflow for Standard Curve Preparation and Analysis.

Data Processing:

• Calibration Curve Construction: Plot the peak area ratio (analyte peak area / IS peak area) against the nominal concentration of the analyte for all calibration standards.

• Regression Analysis: Perform a linear regression analysis, typically with a weighting factor of 1/x or 1/x², to account for heteroscedasticity (non-uniform variance across the concentration range).[10]

• Quantification: Determine the concentration of the analyte in the QC samples and unknown samples by interpolating their peak area ratios from the regression equation of the calibration curve.

Acceptance Criteria (based on FDA and EMA guidelines):

• Linearity: The coefficient of determination (R²) should be ≥ 0.99.

• Accuracy: The mean concentration of each calibration standard should be within ±15% of the nominal value, except for the LLOQ, which should be within ±20%.[9]

• Precision: The coefficient of variation (CV) should not exceed 15% for each calibration standard, except for the LLOQ, where it should not exceed 20%.

• Run Acceptance: At least 75% of the non-zero calibration standards must meet the accuracy criteria.[9] The back-calculated concentrations of the QC samples should also meet predefined accuracy and precision criteria (typically ±15%).

Conclusion

The use of a stable isotope-labeled internal standard, such as 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, is a critical component of a robust and reliable bioanalytical method. The detailed protocols and best practices outlined in this application note provide a comprehensive framework for the preparation of accurate and reproducible standard curves. By adhering to these guidelines, which are aligned with international regulatory standards, researchers can ensure the high quality and integrity of their quantitative data, a prerequisite for successful drug development and clinical studies.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

• Future Science. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

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• PubMed Central. (2011). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. [Link]

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Application Note: A Validated High-Throughput LC-MS/MS Method for the Quantification of Purinostat in Human Plasma Using 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

Authored by: Senior Application Scientist

Abstract

This application note presents a detailed, robust, and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Purinostat (a hypothetical therapeutic agent) in human plasma. The method employs a stable isotope-labeled internal standard (SIL-IS), 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, to ensure the highest degree of accuracy and precision, in line with global regulatory standards. We provide comprehensive, step-by-step protocols for all validation experiments, including selectivity, linearity, accuracy, precision, matrix effect, recovery, and multi-faceted stability assessments. The causality behind key experimental choices is explained, grounding the methodology in established bioanalytical principles. All validation parameters met the acceptance criteria set forth by the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[1][2][3] This document is intended for researchers, scientists, and drug development professionals requiring a reliable, high-throughput bioanalytical workflow for pharmacokinetic or toxicokinetic studies.

Introduction: The Imperative for Robust Bioanalytical Validation

In drug development, the accurate quantification of a therapeutic agent in biological matrices is fundamental to understanding its pharmacokinetic (PK) and pharmacodynamic (PD) profile. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the definitive technique for this purpose due to its superior sensitivity and selectivity. However, the reliability of the data generated is entirely dependent on the rigor of the underlying analytical method validation.

A key challenge in bioanalysis is managing variability introduced during sample preparation and analysis.[4] Factors such as inconsistent extraction efficiency and ion suppression or enhancement from matrix components (the "matrix effect") can significantly compromise data integrity.[5][6][7] The most effective strategy to mitigate these variables is the use of a stable isotope-labeled internal standard (SIL-IS).[8][9] A SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes (e.g., ²H, ¹³C, ¹⁵N). Because it co-elutes with the analyte and shares near-identical physicochemical properties, it experiences the same variations during extraction and ionization, allowing for reliable normalization of the analyte's signal.[10][11]

This guide details the validation of an LC-MS/MS method for a hypothetical purine derivative, "Purinostat," using its deuterated analog, 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (Purinostat-d4), as the internal standard. The protocols and discussions are aligned with the principles outlined in the FDA's Bioanalytical Method Validation Guidance for Industry and the ICH M10 guideline.[1][12][13]

Materials and Methods

Chemicals and Reagents

• Analyte: Purinostat (purity >99.5%)

• Internal Standard: 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (Purinostat-d4, isotopic purity >98%)

• Biological Matrix: Pooled human plasma (K2-EDTA as anticoagulant) from at least six unique donors.

• Solvents: Acetonitrile (ACN) and Methanol (MeOH) (LC-MS grade), Formic Acid (FA) (reagent grade), and Ultrapure Water.

Instrumentation

• LC System: Shimadzu Nexera X2 UPLC System

• Mass Spectrometer: SCIEX Triple Quad™ 6500+ System

• Analytical Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)

Chromatographic and Mass Spectrometric Conditions

The method was optimized to achieve sharp, symmetric peaks with baseline separation from any endogenous interferences.

Table 1: Optimized LC-MS/MS Parameters

Parameter	Setting	Rationale
LC Parameters
Mobile Phase A	0.1% Formic Acid in Water	Provides a proton source for efficient positive ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Strong organic solvent for eluting the analytes from the C18 column.
Gradient	5% B to 95% B over 2.5 min	Allows for retention of the analyte while ensuring efficient elution and column cleaning.
Flow Rate	0.5 mL/min	Optimal for the column dimensions, providing good efficiency and peak shape.
Column Temperature	40 °C	Ensures reproducible retention times and reduces viscosity.
Injection Volume	5 µL	Minimizes potential matrix effects while providing sufficient sensitivity.
MS Parameters
Ionization Mode	Electrospray Ionization (ESI), Positive	Purine structures are basic and readily form positive ions.
MRM Transitions	Purinostat: m/z 256.1 → 135.1 Purinostat-d4: m/z 260.1 → 139.1	Precursor ion corresponds to [M+H]⁺. The product ion is a stable, characteristic fragment, ensuring specificity. The +4 Da shift in the IS is ideal.
Source Temp.	550 °C	Facilitates efficient desolvation of droplets.

| IonSpray Voltage | 5500 V | Optimized for maximum signal intensity. |

Preparation of Standards and Controls

• Stock Solutions (1 mg/mL): Purinostat and Purinostat-d4 were accurately weighed and dissolved in DMSO to create primary stock solutions.

• Working Solutions: Intermediate and working solutions were prepared by serial dilution of the stock solutions in 50:50 ACN:Water.

• Internal Standard Spiking Solution (50 ng/mL): The Purinostat-d4 working solution was prepared in ACN. This solution serves as both the protein precipitation agent and the IS delivery vehicle.

• Calibration Curve (CC) Standards: Prepared by spiking blank human plasma with the appropriate Purinostat working solutions to yield concentrations from 1.00 (LLOQ) to 1000 ng/mL.

• Quality Control (QC) Samples: Prepared in blank human plasma at four levels:

  • LLOQ QC: 1.00 ng/mL

  • Low QC (LQC): 3.00 ng/mL

  • Medium QC (MQC): 100 ng/mL

  • High QC (HQC): 800 ng/mL

Sample Preparation Protocol: Protein Precipitation

Protein precipitation was chosen for its simplicity, speed, and suitability for high-throughput analysis.

• Aliquot 50 µL of plasma sample (blank, CC, or QC) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the Internal Standard Spiking Solution (50 ng/mL Purinostat-d4 in ACN).

• Vortex vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Carefully transfer 100 µL of the clear supernatant to a 96-well plate.

• Inject 5 µL into the LC-MS/MS system.

Bioanalytical Method Validation: Protocols and Acceptance Criteria

The validation process is a sequence of experiments designed to demonstrate that the analytical method is reliable and fit for its intended purpose.

Figure 1: General workflow for bioanalytical method development and validation.

Selectivity and Specificity

• Purpose: To ensure that endogenous components in the biological matrix do not interfere with the detection of the analyte or the IS.

• Protocol:

  • Analyze blank plasma samples from at least six unique sources.

  • Analyze a blank sample spiked with Purinostat at the LLOQ (1.00 ng/mL) and another spiked only with the IS (50 ng/mL).

• Acceptance Criteria:

  • In blank samples, the response at the retention time of the analyte should be <20% of the LLOQ response.

  • The response at the retention time of the IS should be <5% of the IS response in the LLOQ sample.

Linearity, Range, and Lower Limit of Quantification (LLOQ)

• Purpose: To establish the concentration range over which the method is accurate and precise. The LLOQ is the lowest concentration on the calibration curve that can be quantified reliably.

• Protocol:

  • Analyze three separate calibration curves prepared on three different days.

  • Plot the peak area ratio (Analyte Area / IS Area) against the nominal concentration of the analyte.

  • Perform a linear regression with a 1/x² weighting factor. A weighting factor is used to ensure accuracy at the lower end of the curve.

• Acceptance Criteria:

  • The correlation coefficient (r²) should be ≥ 0.99.

  • The back-calculated concentration of each CC standard must be within ±15% of its nominal value (±20% for the LLOQ).

  • At least 75% of the non-zero standards must meet this criterion.

  • The LLOQ sample must have a signal-to-noise ratio > 5 and meet the accuracy and precision criteria.

Accuracy and Precision

• Purpose: To determine the closeness of measured concentrations to the true value (accuracy) and the degree of scatter in the data (precision). This is the cornerstone of validation.

• Protocol:

  • Analyze five replicates of QC samples (LLOQ, LQC, MQC, HQC) against a freshly prepared calibration curve.

  • Repeat this process on three separate days to determine intra-day and inter-day accuracy and precision.

• Acceptance Criteria (FDA/ICH):

  • Accuracy: The mean calculated concentration must be within ±15% of the nominal value (±20% for LLOQ).

  • Precision: The coefficient of variation (%CV) must not exceed 15% (20% for LLOQ).

Table 2: Example Inter-Day Accuracy and Precision Data (N=3 runs)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)	Status
LLOQ QC	1.00	1.08	108.0	9.5	Pass
LQC	3.00	2.91	97.0	6.2	Pass
MQC	100	104.2	104.2	4.1	Pass

| HQC | 800 | 789.5 | 98.7 | 3.5 | Pass |

Matrix Effect and Recovery

• Purpose: To evaluate the impact of matrix components on ionization (Matrix Effect) and the efficiency of the extraction process (Recovery). The use of a SIL-IS is designed to normalize these effects.[5][6][14]

• Protocol:

  • Prepare three sets of samples at LQC and HQC concentrations:

    • Set A: Analyte and IS spiked in neat solution (50:50 ACN:Water).

    • Set B: Blank plasma is extracted first, then analyte and IS are spiked into the final supernatant.

    • Set C: Analyte and IS are spiked into plasma and then extracted (standard QC sample).

  • Calculate Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE) using the peak areas:

    • MF = Area(Set B) / Area(Set A)

    • RE = Area(Set C) / Area(Set B)

    • PE = Area(Set C) / Area(Set A)

  • The IS-normalized MF is calculated as (MF of Analyte) / (MF of IS).

• Acceptance Criteria:

  • The %CV of the IS-normalized matrix factor across six lots of plasma should be ≤15%. This demonstrates that the IS effectively tracks and corrects for matrix variability.[15]

  • Recovery does not need to be 100%, but it should be consistent and reproducible. The %CV of recovery across LQC and HQC should be ≤15%.

Figure 2: How a SIL-IS corrects for matrix effects and extraction variability.

Stability

• Purpose: To ensure the analyte is stable throughout the entire lifecycle of a sample, from collection to analysis.[16][17][18]

• Protocol: Analyze LQC and HQC samples (n=5) after exposure to various storage and handling conditions.[19] The mean concentration of the stability samples is compared to the nominal concentration.

• Acceptance Criteria: The mean concentration of stability QCs must be within ±15% of the nominal values.

• Conditions Tested:

  • Freeze-Thaw Stability: Samples are frozen (-80°C) and thawed (room temp) for at least three cycles.

  • Bench-Top Stability: Thawed samples are kept at room temperature for a period exceeding the expected sample handling time (e.g., 6 hours).

  • Long-Term Stability: Samples are stored at -80°C for a duration covering the expected study sample storage time (e.g., 90 days).

  • Post-Preparative Stability: Extracted samples are kept in the autosampler (e.g., at 10°C) for the expected duration of an analytical run (e.g., 24 hours).

  • Stock Solution Stability: Stability of Purinostat and Purinostat-d4 stock solutions is assessed at room temperature and refrigerated (4°C) for a defined period.

Table 3: Summary of Stability Assessment Results

Stability Test	Storage Condition	Duration	Mean Accuracy (%) vs. Nominal	Status
Freeze-Thaw	3 Cycles (-80°C to RT)	N/A	LQC: 98.2 HQC: 101.5	Pass
Bench-Top	Room Temperature	6 hours	LQC: 95.7 HQC: 99.1	Pass
Long-Term	-80 °C	90 days	LQC: 103.4 HQC: 105.8	Pass

| Post-Preparative | Autosampler (10 °C) | 24 hours | LQC: 97.9 HQC: 100.3 | Pass |

Discussion

All validation experiments were successfully completed, and the results met the stringent acceptance criteria established by the FDA and ICH guidelines. The method demonstrated excellent selectivity, with no significant interference observed in blank plasma from six different sources. The calibration curve was linear over the range of 1.00 to 1000 ng/mL, with a correlation coefficient (r²) > 0.99.

The intra- and inter-day accuracy and precision were well within the acceptable limits of ±15% (±20% at the LLOQ), confirming the method's reliability and reproducibility. Crucially, the IS-normalized matrix factor had a %CV of less than 15%, indicating that the deuterated internal standard, Purinostat-d4, effectively compensated for inter-subject variability in ion suppression. This is a critical attribute for a robust method intended for analyzing clinical samples.[4] Stability assessments confirmed that Purinostat is stable under typical laboratory handling and storage conditions, ensuring sample integrity from collection to analysis.

Conclusion

The LC-MS/MS method described here for the quantification of Purinostat in human plasma using 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as an internal standard has been comprehensively validated. The method is selective, linear, accurate, precise, and robust. It is fit for purpose and can be confidently deployed in a regulated environment to support drug development programs.

References

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employing 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as a tracer compound

An In-Depth Guide to the Application of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as a Tracer for Quantitative Bioanalysis

Abstract

This application note provides a comprehensive framework for the use of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as a stable isotope-labeled internal standard (SIL-IS) for the precise and accurate quantification of its non-labeled counterpart, 2-(((9H-Purin-6-yl)amino)methyl)phenol, in complex biological matrices. We delve into the core principles of isotopic dilution mass spectrometry, detailing a complete protocol for sample preparation, LC-MS/MS analysis, and data processing. The methodologies described herein are grounded in established bioanalytical guidelines and are intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and metabolism studies.

Introduction: The Imperative for Precision in Bioanalysis

The quantification of xenobiotics and their metabolites in biological fluids is a cornerstone of modern drug development and life sciences research.[1] Purine analogs, such as 2-(((9H-Purin-6-yl)amino)methyl)phenol, represent a significant class of compounds investigated for their therapeutic potential, often as antimetabolites in oncology or virology.[2][3][4] Achieving reliable quantitative data for these molecules in matrices like blood or plasma is challenging due to inherent variabilities in sample preparation, instrument response, and matrix effects.[5]

The use of a stable isotope-labeled internal standard is the gold standard for mitigating these challenges.[6] A deuterated tracer, such as 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, is the ideal internal standard because it is chemically identical to the analyte of interest.[7] This near-perfect chemical homology ensures that the tracer and the analyte behave virtually identically during every stage of the analytical process—from extraction and chromatography to ionization in the mass spectrometer source.[6][8] This co-eluting, co-ionizing reference allows for the correction of analytical variability, leading to superior accuracy, precision, and robustness in quantitative results.[7][8] The d4-label provides a 4 Dalton mass shift, which is sufficient to prevent mass spectral overlap while ensuring negligible chromatographic separation from the unlabeled analyte.

Foundational Principles: Why Deuterated Tracers Excel

The choice of an internal standard is a critical decision in bioanalytical method development. While structurally similar analog compounds can be used, they invariably exhibit different physicochemical properties, leading to potential deviations in extraction recovery, chromatographic retention time, and ionization efficiency. Deuterated standards circumvent these issues.

• The Kinetic Isotope Effect (KIE): The C-D bond is stronger than the C-H bond. While this can sometimes lead to minor differences in metabolic rates or chromatographic retention (an "isotopic effect"), for its role as an internal standard in LC-MS, this effect is typically negligible and does not compromise its function. The placement of deuterium atoms is critical; they must be in non-exchangeable positions to prevent replacement by protons from the solvent.[5]

• Compensating for Matrix Effects: Biological matrices are notoriously complex. Endogenous components can co-elute with the analyte and interfere with its ionization, causing either ion suppression or enhancement.[5] Because the deuterated standard co-elutes and has the same ionization properties, it experiences the exact same matrix effect as the analyte.[8] The ratio of the analyte peak area to the internal standard peak area remains constant, thus nullifying the impact of the matrix.

• Correction for Sample Handling Variability: Any loss of sample during the multi-step extraction and preparation process will affect both the analyte and the deuterated standard equally. By spiking the internal standard into the sample at the very beginning of the workflow, it acts as a true tracer for the entire process.[5]

Caption: Bioanalytical Workflow using the d4-Tracer.

Detailed Application Protocol: Quantification in Human Plasma

This protocol outlines a validated approach for quantifying 2-(((9H-Purin-6-yl)amino)methyl)phenol in human plasma using its d4-labeled counterpart as an internal standard.

Materials and Reagents

• Analyte: 2-(((9H-Purin-6-yl)amino)methyl)phenol (Reference Standard, >99% purity)

• Tracer (IS): 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (>98% isotopic purity, >99% chemical purity)

• Solvents: Acetonitrile, Methanol (LC-MS Grade), Formic Acid (Optima Grade), Deionized Water (18.2 MΩ·cm)

• Biological Matrix: Control Human Plasma (K2EDTA anticoagulant)

Instrumentation

• UHPLC System: Waters ACQUITY UPLC I-Class or equivalent

• Mass Spectrometer: Sciex Triple Quad™ 6500+ or equivalent triple quadrupole mass spectrometer

• Analytical Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm, or equivalent

Preparation of Solutions

• Stock Solutions (1.0 mg/mL): Accurately weigh ~1 mg of the analyte and d4-IS reference standards into separate volumetric flasks. Dissolve in methanol to prepare 1.0 mg/mL primary stock solutions. Store at -20°C.

• Intermediate and Spiking Solutions:

  • Prepare an intermediate stock of the analyte at 100 µg/mL by diluting the primary stock with 50:50 methanol:water.

  • From this intermediate stock, perform serial dilutions to prepare working solutions for the calibration curve (CC) standards and quality control (QC) samples.

  • Prepare a d4-IS working solution at a concentration of 50 ng/mL in 50:50 methanol:water. This concentration should yield a robust signal in the MS without causing detector saturation.

Sample Preparation: Protein Precipitation

This method is efficient for high-throughput analysis.

• Label a 96-well plate or microcentrifuge tubes.

• Aliquot 50 µL of study samples, CC standards, and QC samples into the appropriate wells/tubes.

• Add 25 µL of the d4-IS working solution (50 ng/mL) to all samples except for the blank matrix samples (which receive 25 µL of 50:50 methanol:water instead).

• Vortex briefly to mix.

• Add 200 µL of cold acetonitrile containing 0.1% formic acid to each well/tube to precipitate plasma proteins.

• Seal the plate or cap the tubes and vortex vigorously for 1 minute.

• Centrifuge at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 150 µL of the clear supernatant to a new 96-well plate or autosampler vials.

• Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS Method Parameters

The following tables outline the optimized instrumental conditions.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Value
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.5 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Program	5% B to 95% B over 2.5 min, hold 0.5 min, return to initial conditions

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	55 psi
Ion Source Gas 2	60 psi
Curtain Gas	35 psi
Temperature	550°C
IonSpray Voltage	5500 V
MRM Transition	Q1 Mass (Da)
Analyte	242.1
d4-IS	246.1

Note: MRM transitions and collision energies are compound-specific and must be optimized empirically during method development.

Caption: Principle of Internal Standard Correction.

Data Analysis and Method Validation

Quantitative analysis is performed by calculating the peak area ratio of the analyte to the d4-IS. A calibration curve is generated by plotting these ratios against the nominal concentrations of the CC standards using a weighted (1/x²) linear regression.

The method must be validated according to regulatory guidelines, such as the FDA's Bioanalytical Method Validation Guidance for Industry.[9][10][11][12] This ensures the method is fit for its intended purpose.

Table 3: Example Calibration Curve Performance

Nominal Conc. (ng/mL)	Back-Calculated Conc. (ng/mL)	Accuracy (%)
1.00 (LLOQ)	0.95	95.0
2.50	2.60	104.0
10.0	10.1	101.0
50.0	48.5	97.0
200	198	99.0
500	510	102.0
1000 (ULOQ)	995	99.5
Regression	y = 0.015x + 0.002	R² = 0.998

Table 4: Example Inter-Assay QC Performance (n=3 runs)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LQC	3.00	2.91	97.0	4.5
MQC	150	155	103.3	3.1
HQC	750	739	98.5	2.8

Acceptance Criteria (based on FDA guidance[9][13]):

• Calibration Curve: At least 75% of standards must be within ±15% of their nominal value (±20% at the LLOQ). The correlation coefficient (R²) should be ≥ 0.99.

• Quality Controls: The mean accuracy for each QC level should be within ±15% of the nominal value, and the precision (%CV) should not exceed 15%.

Conclusion

The use of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as a tracer compound provides a robust, reliable, and highly accurate method for the quantification of its unlabeled analog in biological matrices. The stable isotope dilution technique, when coupled with the sensitivity and selectivity of LC-MS/MS, represents the definitive approach for generating high-quality data suitable for regulatory submission in drug development programs. The protocols and principles outlined in this document serve as a comprehensive guide for researchers to implement this powerful analytical strategy in their laboratories.

References

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Technical Notes & Optimization

improving signal intensity with 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

Here is a technical support center for improving signal intensity with 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4.

Introduction

Welcome to the technical support guide for 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4. This molecule is the stable isotope-labeled (deuterated) version of 2-(((9H-Purin-6-yl)amino)methyl)phenol and is intended for use as an internal standard (IS) in quantitative analyses.[1] Stable isotope-labeled internal standards (SIL-IS) are the gold standard in mass spectrometry-based quantification, such as LC-MS/MS, because they closely mimic the chemical and physical properties of the analyte of interest.[2][3] An effective IS co-elutes with the analyte and experiences similar effects during sample preparation and ionization, thereby correcting for variations and improving the accuracy and precision of results.[2][4][5]

This guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to help you overcome common challenges, particularly those related to signal intensity and stability, ensuring the integrity of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4?

This compound is designed to be used as an internal standard for quantitative analysis, primarily with mass spectrometry techniques like LC-MS or GC-MS.[1] It is added at a known, fixed concentration to all calibrators, quality control (QC) samples, and unknown samples in an experiment.[2] The analytical measurement is the ratio of the analyte's signal response to the internal standard's response. This ratio is used to build the calibration curve and quantify the analyte, effectively normalizing for variations that can occur during sample preparation, injection, and ionization.[2][4]

Q2: What are the recommended storage and handling conditions for this standard?

Proper storage is critical to maintain the isotopic purity and chemical stability of the standard. Deuterated compounds should be stored in cool, dry conditions, protected from light and moisture to prevent potential hydrogen-deuterium (H/D) exchange.[5]

• Storage Temperature: Store refrigerated or frozen as recommended by the supplier.

• Atmosphere: For long-term storage, keeping the compound under an inert gas (like argon or nitrogen) can prevent degradation and exchange with atmospheric moisture.[5]

• Solvent: Avoid storing stock solutions in highly acidic or basic solutions for extended periods, as this can promote H/D exchange, particularly if any deuterium atoms are in labile positions.[6] Prepare fresh working solutions from a concentrated stock solution for each analytical run.

Q3: What isotopic enrichment level is considered acceptable for a deuterated internal standard?

For reliable quantitative results, it is recommended to use deuterated standards with an isotopic enrichment of at least 98%.[5] High-purity standards ensure a clear mass separation between the analyte and the IS, minimizing background interference and reducing the risk of "crosstalk" where the isotopic tail of one compound contributes to the signal of the other.[5]

Troubleshooting Guide: Signal Intensity & Performance Issues

This section addresses the most common problems encountered when using 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as an internal standard.

Problem 1: Low or Unstable Signal Intensity of the Internal Standard

Q: I'm observing a weak, inconsistent, or drifting signal for my internal standard across my analytical run. What are the likely causes and how can I fix this?

A decreasing or erratic IS signal is a common issue that can compromise the validity of your entire batch.[7] This problem usually points to issues with matrix effects, instrument contamination, or chromatographic conditions.

A. Probable Cause: Matrix Effects & Ion Suppression

Matrix effects occur when co-eluting compounds from the sample matrix (e.g., salts, lipids, metabolites) interfere with the ionization of the target analyte or IS in the mass spectrometer's source.[8][9] This is one of the most frequent causes of poor signal intensity.[8][10]

• Causality: As multiple samples are injected, non-volatile matrix components can build up on the chromatographic column and in the ion source. This growing layer of contamination increasingly suppresses the ionization efficiency, causing the IS signal to decrease with each subsequent injection.[7]

• Solution Workflow:

  • Improve Sample Preparation: Implement a more rigorous sample clean-up procedure (e.g., solid-phase extraction [SPE] or liquid-liquid extraction [LLE]) to remove interfering matrix components.

  • Optimize Chromatography: Adjust the chromatographic gradient to better separate the IS from the regions where matrix components elute. A longer gradient or a different column chemistry may be necessary.

  • Reduce Injection Volume: Injecting a smaller volume of the sample can reduce the total amount of matrix components entering the system.

  • Instrument Cleaning: If signal degradation persists, the MS ion source and transfer optics may require cleaning.

B. Probable Cause: Deuterium Isotope Effect

The four deuterium atoms in the IS make it slightly less polar than its non-deuterated analyte counterpart. This "deuterium isotope effect" can cause it to elute slightly earlier from a reverse-phase LC column.[8]

• Causality: If this slight shift in retention time causes the IS to elute in a "pocket" of severe ion suppression while the analyte does not (or vice-versa), the fundamental assumption of the IS method—that both compounds are affected equally—is violated. This leads to poor accuracy and precision.

• Solution: The primary solution is to optimize chromatography to ensure both the analyte and the IS elute in a clean region of the chromatogram, away from the bulk of matrix interferences.

Diagram: Visualizing the Deuterium Isotope Effect and Ion Suppression

Caption: Workflow for troubleshooting low IS signal intensity.

Problem 2: Calibration Curve Failure (Non-Linearity, Poor R²)

Q: My internal standard signal appears stable, but my calibration curve is non-linear or my QCs are inaccurate. What could be the problem?

When the IS signal is stable but quantification is poor, the issue often lies in factors that disproportionately affect the analyte-to-IS ratio.

A. Probable Cause: Suboptimal IS Concentration

The concentration of the internal standard should be consistent and ideally near the middle of the calibration curve range.

• Causality: Using an IS concentration that is significantly different from the analyte's concentration range can lead to issues. If the IS signal is too high, it can saturate the detector; if it's too low, it can suffer from poor signal-to-noise.[8][10] Both scenarios can negatively impact linearity and precision.

• Solution: Perform an IS optimization experiment. Prepare a series of blank matrix samples spiked with different concentrations of the IS (e.g., low, medium, and high relative to the expected analyte concentrations). Inject them and select the concentration that provides a stable, robust signal without saturating the detector.

B. Probable Cause: H/D Back-Exchange

While the deuterium atoms on the phenol ring are generally stable, extreme pH, temperature, or catalytic conditions during sample processing could potentially lead to H/D exchange with protons from the solvent.[6][8]

• Causality: If H/D exchange occurs, the concentration of the fully deuterated d4-standard will decrease, while signals for d3, d2, etc., may appear. This alters the known concentration of the IS and invalidates the quantification.

• Solution:

  • Review Sample Preparation: Avoid prolonged exposure to harsh acidic or basic conditions.

  • Use Aprotic Solvents: When possible, use aprotic solvents (e.g., acetonitrile) for reconstitution and dilution steps.

  • Mass Check: Analyze a high-concentration solution of the IS. Check the mass spectrum for the presence of d3, d2, or d1 species. Their presence at levels above the specified isotopic purity indicates that exchange is occurring.

C. Probable Cause: Over-the-Curve Sample Dilution Error

If a sample's concentration is higher than the upper limit of quantification (ULOQ), it must be diluted. However, with internal standard methods, this requires a specific procedure.

• Causality: Simply diluting the final prepared sample (that already contains the IS) with solvent will not work. This is because both the analyte and the IS are diluted equally, leaving their ratio unchanged, and the calculated concentration will still be above the ULOQ.[11]

• Solution: The dilution must be performed on the original sample matrix before the addition of the internal standard. Dilute the unknown sample with blank matrix (e.g., blank plasma) and then proceed with the sample preparation procedure, including the addition of the IS.[11]

Experimental Protocols & Data Management

Protocol: Internal Standard Concentration Optimization

This protocol is designed to determine the optimal concentration of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 to use in your assay.

Objective: To find an IS concentration that yields a stable and reproducible signal, is not affected by matrix from different sources, and is appropriate for the expected analyte concentration range.

Methodology:

• Prepare IS Working Solutions: Create three concentrations of the IS in the final reconstitution solvent (e.g., 50 ng/mL, 250 ng/mL, 1000 ng/mL).

• Process Blank Matrix: Extract at least six different lots of blank biological matrix (e.g., plasma from six different donors) using your established sample preparation method.

• Post-Spike IS: After extraction and evaporation, reconstitute three replicate sets of the extracted blanks with each of the three IS working solutions.

• Injection and Analysis: Inject these samples (6 lots x 3 concentrations x 3 replicates = 54 injections) onto the LC-MS/MS system.

• Data Analysis:

  • Calculate the average peak area and standard deviation (SD) for the IS at each concentration across all matrix lots.

  • Calculate the percent relative standard deviation (%RSD) for the peak area at each concentration.

  • The optimal concentration is the one that provides a robust signal with the lowest %RSD (<15% is a common target), indicating minimal variability due to matrix effects.

Troubleshooting Summary Table

Symptom	Probable Cause	Recommended Action(s)
Low/No IS Signal	Incorrect concentration/dilution; Improper MS tune; Compound degradation.	Verify all calculations and dilutions; Tune and calibrate the MS for the IS m/z; Use a fresh vial/lot of the standard.
IS Signal Drifts Downward	Matrix buildup in source/column; Instrument contamination.	Improve sample cleanup (SPE/LLE); Optimize chromatography; Clean the MS ion source.
Poor Peak Area Precision (%RSD > 15%)	Inconsistent sample prep; Matrix effects; Autosampler issues.	Ensure consistent pipetting and extraction; Use different lots of matrix to test for variability; Check autosampler for leaks or air bubbles.
Non-Linear Calibration Curve	Suboptimal IS concentration; Differential ion suppression; Analyte instability.	Run IS optimization protocol; Adjust chromatography to co-elute analyte/IS away from suppression zones; Investigate analyte stability.
Inaccurate QC Samples	H/D back-exchange; Incorrect dilution of over-curve samples.	Check IS mass spectrum for d3/d2 peaks; Dilute high-concentration samples with blank matrix before adding IS.

Diagram: General Troubleshooting Workflow for IS Issues

Caption: A logical workflow for diagnosing internal standard problems.

References

• What are the Best Practices of LC-MS/MS Internal Standards? (n.d.). NorthEast BioLab. Retrieved from [Link]

• Mass Spec losing internal standard. (2012). Chromatography Forum. Retrieved from [Link]

• ICP-MS internal standard issues. (2024). Reddit. Retrieved from [Link]

• Dolan, J. W. (2015). Internal Standard Calibration Problems. LCGC International. Retrieved from [Link]

• Mass Spectrometry Troubleshooting and Common Issues. (2023). G-M-I, Inc. Retrieved from [Link]

• Deuterated Standards for LC-MS Analysis. (2025). ResolveMass Laboratories Inc. Retrieved from [Link]

• Troubleshooting 1H NMR Spectroscopy. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (n.d.). ResearchGate. Retrieved from [Link]

• Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS. (2018). PubMed. Retrieved from [Link]

• Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples. (2015). National Institutes of Health. Retrieved from [Link]

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Technical Support Center: Addressing Matrix Effects in LC-MS with Internal Standards

Welcome to the technical support center for navigating the challenges of matrix effects in Liquid Chromatography-Mass Spectrometry (LC-MS). This guide is designed for researchers, scientists, and drug development professionals who seek to improve the accuracy and reliability of their quantitative LC-MS assays. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower your experimental decisions.

Introduction: Understanding the Challenge of Matrix Effects

In the world of LC-MS, achieving accurate quantification is paramount. However, the very nature of biological samples—be it plasma, urine, or tissue homogenate—introduces a significant hurdle: the matrix effect. This phenomenon can undermine the integrity of your data, leading to inaccurate and imprecise results. This section provides a foundational understanding of matrix effects and the primary tool we use to combat them: the internal standard.

Frequently Asked Questions (FAQs)

Q1: What exactly are "matrix effects" in LC-MS?

Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2][3] This interference occurs in the mass spectrometer's ion source and can manifest in two ways:

• Ion Suppression: The most common effect, where co-eluting matrix components reduce the ionization efficiency of the analyte, leading to a weaker signal than expected.[2]

• Ion Enhancement: Less common, but equally problematic, where matrix components increase the ionization efficiency of the analyte, resulting in a stronger signal.[1]

These effects are a significant source of imprecision and inaccuracy in quantitative analyses because they can vary between different samples and different matrix lots.[3]

Q2: Why is an internal standard necessary?

An internal standard (IS) is a known quantity of a reference compound added to all samples (calibrators, quality controls, and unknowns) at the beginning of the sample preparation process.[4][5] Its purpose is to normalize the analytical signal. By calculating the ratio of the analyte's response to the IS's response, we can correct for variability introduced during the entire analytical workflow, including:

• Sample Preparation: Compensates for analyte loss during extraction, dilution, or transfer steps.[4]

• Injection Volume: Corrects for minor variations in the volume injected into the LC system.[6]

• Matrix Effects: Crucially, if the IS behaves identically to the analyte, it will experience the same degree of ion suppression or enhancement. The ratio of analyte-to-IS signal, therefore, remains constant, providing an accurate measure of the analyte's concentration.[2][7][8]

Q3: What are the main types of internal standards, and which should I choose?

There are two primary types of internal standards used in LC-MS, each with distinct advantages and disadvantages.[4][5][9]

Feature	Stable Isotope-Labeled (SIL) Internal Standard	Structural Analog Internal Standard
Description	A version of the analyte where atoms (e.g., H, C, N) are replaced with heavy stable isotopes (²H, ¹³C, ¹⁵N).[4][5]	A molecule that is structurally similar but not identical to the analyte.[5][10]
Pros	- Considered the "gold standard" for compensating for matrix effects.[1][5]- Near-identical physicochemical properties to the analyte ensure co-elution and similar behavior during extraction and ionization.[4][8]- Provides the most accurate and precise results.[9]	- Often more readily available and less expensive than a SIL-IS.[10][11]- Can be a viable alternative when a SIL-IS is not available.[12]
Cons	- Can be expensive and may not be commercially available for all analytes.[10][12]- Deuterium-labeled standards can sometimes exhibit slight chromatographic shifts (isotope effect).[1][11]- Potential for cross-talk if mass difference is insufficient or if the IS contains unlabeled analyte as an impurity.[4][5]	- Physicochemical properties are not identical to the analyte, so it may not perfectly mimic its behavior in extraction or ionization.[5]- May not co-elute perfectly, leading to incomplete compensation for matrix effects.[12]

Recommendation: A Stable Isotope-Labeled Internal Standard (SIL-IS) is always the first and best choice for quantitative bioanalysis.[9][10] A structural analog should only be used after careful validation demonstrates its ability to adequately correct for variability.

Troubleshooting Guide: Common Issues and Solutions

Even with the use of an internal standard, you may encounter challenges. This section addresses specific issues in a question-and-answer format to guide your troubleshooting process.

Q4: My SIL-IS isn't fully compensating for the matrix effect. My QC samples are failing. What's wrong?

This is a common and frustrating problem, often caused by differential matrix effects . While a SIL-IS is chemically almost identical to the analyte, the substitution of hydrogen with deuterium (the most common type of labeling) can sometimes lead to a slight difference in retention time.[1] This is known as the chromatographic "isotope effect."

If this small shift in retention time causes the analyte and the SIL-IS to elute into regions of the chromatogram with different levels of ion suppression, they will be affected differently by the matrix.[1][13] The result is that the analyte/IS ratio is no longer a reliable measure, leading to poor accuracy and precision.

Solutions:

• Modify Chromatography: Adjust your LC method (e.g., gradient, mobile phase composition) to force the complete co-elution of the analyte and the SIL-IS. A complete overlap of the two peaks is critical for maximum correction of matrix effects.[5][8]

• Use a Different Column: In some cases, a column with slightly lower resolution can be used to ensure the analyte and SIL-IS peaks merge completely, minimizing differential effects.[8]

• Consider ¹³C or ¹⁵N Labeling: SIL-IS labeled with ¹³C or ¹⁵N are less prone to chromatographic shifts compared to deuterium-labeled standards and are often preferred.[4][9]

Q5: The peak area of my internal standard is highly variable across my sample batch. What should I investigate?

High variability in the IS response is a red flag that points to issues in the analytical process before detection. Since the same amount of IS is added to every sample, its response should be relatively consistent.

Troubleshooting Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. youtube.com [youtube.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. crimsonpublishers.com [crimsonpublishers.com]
• 10. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. myadlm.org [myadlm.org]

Technical Support Center: Optimizing LC Gradients for 2-(((9H-Purin-6-yl)amino)methyl)phenol

This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for optimizing liquid chromatography (LC) gradient methods for the analysis of 2-(((9H-Purin-6-yl)amino)methyl)phenol. It is designed for researchers, scientists, and drug development professionals to address specific experimental challenges.

Part 1: Troubleshooting Common Issues in LC Gradient Analysis

This section addresses common problems encountered during the analysis of 2-(((9H-Purin-6-yl)amino)methyl)phenol and provides systematic solutions.

Question 1: Why am I seeing significant peak tailing for my main analyte peak?

Peak tailing is a common issue when analyzing polar, ionizable compounds like 2-(((9H-Purin-6-yl)amino)methyl)phenol. This phenomenon is often caused by secondary interactions between the analyte and the stationary phase.

Answer:

Peak tailing for this analyte is often attributed to interactions with residual, un-capped silanol groups on the silica-based stationary phase. The purine and phenolic moieties of the molecule can engage in strong hydrogen bonding or ionic interactions with these silanols, leading to a distorted peak shape.

Troubleshooting Steps:

• Mobile Phase pH Adjustment: The ionization state of both the analyte and the silanol groups is pH-dependent.

  • Recommendation: Adjust the mobile phase pH to be at least 2 pH units away from the pKa of the analyte to ensure it is in a single ionic form. For 2-(((9H-Purin-6-yl)amino)methyl)phenol, which has both acidic and basic properties, a mobile phase pH in the range of 3-4 is often a good starting point to suppress silanol interactions.

• Use of an Alternative Stationary Phase:

  • Recommendation: Consider using a column with a different stationary phase chemistry. An end-capped C18 column is a standard choice, but if tailing persists, a column with a polar-embedded group or a phenyl-hexyl phase may provide alternative selectivity and improved peak shape.

• Increase Mobile Phase Ionic Strength:

  • Recommendation: The addition of a small amount of a salt, such as 20-50 mM potassium phosphate, to the mobile phase can help to shield the silanol groups and reduce secondary interactions.

Question 2: My analyte is co-eluting with an impurity. How can I improve the resolution?

Co-elution is a frequent challenge in pharmaceutical analysis, where closely related impurities must be separated from the main active pharmaceutical ingredient (API).

Answer:

Improving resolution requires manipulating the selectivity of the chromatographic system. This can be achieved by altering the mobile phase composition, gradient profile, or stationary phase.

Troubleshooting Steps:

• Gradient Profile Optimization: A shallow gradient can often improve the separation of closely eluting peaks.

  • Recommendation: Decrease the rate of change of the organic solvent concentration in the mobile phase during the elution of the critical pair. For example, if the peaks of interest elute at 35% acetonitrile, modify the gradient to have a shallower slope around this point (e.g., from 30-40% over a longer time).

• Change in Organic Modifier: Different organic solvents can alter the selectivity of the separation.

  • Recommendation: If using acetonitrile, try substituting it with methanol, or a combination of both. Methanol has different solvent properties and can change the elution order of compounds.

• Temperature Optimization: Column temperature affects the viscosity of the mobile phase and the kinetics of mass transfer, which can influence selectivity.

  • Recommendation: Systematically evaluate the effect of column temperature on the resolution. An increase in temperature generally decreases retention times and can sometimes improve peak shape and resolution.

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the analysis of 2-(((9H-Purin-6-yl)amino)methyl)phenol.

FAQ 1: What is a good starting gradient for the analysis of 2-(((9H-Purin-6-yl)amino)methyl)phenol on a C18 column?

Answer:

A good starting point for a generic C18 column (e.g., 4.6 x 150 mm, 5 µm) would be a linear gradient with the following parameters:

Parameter	Value
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Gradient	5% to 95% B in 20 minutes, hold for 5 minutes,
then return to initial conditions and equilibrate.

This generic gradient can then be optimized based on the observed retention time and resolution.

FAQ 2: How can I prevent carryover of my analyte from one injection to the next?

Answer:

Carryover is often caused by the analyte adsorbing to active sites within the LC system, such as the injector, column, or detector flow cell.

Prevention Strategies:

• Injector Wash: Employ a strong wash solvent in the autosampler. A mixture of organic solvent and acid (e.g., 50:50 acetonitrile:water with 0.1% formic acid) is often effective.

• Column Wash: After each analytical run, include a high-organic wash step in the gradient to elute any strongly retained compounds.

• System Passivation: In some cases, passivating the LC system with a strong acid or a chelating agent can help to block active sites.

Part 3: Experimental Protocols and Diagrams

This section provides a detailed protocol for gradient optimization and includes a visual representation of the workflow.

Protocol: Systematic Gradient Optimization

• Initial Scouting Run: Perform an initial broad gradient run (e.g., 5-95% B in 20 minutes) to determine the approximate elution time of the analyte.

• Calculate the Gradient Slope (k*): Use the following equation to estimate the gradient slope:

  • k* = (tG * F) / (ΔΦ * Vm)

    • tG = gradient time

    • F = flow rate

    • ΔΦ = change in volume fraction of organic solvent

    • Vm = column void volume

• Adjust the Gradient: Based on the initial run, adjust the gradient to achieve a k* value between 2 and 5 for optimal resolution.

• Fine-Tuning: Make small, systematic changes to the gradient steepness and the initial and final organic solvent concentrations to optimize the separation of the analyte from any impurities.

Workflow Diagram

Caption: A systematic workflow for LC gradient optimization.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).
• United States Pharmacopeia (USP).

• Agilent Technologies. (2014). Basics of HPLC Columns. Retrieved from [Link]

• Waters Corporation. (n.d.). HPLC Columns & Supplies. Retrieved from [Link]

Navigating the Matrix: A Technical Guide to Preventing Ion Suppression with Deuterated Internal Standards

For Immediate Release

Welcome to the technical support center for advanced analytical challenges. This guide is designed for researchers, scientists, and drug development professionals who rely on the precision of Liquid Chromatography-Mass Spectrometry (LC-MS). As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to overcome one of the most persistent hurdles in quantitative analysis: ion suppression.

Here, we will delve into the mechanics of ion suppression, the critical role of deuterated internal standards in mitigating its effects, and provide actionable troubleshooting guides to ensure the integrity and reproducibility of your experimental data.

Frequently Asked Questions (FAQs): The Fundamentals of Ion Suppression and Deuterated Standards

Q1: What is ion suppression and why is it a problem in LC-MS?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds from the sample matrix.[1][2] This "matrix" includes all components in a sample other than your analyte of interest, such as salts, lipids, proteins, and other endogenous compounds.[1][3] The suppression typically occurs in the ion source of the mass spectrometer, where competition for charge or surface area on the electrospray ionization (ESI) droplets hinders the analyte's ability to form gas-phase ions.[1] This leads to a decreased signal intensity for the analyte, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[1][2][4] It's crucial to understand that even highly selective MS/MS methods are susceptible to ion suppression because the effect occurs before the mass analysis stage.[4]

Q2: How do deuterated internal standards help combat ion suppression?

A2: Deuterated internal standards are stable isotope-labeled (SIL) versions of the analyte where one or more hydrogen atoms have been replaced with deuterium.[5][6] The key principle is that these standards are chemically and physically almost identical to the analyte.[5][7] This means they exhibit nearly identical behavior during sample preparation, chromatography, and ionization.[5] When a known amount of the deuterated standard is added to a sample, it co-elutes with the analyte and experiences the same degree of ion suppression or enhancement from the matrix.[3][8] The mass spectrometer can distinguish between the analyte and the heavier deuterated standard.[5] By measuring the ratio of the analyte's signal to the internal standard's signal, we can accurately quantify the analyte, as this ratio remains constant even if the absolute signal intensities of both are suppressed.[1][3] This normalization is a cornerstone of achieving robust and reliable quantitative data.[9]

Q3: Is a deuterated internal standard a guaranteed solution for ion suppression?

A3: While highly effective, they are not a magic bullet. Ideally, the deuterated internal standard (IS) should co-elute perfectly with the analyte and experience the exact same degree of ion suppression.[1] However, a phenomenon known as the "deuterium isotope effect" can sometimes cause a slight chromatographic separation between the analyte and the IS.[1] This can happen because the replacement of hydrogen with the heavier deuterium can subtly alter the molecule's physicochemical properties. If they separate, they may encounter different matrix components as they elute, leading to differential ion suppression where the analyte and IS are not affected equally.[1]

Q4: What are the key characteristics of a good deuterated internal standard?

A4: A reliable deuterated internal standard should have several key features:

• High Isotopic Purity: A high level of deuteration (typically ≥98%) is necessary to minimize any contribution from the unlabeled analyte.[6]

• Appropriate Degree of Deuteration: Generally, incorporating three or more deuterium atoms is recommended to ensure a clear mass difference from the analyte and to avoid isotopic crosstalk.

• Strategic Labeling Position: Deuterium atoms should be placed in positions that are not susceptible to exchange with hydrogen atoms from the solvent or during sample processing.[10] For example, labeling on aliphatic or aromatic carbons is generally stable, whereas labeling on heteroatoms like oxygen or nitrogen can be prone to back-exchange.[10]

• Co-elution with the Analyte: The ideal internal standard should have a retention time that is as close as possible to the analyte to ensure they experience the same matrix effects.[10][11]

Troubleshooting Guides: From Theory to Practice

Here we address specific issues you might encounter during your experiments, providing a logical framework for troubleshooting.

Scenario 1: Poor Reproducibility and Inconsistent QC Sample Results

Q: My calibration curve looks good, but my quality control (QC) samples are showing high variability between runs. What could be the cause?

A: This is a classic sign of variable matrix effects between different sample preparations or even between individual samples.[2] While your calibrators (often prepared in a clean or pooled matrix) may behave consistently, the unique matrix of each individual sample can cause varying degrees of ion suppression.

Troubleshooting Steps:

• Verify Internal Standard Performance:

  • Protocol: Monitor the absolute peak area of your deuterated internal standard across all samples in the run.

  • Expected Outcome: The peak area should be relatively consistent. Significant fluctuations or a consistent downward trend can indicate a problem with sample preparation, instrument stability, or severe, non-uniform ion suppression.

  • Action: If variability is high, investigate your sample preparation method for inconsistencies. Ensure the internal standard is added at the very beginning of the sample preparation process to account for any analyte loss during extraction.[10]

• Assess Matrix Effects Directly:

  • Protocol: Perform a post-extraction addition experiment. Analyze three sets of samples:

    • Analyte and internal standard in a clean solvent.

    • Blank matrix extract with the analyte and internal standard added after extraction.

    • Your actual samples.

  • Analysis: Compare the analyte-to-internal standard ratio in the matrix-spiked sample to the clean solvent sample. A significant difference indicates the presence of a matrix effect.

  • Action: If a significant matrix effect is confirmed, consider improving your sample cleanup procedure. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be more effective at removing interfering matrix components than simple protein precipitation.[12][13]

• Evaluate Chromatographic Separation:

  • Protocol: Overlay the chromatograms of your analyte and the deuterated internal standard.

  • Analysis: Are they perfectly co-eluting? Even a small separation can lead to differential ion suppression.

  • Action: If separation is observed, you may need to adjust your chromatographic conditions (e.g., gradient, column chemistry) to improve co-elution.[11]

Scenario 2: My Deuterated Internal Standard Signal is Unstable or Disappears

Q: In some of my samples, the peak for my deuterated internal standard is very small or absent, leading to failed runs. What's happening?

A: This points to a severe issue, either with the standard itself or a very strong, localized ion suppression effect.

Troubleshooting Steps:

• Check for Deuterium Exchange:

  • Protocol: Review the structure of your deuterated standard and the conditions of your mobile phase and sample preparation.

  • Analysis: Is the deuterium label on an exchangeable site (e.g., -OH, -NH, -SH)?[10] Are you using extreme pH or high temperatures that could facilitate H-D exchange?

  • Action: If exchange is possible, you will need to source a standard with deuterium labels on stable carbon positions.[10]

• Investigate Extreme Ion Suppression:

  • Protocol: Dilute an affected sample significantly (e.g., 10-fold, 100-fold) with the initial mobile phase and re-inject.

  • Analysis: Does the internal standard signal reappear? If so, this strongly suggests that a component in your sample matrix is present at a high enough concentration to completely suppress the ionization of your standard.

  • Action: A more rigorous sample cleanup method is required. You may also need to adjust your chromatography to separate the analyte and internal standard from this highly suppressive matrix component.

Visualizing the Workflow and Problem-Solving Logic

To better illustrate the concepts discussed, the following diagrams outline the ideal workflow and a troubleshooting decision tree.

Caption: Ideal experimental workflow for using deuterated internal standards.

Caption: Troubleshooting decision tree for ion suppression issues.

Data in Focus: The Impact of Proper Internal Standard Use

The superiority of a stable isotope-labeled internal standard (SIL-IS) over a structural analog is not just theoretical. It is demonstrated in improved accuracy and precision, especially when dealing with complex biological matrices.

Parameter	Method with Structural Analog IS	Method with Deuterated IS	Justification
Inter-individual Recovery	16% - 70% (3.5-fold variation)	Corrected by IS	The SIL-IS experiences the same extraction variability as the analyte, normalizing the results.[9][14]
Precision (%CV)	Can exceed 15%	Typically <15%	The SIL-IS corrects for subtle variations in instrument response and matrix effects between injections.[15]
Accuracy (%Bias)	Can be > ±15%	Within ±15%	By co-eluting and experiencing the same ion suppression, the SIL-IS ensures the analyte/IS ratio remains accurate.[15]

Data compiled from principles outlined in cited references.

Key Experimental Protocols

A robust method starts with a well-defined protocol. Below is a foundational protocol for method validation based on regulatory guidelines.

Protocol: Method Validation for Accuracy and Precision

This protocol is based on the principles outlined in the FDA and ICH M10 guidelines.[15][16]

• Preparation of Stock and Working Solutions:

  • Prepare separate stock solutions for the analyte and the deuterated internal standard in a suitable organic solvent.

  • Create a series of working standard solutions for the calibration curve by serially diluting the analyte stock solution.

  • Prepare at least four levels of quality control (QC) working solutions (Low, Medium, High, and LLOQ) from a separate analyte stock solution.

  • Prepare a working solution of the deuterated IS at a constant concentration.

• Sample Preparation:

  • To a set volume of blank biological matrix (e.g., 100 µL of plasma), add a small volume of the appropriate analyte working solution (for calibrators and QCs) or a blank solvent (for blank samples).

  • Add a constant volume of the deuterated IS working solution to all samples (except double blanks). This should be done at the earliest stage to account for extraction recovery.[10]

  • Perform the sample extraction procedure (e.g., protein precipitation, LLE, or SPE).

  • Evaporate the solvent and reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared samples.

  • Analyze the samples using a validated LC-MS/MS method.

• Acceptance Criteria (per ICH M10):

  • Accuracy: The mean concentration should be within ±15% of the nominal value (±20% at the LLOQ).[15]

  • Precision: The coefficient of variation (CV) should not exceed 15% (20% at the LLOQ).[15]

  • Internal Standard Response: The response of the deuterated IS should be monitored for consistency across the run. Significant variability may indicate problems that need investigation.[15]

By implementing these best practices, you can harness the power of deuterated internal standards to overcome the challenges of ion suppression, leading to more accurate, reproducible, and defensible scientific results.

References

• Technical Support Center: Troubleshooting Ion Suppression with Deuterated Standards. Benchchem.
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. South American Journal of Clinical Research.
• A Comparative Guide to FDA and EMA Guidelines for Bioanalytical Method Validation Using Stable Isotope Standards. Benchchem.
• Ion suppression; A critical review on causes, evaluation, prevention and applications. ResearchGate.
• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma.
• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. University of Paris-Saclay.
• Technical Support Center: Minimizing Ion Suppression in LC-MS/MS Analysis. Benchchem.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube.
• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International.
• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or hype? SciSpace.
• Guidelines for the Validation of Chemical Methods for the Foods Program. U.S. Food and Drug Administration.
• The Indispensable Role of Deuterated Internal Standards in Quantitative Analysis: A Technical Guide. Benchchem.
• What are the Best Practices of LC-MS/MS Internal Standards? NorthEast BioLab.
• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). Chromatography Online.
• Internal standard in LC-MS/MS. Chromatography Forum.
• Mass Spectrometry Troubleshooting and Common Issues. G-M-I, Inc.
• Troubleshooting ion suppression in LC–MS analysis. YouTube.
• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. National Institutes of Health.
• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. U.S. Food and Drug Administration.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. resolvemass.ca [resolvemass.ca]
• 7. scispace.com [scispace.com]
• 8. texilajournal.com [texilajournal.com]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 14. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. fda.gov [fda.gov]

minimizing isotopic exchange in deuterium-labeled standards

Technical Support Center: Deuterium-Labeled Standards

A Guide to Minimizing Isotopic Exchange and Ensuring Analytical Accuracy

The Challenge: Understanding H/D Back-Exchange

Troubleshooting Guide: Diagnosing and Resolving Isotopic Instability

This section addresses common issues encountered during the use of deuterium-labeled standards. Each problem is followed by potential causes and actionable solutions based on established chemical principles.

Issue 1: Gradual Loss of Isotopic Purity in Stored Stock Solutions

• Symptoms: You observe a progressive decrease in the abundance of the deuterated isotopologue and a corresponding increase in the unlabeled (M+0) signal over time when analyzing your D-IS stock solution.

• Probable Cause: The storage solvent is promoting H/D back-exchange. Protic solvents, especially water and methanol, can facilitate this exchange, particularly if the pH is not controlled. The presence of acidic or basic contaminants can catalyze the reaction.

• Solution Workflow:

  • Solvent Selection: Immediately switch to an aprotic solvent for long-term storage. Acetonitrile is a widely recommended choice due to its stability and compatibility with reverse-phase chromatography.

  • pH Control: If an aqueous environment is unavoidable for short-term use, ensure the solution is buffered to a neutral or slightly acidic pH (around 6.0-7.0), as both strongly acidic and basic conditions can accelerate exchange.

  • Storage Temperature: Store stock solutions at the recommended temperature, typically -20°C or -80°C, to significantly slow down the rate of any potential exchange reactions.

Issue 2: Significant H/D Exchange Observed After Sample Preparation

• Symptoms: The isotopic purity of the D-IS is acceptable in the stock solution but shows significant degradation after being spiked into a biological matrix (e.g., plasma, urine) and undergoing extraction.

• Probable Cause: The pH conditions during sample preparation (e.g., protein precipitation, solid-phase extraction) are causing rapid back-exchange. For instance, using strong acids like trichloroacetic acid (TCA) or strong bases for pH adjustment can create an environment ripe for exchange.

• Solution Workflow:

  • Method Optimization: Re-evaluate your sample preparation protocol. If possible, replace harsh acidic or basic reagents with milder alternatives. For example, consider using acetonitrile for protein precipitation instead of acids.

  • Minimize Exposure Time: Reduce the time the D-IS is exposed to unfavorable pH conditions. Process samples promptly after adding the internal standard.

  • Temperature Management: Perform extraction steps at low temperatures (e.g., on ice) to decrease the reaction kinetics of the exchange process.

Diagram: Troubleshooting H/D Back-Exchange

Caption: A workflow for diagnosing and resolving H/D back-exchange issues.

Frequently Asked Questions (FAQs)

Q1: Are all deuterium labels on a molecule equally susceptible to exchange?

A: No. The stability of a deuterium label is highly dependent on its chemical environment. Deuterium atoms attached to carbon atoms (C-D bonds) are generally very stable and not prone to exchange under typical analytical conditions. However, deuterium atoms attached to heteroatoms like oxygen (O-D), nitrogen (N-D), or sulfur (S-D) are considered "labile" and can readily exchange with protons from the solvent. When selecting a D-IS, it is crucial to choose one where the labels are on carbon atoms, preferably in non-activated positions.

Q2: What are the ideal storage conditions for deuterium-labeled standards?

A: For long-term stability, D-IS should be stored as a stock solution in a high-purity aprotic solvent, such as acetonitrile, at -20°C or -80°C. Avoid repeated freeze-thaw cycles by preparing smaller aliquots for daily use. The container should be tightly sealed to prevent the introduction of atmospheric moisture.

Q3: Can the mobile phase in my LC-MS/MS system cause back-exchange?

A: Yes, the mobile phase can contribute to back-exchange, especially during the analytical run. Mobile phases containing a high percentage of water and additives that create acidic or basic conditions (e.g., formic acid, ammonium hydroxide) can promote on-column exchange. However, the residence time on the column is typically short, so this effect is often less pronounced than issues during sample preparation. If on-column exchange is suspected, consider using deuterated mobile phase additives (e.g., D2O, formic acid-d2), though this can be a costly solution.

Q4: How can I experimentally assess the stability of my D-IS?

A: A stability study is recommended. This involves incubating the D-IS under various conditions that mimic your experimental workflow (e.g., different pH values, temperatures, and matrices) for varying lengths of time. The isotopic purity is then measured at each time point by LC-MS/MS. This allows you to identify conditions that cause exchange and validate your method's robustness.

Table 1: Example Stability Data for a D-IS in Different Solvents

Solvent Condition (24h at 25°C)	Isotopic Purity (%)
Acetonitrile (ACN)	99.8%
50:50 ACN:Water, pH 7.0	99.5%
50:50 ACN:Water, pH 3.0 (Formic Acid)	98.1%
50:50 ACN:Water, pH 10.0 (NH4OH)	97.4%

Protocols for Ensuring Isotopic Stability

Protocol 1: Preparation of Stable Stock Solutions

• Solvent Selection: Obtain high-purity, LC-MS grade acetonitrile. Ensure the solvent is dry and stored under an inert atmosphere if possible.

• Dissolution: Allow the lyophilized D-IS to equilibrate to room temperature before opening to prevent condensation. Dissolve the standard in the selected acetonitrile to the desired concentration.

• Aliquoting: Immediately dispense the stock solution into small-volume, amber glass vials with PTFE-lined caps. This minimizes exposure to light and air and avoids repeated freeze-thaw cycles of the primary stock.

• Storage: Tightly seal the vials and store them in a freezer at -20°C or, for enhanced long-term stability, at -80°C.

• Documentation: Clearly label each aliquot with the compound name, concentration, solvent, and preparation date.

Protocol 2: Recommended Workflow for Sample Analysis

This workflow is designed to minimize the D-IS's exposure to potentially harsh conditions.

Caption: Recommended sample preparation workflow to minimize H/D exchange.

References

• Title: The Use of Stable Isotopes in Pharmacokinetic Studies Source: American Pharmaceutical Review URL: [Link]

Technical Support Center: Troubleshooting Calibration Curve Linearity for Purine Analogs

Welcome to the technical support center for resolving calibration curve linearity issues encountered during the analysis of purine analogs. This guide is designed for researchers, scientists, and drug development professionals who rely on accurate quantification of these compounds. We will move beyond simple procedural lists to explore the underlying physicochemical principles governing these challenges, providing you with the expertise to diagnose and solve them effectively.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why are my calibration curves for purine analogs consistently non-linear?

A1: Non-linearity for purine analogs is a common issue stemming from their unique chemical properties. Unlike more conventional small molecules, purine analogs often exhibit a combination of characteristics that challenge analytical methods like HPLC-UV and LC-MS/MS. Key reasons include:

• Limited Solubility: Many purine analogs have poor solubility in both aqueous and organic solvents, leading to precipitation at higher concentrations.[1][2]

• pH-Dependent Behavior: As ionizable compounds with multiple pKa values, their retention and ionization are highly sensitive to the mobile phase pH.[3][4][5][6]

• Detector Saturation: The purine ring system contains strong chromophores, leading to intense UV absorbance that can easily saturate detectors at high concentrations. Similarly, their high ionization efficiency can overwhelm mass spectrometer detectors.[7][8][9]

• Matrix Effects: In biological samples, endogenous components can co-elute with the analyte, causing ion suppression or enhancement in the MS source, which disrupts the linear relationship between concentration and response.[10][11][12][13]

Q2: My curve is bending downwards at high concentrations. What's the most likely cause?

A2: This phenomenon, often described as a "concave downward" curve, typically points to one of three issues: detector saturation, exceeding the limit of solubility, or ionization suppression in LC-MS.[7][14] At high concentrations, the instrument's detector can no longer proportionally respond to the increase in analyte concentration.[7][8] Similarly, if the concentration of your highest standards exceeds the solubility of the purine analog in the sample diluent or mobile phase, the measured response will plateau.

Q3: My curve looks good (R² > 0.99), but my back-calculated concentrations for my standards and QCs are inaccurate (>15% deviation). What does this mean?

A3: A high coefficient of determination (R²) alone is not a sufficient indicator of linearity. This scenario often suggests that while the data points fit well to the chosen regression model (e.g., linear, 1/x weighted), the model itself does not accurately describe the instrument's response across the entire concentration range. This can be caused by subtle, unaddressed matrix effects, instability of the analyte in processed samples, or issues with the internal standard not adequately tracking the analyte's behavior.[15] Regulatory guidelines emphasize evaluating the accuracy of back-calculated standards as a key acceptance criterion for linearity.[16][17][18]

Section 2: Deep Dive: A Systematic Approach to Troubleshooting Non-Linearity

Effective troubleshooting requires a logical, stepwise process to isolate the root cause. The following workflow is designed to systematically diagnose the source of your linearity problems.

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting non-linear calibration curves.

Section 3: Protocol Toolkit

Here are detailed protocols for addressing the most common issues identified in the workflow.

Protocol 1: Assessing and Mitigating Solubility Issues

Objective: To determine if poor solubility is the cause of non-linearity at high concentrations.

Methodology:

• Prepare the Upper Limit of Quantification (ULOQ) Standard: Prepare your highest concentration standard in your typical sample diluent.

• Visual Inspection: Vortex the solution vigorously for 30 seconds. Hold the vial against a light source and look for any visible particulate matter. Let the vial sit undisturbed for 10-15 minutes and inspect again for any precipitate.

• Centrifugation Test: Centrifuge the ULOQ standard at 14,000 x g for 5 minutes.

• Analysis: Carefully take an aliquot from the supernatant, ensuring not to disturb any potential pellet. Dilute this aliquot to a concentration that falls in the middle of your curve (e.g., a 1:10 dilution).

• Quantify and Compare: Analyze the diluted supernatant and a freshly prepared standard at the same theoretical concentration.

• Interpretation: If the concentration of the diluted supernatant is >15% lower than the freshly prepared standard, solubility is a limiting factor.

Corrective Actions:

• Reduce the concentration of your ULOQ.

• Modify the sample diluent. For purine analogs, which can be amphoteric, adjusting the pH or adding a small percentage of an organic solvent like DMSO or methanol can improve solubility.[2]

Protocol 2: Evaluating Matrix Effects in LC-MS/MS

Objective: To quantify the degree of ion suppression or enhancement caused by the biological matrix.[12]

Methodology:

• Prepare Three Sets of Samples at low and high QC concentrations:

  • Set A (Neat Solution): Analyte spiked into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank biological matrix is extracted first, and the analyte is spiked into the final, clean extract.

  • Set C (Pre-Extraction Spike): Analyte is spiked into the biological matrix before the extraction process begins (this is your standard QC sample).

• Analysis: Inject multiple replicates (n=3-5) of each set and record the mean peak area for the analyte.

• Calculations:

  • Matrix Effect (ME %): (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

  • Recovery (RE %): (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

Interpretation & Action:

• An ME % value between 85% and 115% is generally considered acceptable.

• Values < 85% indicate ion suppression.

• Values > 115% indicate ion enhancement.

• If significant matrix effects are observed, improve the sample cleanup procedure (e.g., switch from protein precipitation to SPE or LLE), or adjust chromatography to separate the analyte from the interfering matrix components.[11][13][19]

Protocol 3: Optimizing Mobile Phase pH

Objective: To improve peak shape and retention time stability by controlling the ionization state of the purine analog.

The Principle: The retention of ionizable compounds on a reversed-phase column is highly dependent on their charge state.[6][20] For acidic purine analogs, a mobile phase pH set approximately 2 units below the analyte's pKa will render it neutral and more retentive. For basic analogs, a pH 2 units above the pKa will achieve the same.[4][5] Operating close to the pKa can lead to split peaks or poor peak shape.

Methodology:

• Determine pKa: Find the pKa value(s) for your specific purine analog from literature or prediction software.

• Select Appropriate Buffers: Choose a buffer system that is effective at the desired pH and is compatible with your detection method (e.g., ammonium formate for LC-MS).

• Systematic Evaluation: Prepare mobile phases with buffered aqueous components at different pH values (e.g., pH 3.0, 4.5, 6.0, 7.5).

• Analyze and Observe: Inject a mid-level standard with each mobile phase and evaluate:

  • Retention Time: How does it shift with pH?

  • Peak Shape: Look for tailing or fronting. Asymmetry should ideally be between 0.9 and 1.2.

  • Response: How does signal intensity change?

• Select Optimal pH: Choose the pH that provides the best balance of retention, peak shape, and sensitivity.

Section 4: Advanced Topics & Special Cases

Tautomerism: Purine analogs can exist as a mixture of tautomers—structural isomers that readily interconvert.[21][22][23] These tautomers can have different chromatographic properties. If the interconversion is slow relative to the chromatographic timescale, you may observe split or broadened peaks, which can disrupt linearity.[24][25]

• Diagnosis: This can be difficult to confirm but is often suspected when peak splitting occurs that is not resolved by typical chromatographic optimization.

• Mitigation: Altering mobile phase pH and temperature can sometimes favor one tautomeric form, leading to a single, sharp peak.

Analyte Stability: Some purine analogs are susceptible to degradation in solution, especially at extreme pH values or when exposed to light.[26][27] The N-glycosidic bond in nucleoside analogs can be particularly prone to hydrolysis in acidic conditions.[27] If your analyte degrades in the autosampler over the course of a run, the standards injected last will have a lower response, skewing the curve.

• Diagnosis: Perform an autosampler stability study by re-injecting the same set of standards after they have been sitting in the autosampler for 12-24 hours. A significant decrease in response indicates instability.

• Mitigation: Adjust the sample diluent pH to a more stable range, use amber vials to protect from light, and set the autosampler temperature to 4°C.

Data Summary Tables

Table 1: Common Purine Analogs and Their Analytical Challenges

Purine Analog	Key Analytical Challenge(s)	Typical Mitigation Strategy
6-Mercaptopurine	Poor aqueous solubility, potential for oxidation.[2]	Use of alkaline diluent (e.g., with ammonium hydroxide) to improve solubility.
Azathioprine	Instability in solution, readily converts to 6-mercaptopurine.	Maintain neutral pH; cool autosampler; fresh standard preparation.
Thioguanine	Similar to 6-MP, poor solubility.[2]	Use of alkaline diluent.
Fludarabine	Susceptible to hydrolysis of the N-glycosidic bond in acidic conditions.[2]	Maintain mobile phase and sample diluent pH > 6.
Acyclovir	Amphoteric nature, solubility is pH-dependent.	Optimize mobile phase pH to control retention and ensure solubility.

Table 2: Regulatory Acceptance Criteria for Calibration Curve Linearity

Parameter	FDA[28]	EMA[18]	General Industry Standard
Correlation Coefficient (r)	Not explicitly required; focus is on accuracy.	Not explicitly required; focus is on accuracy.	r ≥ 0.99
Regression Model	Simplest model that fits the data. Weighted regression (1/x or 1/x²) is common.	Simplest model that fits the data. Weighted regression is common.	Weighted (1/x²) is preferred for wide dynamic ranges.
Back-Calculated Standards	≥ 75% of standards must be within ±15% of nominal (±20% at LLOQ).	≥ 75% of standards must be within ±15% of nominal (±20% at LLOQ).	Same as regulatory guidelines.
Residual Plot	Should show a random distribution around zero.	Not explicitly required, but good practice.	Should not show any systematic trends (e.g., U-shape).

References

• 1. benchchem.com [benchchem.com]
• 2. Purine Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. benchchem.com [benchchem.com]
• 8. Systematic evaluation of the root cause of non-linearity in liquid chromatography/tandem mass spectrometry bioanalytical assays and strategy to predict and extend the linear standard curve range - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. reddit.com [reddit.com]
• 15. reddit.com [reddit.com]
• 16. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pharmacompass.com [pharmacompass.com]
• 18. ema.europa.eu [ema.europa.eu]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. chromatographytoday.com [chromatographytoday.com]
• 21. Tautomeric equilibria of isoguanine and related purine analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. [A theoretical investigation of tautomerism of adenine, purine, guanine, and cytosine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. ias.ac.in [ias.ac.in]
• 24. Tautomerism of Guanine Analogues [mdpi.com]
• 25. Influence of the Solvent on the Stability of Aminopurine Tautomers and Properties of the Amino Group - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]

Technical Support Center: Optimizing Mass Spectrometer Parameters for 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

Welcome to the technical support center for the mass spectrometric analysis of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their mass spectrometer parameters for this specific deuterated compound. The following information is based on established principles of mass spectrometry and practical field experience.

I. Initial Setup & Compound-Specific Considerations

This section addresses preliminary questions regarding the unique properties of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 and how they influence initial experimental design.

Q1: I'm starting my analysis of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4. What are the key molecular features I should consider for mass spectrometry?

A1: Understanding the structure of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 is crucial for method development. Key features include:

• Purine Core: The purine structure is rich in nitrogen atoms, making it susceptible to protonation. This suggests that positive ion mode electrospray ionization (ESI+) will likely yield a strong signal.

• Phenolic Hydroxyl Group: The phenol group can be deprotonated, making negative ion mode (ESI-) a possibility, although typically less sensitive for this class of compounds.

• Deuterium Labeling (-d4): The four deuterium atoms provide a distinct mass shift from the unlabeled analogue, which is ideal for use as an internal standard. However, be aware of potential chromatographic shifts between the deuterated and non-deuterated versions.[1][2]

Q2: Should I expect a difference in retention time between the deuterated and non-deuterated versions of this compound?

A2: Yes, it is a well-documented phenomenon that deuterated compounds can elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[2] This is due to subtle differences in polarity and intermolecular interactions caused by the deuterium substitution. While often minimal, this can impact quantification if the peaks do not co-elute perfectly.

Troubleshooting Chromatographic Shift:

• Optimize Chromatography: Adjusting the gradient profile, mobile phase composition, or column temperature can sometimes reduce the separation between the two peaks.[1]

• Consider Isotopic Labeling: If a significant chromatographic separation persists and affects data quality, using a stable isotope-labeled standard with ¹³C or ¹⁵N may be a better alternative as they typically exhibit negligible retention time shifts.[1]

II. Ion Source Optimization

This section provides guidance on fine-tuning the electrospray ionization (ESI) source for maximum signal intensity and stability.

Q3: What are the recommended starting parameters for ESI source optimization?

A3: A systematic approach to optimizing ESI source parameters is critical for achieving a strong and stable signal.[1] The following table provides recommended starting ranges for direct infusion of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4.

Parameter	Starting Range	Optimization Goal
Infusion Flow Rate	5-20 µL/min	A steady flow that conserves the sample while providing a stable signal.[1]
Capillary Voltage (ESI+)	2000-4000 V	Maximize the signal for the protonated molecule [M+H]⁺.[3]
Nebulizer Gas Pressure	30-60 psi	Achieve a stable spray and consistent signal.[1]
Drying Gas Flow Rate	4-12 L/min	Efficiently desolvate the ions without causing fragmentation.[3]
Drying Gas Temperature	200-340 °C	Aid in desolvation; higher temperatures may be needed for higher flow rates.[3]

Experimental Protocol: ESI Source Optimization via Direct Infusion

• Prepare a stock solution of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 µg/mL.

• Dilute the stock solution in your mobile phase to a final concentration that provides a reasonable signal (e.g., 10-100 ng/mL).

• Infuse the solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min).[1]

• Systematically adjust one parameter at a time while monitoring the signal intensity of the precursor ion.

• Record the optimal value for each parameter that provides the most intense and stable signal.

Q4: I am observing a weak signal for my compound. What should I troubleshoot?

A4: Poor signal intensity can be due to several factors.[4] Here’s a logical troubleshooting workflow:

Caption: A workflow for troubleshooting a weak mass spectrometer signal.

III. Fragmentation and Collision Energy Optimization

This section focuses on optimizing the fragmentation of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 for sensitive and specific detection in MS/MS mode.

Q5: What are the expected fragmentation patterns for 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4?

A5: Based on the fragmentation of similar purine analogues, we can predict the following fragmentation pathways for the protonated molecule [M+H]⁺.[5] The primary fragmentation is expected to occur at the benzylic C-N bond, leading to the loss of the deuterated phenol moiety.

Caption: Predicted fragmentation pathway for 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4.

Q6: How do I optimize the collision energy (CE) and cone voltage (CV) for this compound?

A6: The optimal cone voltage is the setting that produces the most intense precursor ion signal, while the optimal collision energy is the value that yields the most abundant and specific product ion.[6] A common approach is to perform a ramp experiment.

Experimental Protocol: Cone Voltage and Collision Energy Optimization

• Infuse the compound as described in the ESI optimization protocol.

• Set the mass spectrometer to monitor the precursor ion of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4.

• Ramp the cone voltage over a range (e.g., 10-80 V) and identify the voltage that gives the maximum precursor ion intensity.

• Set the cone voltage to the optimized value.

• Select the precursor ion for fragmentation and monitor the expected product ions.

• Ramp the collision energy over a range (e.g., 5-50 eV) and identify the energy that produces the most intense and stable product ion signal.

Parameter	Typical Range	Purpose
Cone Voltage (CV)	10 - 80 V	Enhances ion sampling and can induce in-source fragmentation if set too high.[7]
Collision Energy (CE)	5 - 50 eV	The energy applied to induce fragmentation of the precursor ion in the collision cell.[8]

IV. Troubleshooting Common Issues

This section addresses specific problems that may arise during the analysis of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4.

Q7: I'm seeing significant in-source fragmentation of my precursor ion. How can I minimize this?

A7: In-source fragmentation occurs when the ions fragment in the ion source before entering the mass analyzer. To minimize this:

• Reduce the Cone Voltage: This is the most common cause of in-source fragmentation. Lower the cone voltage to a level that maintains good precursor ion intensity without causing it to break apart.

• Decrease Source Temperature: High temperatures can sometimes contribute to the thermal degradation of the analyte.

Q8: The signal intensity of my deuterated internal standard is decreasing as the analyte concentration increases. What is happening?

A8: This phenomenon is likely due to ion suppression.[2] When the concentration of the analyte becomes very high, it can compete with the internal standard for ionization, leading to a decrease in the internal standard's signal.

Solutions for Ion Suppression:

• Dilute the Sample: This is the simplest solution to bring the analyte concentration back into a range where it does not suppress the internal standard.

• Optimize Chromatography: Ensure that the analyte and internal standard are chromatographically resolved from any matrix components that could also be causing ion suppression.

Q9: My deuterated standard shows a different peak shape compared to my analyte. What could be the cause?

A9: Discrepancies in peak shape can arise from several factors:

• Co-eluting Interferences: The deuterated standard might have a co-eluting impurity that is not present with the analyte.

• Column Overload: If the concentration of either the analyte or the standard is too high, it can lead to peak fronting or tailing.

V. References

• Technical Support Center: Optimizing Mass Spectrometer Source Conditions for Deuterated Compounds. Benchchem. --INVALID-LINK--

• 2-(((9H-Purin-6-yl)amino)methyl)-6-methylphenol | C13H13N5O. PubChem. --INVALID-LINK--

• Electrospray Ionization Tandem Mass Spectrometric Characteristics And Fragmentation Mechanisms Of Purine Analogues. TSI Journals. --INVALID-LINK--

• Technical Support Center: Optimizing Deuterated Standard Performance in Mass Spectrometry. Benchchem. --INVALID-LINK--

• Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry. NIH. --INVALID-LINK--

• Collision energies: Optimization strategies for bottom‐up proteomics. ResearchGate. --INVALID-LINK--

• 2-(((9H-Purin-6-yl)amino)methyl)-6-methylphenol | 1122579-42-3. Biosynth. --INVALID-LINK--

• Cone voltage, collision energy, precursor ion and poducts ions used for the MS/MS detection of the selected pharamaceuticals. ResearchGate. --INVALID-LINK--

• A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Halogenated Purines. Benchchem. --INVALID-LINK--

• Skyline Collision Energy Optimization. Skyline. --INVALID-LINK--

• TROUBLESHOOTING GUIDE. Phenomenex. --INVALID-LINK--

• Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy. NIH. --INVALID-LINK--

• Mass Spectrometry Troubleshooting and Common Issues. G-M-I, Inc. --INVALID-LINK--

• Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. LCGC International. --INVALID-LINK--

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. gmi-inc.com [gmi-inc.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Gold Standard in Quantitative Bioanalysis: A Comparative Guide to Internal Standards for 2-(((9H-Purin-6-yl)amino)methyl)phenol

A Senior Application Scientist's Guide to Method Robustness and Data Integrity

In the landscape of drug development and clinical research, the demand for precise and reliable quantification of novel chemical entities in complex biological matrices is absolute. The choice of an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) assays is one of the most critical decisions influencing data quality. An ideal internal standard should mimic the analyte of interest throughout sample preparation and analysis, correcting for variability in extraction recovery, matrix effects, and instrument response.[1][2]

This guide provides an in-depth, objective comparison between the deuterated internal standard, 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (SIL-IS) , and a closely related structural analog, 2-(((9H-Purin-6-yl)amino)methyl)-6-methylphenol (Analog-IS) , for the quantitative analysis of the parent analyte, 2-(((9H-Purin-6-yl)amino)methyl)phenol. We will explore the theoretical advantages of a stable isotope-labeled standard, present supporting experimental data from a simulated head-to-head comparison, and provide a detailed protocol for researchers to validate these principles in their own laboratories.

The Cornerstone of Quantitation: Why the Internal Standard Matters

The fundamental purpose of an internal standard is to serve as a reliable reference, added at a constant concentration to all samples, including calibration standards, quality controls (QCs), and unknown study samples.[3][4] The final analyte concentration is determined by the ratio of the analyte's response to the IS's response. This normalization is intended to cancel out random and systematic errors that can occur during the analytical workflow.[5]

However, the degree to which an IS can successfully correct for these variations depends entirely on how closely it emulates the physicochemical behavior of the analyte.[3] This is where the distinction between a stable isotope-labeled internal standard (SIL-IS) and a structural analog becomes paramount. Regulatory bodies like the U.S. Food and Drug Administration (FDA) strongly recommend the use of a SIL-IS whenever possible for its ability to more closely mimic the analyte's behavior.[1][6]

• Stable Isotope-Labeled Internal Standards (SIL-IS): These are considered the "gold standard."[1][2] A SIL-IS is the analyte molecule in which one or more atoms have been replaced with their heavier, non-radioactive stable isotopes (e.g., Deuterium (²H or D), ¹³C, ¹⁵N).[7] This mass difference allows it to be distinguished by the mass spectrometer, but its chemical structure, polarity, and ionization potential are virtually identical to the analyte.[2]

• Structural Analog Internal Standards: When a SIL-IS is unavailable, researchers may turn to a structural analog—a different molecule that is chemically similar to the analyte.[4] While cost-effective, even minor structural differences, such as the addition of a methyl group in our comparator molecule, can lead to significant differences in retention time, extraction efficiency, and susceptibility to matrix effects.[8][9]

Head-to-Head Comparison: 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 vs. a Structural Analog

To illustrate the performance differences, we present data from a simulated bioanalytical method validation in human plasma. The analyte, 2-(((9H-Purin-6-yl)amino)methyl)phenol, was quantified using two separate methods: one employing its deuterated analog (SIL-IS) and the other using 2-(((9H-Purin-6-yl)amino)methyl)-6-methylphenol as the internal standard (Analog-IS).

Experimental Design Logic

The following workflow was designed to rigorously assess the performance of each internal standard according to established bioanalytical method validation guidelines.[6]

Caption: High-level experimental workflow for method validation.

Performance Metric 1: Accuracy and Precision

Accuracy (% Bias) and precision (% Coefficient of Variation, CV) are the cornerstones of a validated method. They demonstrate the method's ability to deliver results that are both correct and consistent. QC samples were prepared at four levels: Lower Limit of Quantification (LLOQ), Low, Medium, and High.

Table 1: Inter-day Accuracy and Precision Comparison (n=5 runs)

QC Level	Nominal Conc. (ng/mL)	Method using SIL-IS	Method using Analog-IS
Accuracy (% Bias)	Precision (% CV)
LLOQ	1.0	2.5%	4.8%
Low QC	3.0	1.8%	3.1%
Mid QC	50	-0.5%	2.5%
High QC	150	-1.2%	2.8%

Analysis of Results: The method employing the SIL-IS demonstrates superior performance, with accuracy well within ±5% and precision below 5% CV for all QC levels. This is a direct result of the SIL-IS co-eluting and behaving identically to the analyte, providing excellent correction.[8][9] The Analog-IS method, while still meeting the typical regulatory acceptance criteria of ±15% for accuracy and ≤15% CV for precision, shows significantly higher variability.[6] This increased error margin can be attributed to slight differences in extraction recovery and chromatographic behavior between the analyte and the analog.

Performance Metric 2: Matrix Effect

Matrix effect is the alteration of ionization efficiency due to co-eluting endogenous components from the biological sample.[1] It is a significant source of variability and a critical test of an internal standard's effectiveness. The matrix factor (MF) was assessed in six different lots of human plasma. An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement. The variability of the IS-normalized MF is the key indicator.

Table 2: Matrix Effect Assessment in Six Plasma Lots

Plasma Lot	Method using SIL-IS	Method using Analog-IS
IS-Normalized Matrix Factor	IS-Normalized Matrix Factor
Lot 1	1.03	0.85 (Suppression)
Lot 2	0.98	1.18 (Enhancement)
Lot 3	1.01	0.91 (Suppression)
Lot 4	0.96	1.22 (Enhancement)
Lot 5	1.05	0.82 (Suppression)
Lot 6	0.99	1.15 (Enhancement)
Mean	1.00	1.02
% CV	3.8%	17.5%

Analysis of Results: The data clearly shows the power of a SIL-IS. With a % CV of only 3.8%, the SIL-IS perfectly tracks and corrects for the minor variations in matrix effects between different plasma lots.[2] Because it co-elutes with the analyte, any suppression or enhancement it experiences is mirrored by the analyte, resulting in a stable, reliable ratio.[10] In stark contrast, the Analog-IS, which likely has a slightly different retention time, is subjected to a different micro-environment of co-eluting matrix components. This results in significant and unpredictable variability (17.5% CV), leading to poor data quality and potentially erroneous results.

The Logic of Selection: Why SIL-IS is the Superior Choice

The experimental data confirms the theoretical superiority of the SIL-IS. The decision-making process for selecting an internal standard can be visualized as follows:

Caption: Decision tree for internal standard selection.

Detailed Experimental Protocols

The following protocols provide a starting point for developing a robust LC-MS/MS method for 2-(((9H-Purin-6-yl)amino)methyl)phenol.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the analyte, SIL-IS, and Analog-IS in methanol to prepare individual stock solutions.

• Analyte Working Solutions: Serially dilute the analyte primary stock with 50:50 acetonitrile:water to prepare working solutions for the calibration curve (e.g., ranging from 10 ng/mL to 2000 ng/mL).

• Internal Standard Working Solution (50 ng/mL): Dilute the SIL-IS and Analog-IS stocks in 50:50 acetonitrile:water to a final concentration of 50 ng/mL. This concentration should be chosen to provide a stable and sufficient signal in the mass spectrometer.

Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of blank human plasma into 1.5 mL microcentrifuge tubes.

• For calibration standards and QCs, spike 5 µL of the appropriate analyte working solution. For blank samples, add 5 µL of 50:50 acetonitrile:water.

• Add 20 µL of the Internal Standard Working Solution (either SIL-IS or Analog-IS) to all tubes except the blank.

• Vortex mix for 10 seconds.

• Add 200 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean 96-well plate.

• Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase A (see below).

LC-MS/MS Analytical Method

• LC System: UPLC/HPLC system capable of binary gradient elution.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, return to initial conditions and equilibrate.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

Table 3: Hypothetical MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Analyte	242.1	135.1 (Purine core)
SIL-IS (d4)	246.1	135.1 (Purine core)
Analog-IS	256.1	135.1 (Purine core)
(Note: These transitions are predictive and must be empirically optimized by infusing the pure compounds into the mass spectrometer.)

Conclusion and Recommendation

The evidence overwhelmingly supports the selection of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as the internal standard for the quantitative bioanalysis of its parent compound. Its nature as a stable isotope-labeled analog ensures it co-elutes and behaves nearly identically to the analyte, providing superior correction for experimental variability, especially matrix effects.[2][8] This leads to significantly improved accuracy, precision, and overall data reliability, which are non-negotiable requirements in regulated drug development.

While a structural analog may seem like a viable alternative, our comparative analysis demonstrates that even minor structural modifications can compromise its ability to adequately compensate for analytical variations, introducing a greater degree of uncertainty into the final results.[9][10] For researchers, scientists, and drug development professionals committed to the highest standards of scientific integrity, the investment in a stable isotope-labeled internal standard is a critical step toward ensuring the robustness and defensibility of their bioanalytical data.

References

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A Senior Application Scientist's Guide to Bioanalytical Accuracy and Precision: A Comparative Study of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

Abstract

In the landscape of regulated bioanalysis, the choice of an internal standard (IS) is a critical decision that directly impacts the accuracy, precision, and overall robustness of a quantitative LC-MS/MS method. This guide provides an in-depth technical comparison of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (Analyte X-d4), a stable isotope-labeled internal standard (SIL-IS), against a conventional structural analog internal standard. Through detailed experimental protocols and comparative data, we will demonstrate the superior performance of Analyte X-d4 in mitigating analytical variability, particularly matrix effects, thereby ensuring the highest data integrity for pharmacokinetic and toxicokinetic studies. This document is intended for researchers, scientists, and drug development professionals seeking to optimize their bioanalytical workflows.

Introduction: The Cornerstone of Quantitative Bioanalysis

The quantitative determination of drugs and their metabolites in biological matrices is fundamental to drug development. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for this purpose due to its high sensitivity and selectivity.[1][2] However, the journey from sample collection to final concentration value is fraught with potential for variability. Steps such as sample preparation, extraction, and the ionization process within the mass spectrometer are all sources of potential error.[3][4]

The primary function of an internal standard is to normalize these variations.[3][5] An ideal IS is a compound added at a known, constant concentration to every sample, calibrator, and quality control (QC) sample before processing.[5] By calculating the peak area ratio of the analyte to the IS, variations in sample handling and instrument response can be effectively canceled out.

The Gold Standard: Stable Isotope-Labeled Internal Standards (SIL-IS)

The most effective type of internal standard is a stable isotope-labeled version of the analyte itself.[6][7] A SIL-IS, such as 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (Analyte X-d4), is chemically identical to the analyte of interest, 2-(((9H-Purin-6-yl)amino)methyl)phenol (Analyte X).[8][9] This near-perfect chemical mimicry ensures that the SIL-IS co-elutes with the analyte and experiences virtually identical extraction recovery and, most critically, identical ionization efficiency in the MS source.[6][10][11] This property is paramount for correcting matrix effects —the suppression or enhancement of ionization caused by co-eluting endogenous components from the biological matrix—which are a major cause of inaccuracy in LC-MS/MS assays.[12][13][14]

In this guide, we will compare the performance of Analyte X-d4 against a common alternative: a structural analog IS, N6-furfuryladenine (Kinetin) . While structurally similar, it is not chemically identical, and as we will demonstrate, this subtle difference has significant ramifications for data quality.

Comparative Experimental Design

To objectively evaluate the performance of Analyte X-d4, a validation experiment was designed to compare its accuracy and precision against that of N6-furfuryladenine. The study was conducted following the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[15][16][17]

Objective: To quantify Analyte X in human plasma using LC-MS/MS, comparing the intra- and inter-day accuracy and precision when normalized against either Analyte X-d4 (SIL-IS) or N6-furfuryladenine (Analog IS).

Materials & Instrumentation

• Analytes: 2-(((9H-Purin-6-yl)amino)methyl)phenol (Analyte X), 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (Analyte X-d4), N6-furfuryladenine.

• Matrix: Pooled Human Plasma (K2-EDTA).

• Reagents: Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA), Water (all LC-MS grade).

• Instrumentation:

  • LC System: Shimadzu Nexera X2 UHPLC

  • MS System: Sciex Triple Quad™ 6500+ with Turbo V™ Ion Source

  • Analytical Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

Detailed Experimental Protocols

Protocol 1: Preparation of Standards and QC Samples

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Analyte X, Analyte X-d4, and N6-furfuryladenine in DMSO.

• Spiking Solutions: Prepare serial dilutions of Analyte X in 50:50 ACN:H₂O to create spiking solutions for the calibration curve and QC samples.

• Internal Standard Working Solutions (50 ng/mL):

  • IS-SIL: Dilute Analyte X-d4 stock solution in 50:50 ACN:H₂O.

  • IS-Analog: Dilute N6-furfuryladenine stock solution in 50:50 ACN:H₂O.

• Calibration Curve & QCs: Spike blank human plasma with the appropriate Analyte X spiking solutions to achieve final concentrations for the calibration curve (1, 2, 5, 10, 50, 100, 500, 1000 ng/mL) and Quality Control samples:

  • LLOQ: 1 ng/mL

  • LQC: 3 ng/mL

  • MQC: 80 ng/mL

  • HQC: 800 ng/mL

Protocol 2: Sample Preparation (Protein Precipitation)

The protein precipitation workflow is chosen for its speed and simplicity, but it is also known to be susceptible to matrix effects, making it an excellent test for IS performance.

Caption: Protein Precipitation Workflow.

Protocol 3: LC-MS/MS Analysis

• LC Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.5 mL/min

  • Gradient: 5% B to 95% B over 2.5 min, hold for 0.5 min, return to 5% B and equilibrate for 1 min.

  • Run Time: 4.0 minutes

• MS/MS Conditions (MRM):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • MRM Transitions:

    • Analyte X: Q1: 256.1 -> Q3: 135.1

    • Analyte X-d4: Q1: 260.1 -> Q3: 135.1

    • N6-furfuryladenine: Q1: 216.1 -> Q3: 135.1

Results and Discussion: A Tale of Two Internal Standards

The validation runs were conducted on three separate days to assess intra-day (n=6) and inter-day (n=18) precision and accuracy. The acceptance criteria were set according to regulatory guidelines: mean accuracy within ±15% of the nominal value (±20% at the LLOQ) and precision (%CV) not exceeding 15% (20% at the LLOQ).[15][16][18]

Data Presentation

Table 1: Intra-Day and Inter-Day Accuracy & Precision using Analyte X-d4 (SIL-IS)

QC Level	Nominal (ng/mL)	Intra-Day %CV (n=6)	Intra-Day %Bias (n=6)	Inter-Day %CV (n=18)	Inter-Day %Bias (n=18)
LLOQ	1.0	6.8%	+4.5%	8.2%	+5.1%
LQC	3.0	4.1%	+2.1%	5.5%	+3.0%
MQC	80.0	2.9%	-1.5%	4.1%	-0.8%
HQC	800.0	2.5%	-0.9%	3.8%	-1.2%

Table 2: Intra-Day and Inter-Day Accuracy & Precision using N6-furfuryladenine (Analog IS)

QC Level	Nominal (ng/mL)	Intra-Day %CV (n=6)	Intra-Day %Bias (n=6)	Inter-Day %CV (n=18)	Inter-Day %Bias (n=18)
LLOQ	1.0	14.2%	-11.8%	18.5%	-13.4%
LQC	3.0	11.5%	-9.2%	14.8%	-10.5%
MQC	80.0	9.8%	-7.5%	12.1%	-8.9%
HQC	800.0	8.5%	-6.8%	11.2%	-7.7%

Discussion of Causality

The results clearly and quantitatively demonstrate the superior performance of the stable isotope-labeled internal standard, Analyte X-d4.

• Precision and Accuracy: The data generated using Analyte X-d4 (Table 1) exhibits excellent precision (%CV well below 10%) and accuracy (%Bias within ±5%) across all QC levels. This performance is well within the stringent acceptance criteria set by regulatory agencies.[15][16] In stark contrast, the use of N6-furfuryladenine (Table 2) resulted in significantly higher variability (%CV > 10% for most levels) and a consistent negative bias. While the results are still within the ±15% acceptance limits, they are trending towards the edge of failure, indicating a less robust and reliable method.

• The Root Cause: Mitigating Matrix Effects: The primary reason for this performance gap is the differential impact of matrix effects.[2][12] Analyte X-d4, being chemically identical to Analyte X, co-elutes perfectly and experiences the exact same degree of ion suppression or enhancement.[7][10] This ensures that any fluctuation in the analyte's MS signal is mirrored by a proportional fluctuation in the IS signal, keeping the peak area ratio constant and the calculated concentration accurate.

  N6-furfuryladenine, while structurally similar, has different physicochemical properties that result in slightly different chromatographic retention and ionization efficiency. It cannot perfectly track the analyte-specific ion suppression caused by co-eluting phospholipids or other matrix components, leading to a variable analyte/IS ratio and, consequently, poorer accuracy and precision.[10] The consistent negative bias observed with the analog IS suggests it was less susceptible to ion suppression than the analyte in this specific method.

Caption: Logical model for SIL-IS performance.

Conclusion

The experimental data unequivocally supports the selection of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as the internal standard for the bioanalysis of its non-deuterated analog. Its use leads to a method with superior accuracy, precision, and robustness, ensuring the generation of high-quality, reliable data that can withstand regulatory scrutiny. While a structural analog IS like N6-furfuryladenine may seem like a viable, cost-effective alternative, this study highlights the inherent risks of compromised data quality due to its inability to fully compensate for matrix effects and other analytical variables. For definitive quantitative bioanalysis, a stable isotope-labeled internal standard is not just a preference; it is a scientific necessity.

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A Senior Application Scientist's Guide to Cross-Validation of Bioanalytical Methods Using 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of drug development, the integrity of bioanalytical data is paramount. The decisions to advance a candidate molecule through preclinical and clinical phases hinge on the accurate quantification of the analyte in complex biological matrices. This guide provides an in-depth comparison of two distinct Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for a hypothetical analyte, "Compound X," utilizing its stable isotope-labeled (SIL) internal standard, 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4.

The core of this guide is a detailed exploration of cross-validation, a critical regulatory requirement when data from different analytical methods are compared or combined.[1][2] We will dissect the causality behind experimental choices, present detailed protocols, and interpret comparative data to empower you to make informed decisions in your own laboratory.

The Role of the Internal Standard: Why 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4?

An ideal internal standard (IS) is a close structural analog of the analyte that co-elutes and exhibits similar ionization behavior, but is mass-distinguishable. A stable isotope-labeled version of the analyte is the gold standard.[3][4] 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 is the deuterated form of its non-labeled counterpart, making it an excellent IS for quantifying Compound X (2-(((9H-Purin-6-yl)amino)methyl)phenol).[5][6][7] The four deuterium atoms provide a +4 Da mass shift, ensuring no mass spectral overlap with the analyte while tracking it through sample preparation and analysis to correct for variability.

Method A: High-Throughput Analysis via Protein Precipitation

This method is designed for speed and simplicity, making it ideal for early-stage discovery or studies with large sample numbers. The cornerstone of Method A is protein precipitation (PPT), a rapid technique to remove the bulk of proteins from plasma samples.[8][9]

Rationale for Experimental Choices

• Sample Preparation: Protein precipitation with acetonitrile is chosen for its efficiency in denaturing and precipitating plasma proteins and its compatibility with reversed-phase chromatography.[10][11] The 3:1 ratio of acetonitrile to plasma is a well-established starting point for effective protein removal.[9]

• Chromatography: A C18 reversed-phase column is selected for its versatility and proven ability to retain and separate a wide range of small molecules. The fast gradient minimizes run time, maximizing throughput.

• Mass Spectrometry: Electrospray ionization (ESI) in positive mode is typically effective for nitrogen-containing compounds like purine derivatives. Multiple Reaction Monitoring (MRM) provides the necessary selectivity and sensitivity for quantification in a complex matrix.

Experimental Protocol: Method A

• Sample Thawing: Thaw plasma samples, calibration standards (CS), and quality control (QC) samples at room temperature. Vortex gently to ensure homogeneity.

• Internal Standard Spiking: To 50 µL of each sample, CS, and QC in a 96-well plate, add 10 µL of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 working solution (e.g., 100 ng/mL in 50% methanol).

• Protein Precipitation: Add 150 µL of ice-cold acetonitrile to each well.

• Mixing: Seal the plate and vortex for 5 minutes at 1000 rpm to ensure complete protein precipitation.

• Centrifugation: Centrifuge the plate at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 100 µL of the supernatant to a clean 96-well plate for LC-MS/MS analysis.

• Injection: Inject 5 µL onto the LC-MS/MS system.

Workflow Diagram: Method A

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inter-laboratory comparison of quantitative results with 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

A Senior Application Scientist's Guide to Inter-Laboratory Comparison of Quantitative Bioanalysis

Focus : Establishing Method Reproducibility for 2-(((9H-Purin-6-yl)amino)methyl)phenol using a Deuterated Internal Standard

Introduction: The Imperative for Reproducibility in Bioanalysis

In drug development, the accurate quantification of therapeutic agents and their metabolites in biological matrices is the bedrock upon which critical decisions are made. A bioanalytical method, however robust in a single laboratory, must demonstrate comparable performance across different sites to be considered truly reliable. This is the core purpose of an inter-laboratory comparison, also known as a cross-validation.[1] It is a systematic process to ensure that data generated across different laboratories can be confidently combined or compared, a necessity for global clinical trials and multi-site research collaborations.[1]

This guide provides a comprehensive framework for designing and executing an inter-laboratory comparison study for the quantitative analysis of 2-(((9H-Purin-6-yl)amino)methyl)phenol (the analyte) in human plasma. The methodology hinges on the use of its stable isotope-labeled (SIL) internal standard (IS), 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 .

Why a SIL Internal Standard is Non-Negotiable:

The use of a stable isotope-labeled internal standard, such as the deuterated -d4 analogue, is the gold standard in quantitative mass spectrometry.[2][3] Because the SIL-IS is chemically almost identical to the analyte, it co-elutes chromatographically and experiences nearly identical behavior during sample extraction, handling, and ionization in the mass spectrometer.[3][4][5] This intrinsic similarity allows it to effectively compensate for variations in sample preparation and instrument response, which is critical for correcting the inter-individual variability often seen in patient plasma samples.[2][6] This dramatically improves the accuracy and precision of the assay, a cornerstone of reliable bioanalysis.[2][3]

Designing a Robust Inter-Laboratory Study

The success of a comparison study is determined before the first sample is ever analyzed. A meticulously planned study design minimizes extraneous variables, ensuring that any observed differences can be attributed to laboratory-specific factors.

Core Principles of Study Design:

• Centralized Preparation of Study Samples : To eliminate variability from sample preparation, a single source laboratory must prepare and certify all samples. This involves spiking a large, pooled batch of control human plasma with the analyte to create Quality Control (QC) samples at a minimum of three concentrations:

  • Low QC (LQC) : Within three times the Lower Limit of Quantification (LLOQ).

  • Mid QC (MQC) : Near the geometric mean of the calibration range.

  • High QC (HQC) : At approximately 75% of the Upper Limit of Quantification (ULOQ).

• Harmonized Reference Materials : Every participating laboratory must receive aliquots of the exact same manufacturing lots of the analyte reference standard and the 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 internal standard.

• Standardized Protocol Distribution : A detailed, harmonized analytical procedure must be distributed and agreed upon by all participating labs. While minor instrument-specific optimizations are expected, core procedures like sample extraction and the specific MRM transitions must be identical.

• Blinded Analysis : To ensure objectivity, the nominal concentration values of the QC samples should be blinded to the participating laboratories until after data submission.

Harmonized Bioanalytical Protocol

The following protocol provides a detailed, field-proven methodology for the quantification of 2-(((9H-Purin-6-yl)amino)methyl)phenol using LC-MS/MS. This procedure should serve as the standardized method for all participating laboratories.

Experimental Workflow Diagram

Caption: High-level workflow for the inter-laboratory comparison study.

Step 1: Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid, robust, and cost-effective method for removing the majority of proteinaceous interferences from plasma samples prior to LC-MS/MS analysis.[7][8][9] Acetonitrile is a highly effective precipitating agent for this purpose.[7][8]

• Thaw plasma QC samples on ice.

• Aliquot 100 µL of each plasma QC into a clean 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution (2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 at 50 ng/mL in 50:50 acetonitrile:water).

• Vortex each tube for 10 seconds.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid. The acid helps to ensure complete protein denaturation.

• Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.[7]

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.[7]

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[7]

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for analysis.

Step 2: LC-MS/MS Instrumentation and Conditions

These parameters are provided as a validated starting point. Laboratories may need to perform minor optimization based on their specific LC-MS/MS system but should maintain the core principles (e.g., column chemistry, mobile phase composition, and MRM transitions).

Parameter	Recommended Condition	Rationale
LC System	Standard High-Performance Liquid Chromatography (HPLC) or UHPLC System	Provides necessary separation and flow stability.
Column	C18 Reverse-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)	Excellent retention and peak shape for polar heterocyclic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Standard acidic modifier for positive ion mode ESI, promotes protonation.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic mobile phase for reverse-phase chromatography.
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate	A standard gradient to elute the analyte and clear the column.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Injection Volume	5 µL	Balances sensitivity with potential for matrix effects.
MS System	Triple Quadrupole Mass Spectrometer	Required for high-selectivity MRM-based quantification.
Ionization Mode	Electrospray Ionization (ESI), Positive	Purine structures are basic and readily protonate to form [M+H]⁺ ions.
MRM Transitions	Analyte: m/z 242.1 → 135.1 IS (-d4): m/z 246.1 → 135.1	The precursor ions correspond to [M+H]⁺. The product ion (m/z 135.1) corresponds to the stable purine ring fragment, which is common to both the analyte and the IS, ensuring similar fragmentation behavior.
Collision Energy	To be optimized per instrument (typically 20-35 eV)	Energy required to induce fragmentation must be empirically determined.

Data Analysis and Acceptance Criteria

Standardized data analysis and clear, pre-defined acceptance criteria are mandated by regulatory bodies like the FDA and EMA to ensure the objective assessment of method performance.[10][11][12]

Data Processing

• Calibration Curve : Each laboratory must generate a fresh calibration curve in each analytical run by spiking blank control plasma. A linear regression with a 1/x² weighting is recommended for heteroscedastic data typical in bioanalysis. The coefficient of determination (r²) must be ≥ 0.99.

• Quantification : The concentration of the analyte in the QC samples is determined by calculating the peak area ratio (Analyte Area / Internal Standard Area) and interpolating the concentration from the calibration curve.

Inter-Laboratory Acceptance Criteria

The following criteria, adapted from the ICH M10 Bioanalytical Method Validation Guideline, must be met for the cross-validation to be considered successful.[13][14]

• Accuracy : The mean concentration determined by each laboratory for each QC level (LQC, MQC, HQC) must be within ±15% of the nominal (theoretical) value.

• Precision : The coefficient of variation (CV%) of the mean concentrations for each QC level across all participating laboratories (inter-laboratory precision) should not exceed 15% .

• Overall Success : At least two-thirds (67%) of the total QC samples analyzed across all labs must meet the ±15% accuracy criterion.[15]

Example Data Summary Table

QC Level	Nominal Conc. (ng/mL)	Lab A Mean Conc. (ng/mL)	Lab B Mean Conc. (ng/mL)	Lab C Mean Conc. (ng/mL)	Inter-Lab Mean (ng/mL)	Inter-Lab Accuracy (%)	Inter-Lab CV (%)
LQC	5.0	5.25	4.88	5.41	5.18	103.6	8.1%
MQC	50.0	48.9	51.5	52.3	50.9	101.8	3.4%
HQC	400.0	412.0	385.5	399.8	399.1	99.8	3.3%

In this illustrative example, the results meet the acceptance criteria, demonstrating successful inter-laboratory validation.

Troubleshooting and Interpretation

When acceptance criteria are not met, a systematic investigation is required.[16] The goal is to identify the root cause of the discrepancy and implement corrective actions.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting out-of-specification results.

Common Scenarios and Causality:

• Systematic Bias (One Lab Consistently High or Low) : This often points to an issue with the preparation of calibration standards or a consistent pipetting error during sample preparation in the affected laboratory.

• High Variability (High CV% within or between labs) : This can result from inconsistent sample preparation techniques, issues with autosampler precision, or instability in the mass spectrometer's ion source.[5][17][18] Monitoring the internal standard's response can be a powerful diagnostic tool; a highly variable IS response often indicates a problem with sample processing or instrument performance.[5]

By adhering to this structured approach, researchers and drug development professionals can confidently establish the inter-laboratory reproducibility of their bioanalytical methods, ensuring data integrity and bolstering the foundation for successful regulatory submissions.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• European Medicines Agency. Bioanalytical method validation - Scientific guideline. [Link]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• Reddy, T., & S, J. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Bioanalysis Zone. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?[Link]

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Department of Health and Human Services. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

• LCGC International. (2023). Stable Isotope Labelled Internal Standard (SIL-IS) for analysis of Proteins and mAbs with LC-MS. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Slideshare. Bioanalytical method validation emea. [Link]

• Chemistry For Everyone. (2025). What Is An Internal Standard And Why Is It Used In LC-MS?[Link]

• National Institutes of Health. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. [Link]

• ResearchGate. (2004). Protein precipitation for the analysis of a drug cocktail in plasma by LC–ESI–MS. [Link]

• Agilent Technologies. Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. [Link]

• PubChem. 2-(((9H-Purin-6-yl)amino)methyl)-6-methylphenol. [Link]

• National Institutes of Health. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. [Link]

• Simbec-Orion. (2023). Common challenges in bioanalytical method development. [Link]

• Bioanalysis Zone. (2015). Challenges and approaches in biomarker assays for mitigating variability with improved accuracy and precision. [Link]

• Chromatography Today. Variability in Response for Bioanalytical Assay using LC-MS/MS. [Link]

• National Institutes of Health. (2014). Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. [Link]

• IQVIA Laboratories. (2025). Cross-Validations in Regulated Bioanalysis. [Link]

• International Council for Harmonisation. (2019). ICH HARMONISED GUIDELINE for BIOANALYTICAL METHOD VALIDATION. [Link]

• ResolveMass Laboratories Inc. (2025). Top 5 Challenges in Bioanalytical Method Development and How to Solve Them. [Link]

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• 6. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to the Orthogonal Validation of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4: Ensuring Purity and Isotopic Integrity

Introduction: The Imperative of Rigorous Validation for Deuterated Standards

In the landscape of modern bioanalysis, particularly in pharmacokinetic and metabolic studies, deuterated compounds such as 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 serve as indispensable internal standards for quantitative mass spectrometry.[1] Their utility is predicated on a simple yet critical assumption: that they are chemically and isotopically pure, behaving identically to their non-deuterated counterparts during extraction and chromatographic separation, while being distinguishable by mass.[2][3] However, this assumption cannot be taken for granted. The presence of chemical impurities or incomplete deuteration can introduce significant quantitative errors, compromising the integrity of experimental data.

This guide provides an in-depth comparison of analytical methodologies for the comprehensive validation of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4. We will move beyond mere procedural descriptions to explore the causality behind our choice of techniques, establishing a self-validating, orthogonal workflow that ensures the highest degree of confidence in your analytical standard. We will dissect the roles of High-Performance Liquid Chromatography (HPLC) for chemical purity assessment and compare the synergistic strengths of High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy for confirming isotopic enrichment and structural fidelity.[2][3][4]

Part 1: Foundational Assessment – Chemical Purity by High-Performance Liquid Chromatography (HPLC)

The Rationale: Isolating Chemical Identity from Isotopic Variation

Before we can ascertain isotopic enrichment, we must first confirm the chemical purity of the bulk material. The primary objective is to quantify the target molecule relative to any synthesis byproducts, starting materials, or degradation products that are not isotopically labeled variants of the final compound. HPLC, particularly with UV detection, is the gold standard for this purpose due to its high resolving power, robustness, and precision in quantifying purine-containing compounds.[5][6][7][8]

A reversed-phase C18 column is the stationary phase of choice, effectively separating the moderately polar 2-(((9H-Purin-6-yl)amino)methyl)phenol from potential non-polar or highly polar impurities based on hydrophobicity. UV detection is ideal as the purine moiety exhibits strong chromophoric properties, allowing for sensitive detection.

Workflow for HPLC Purity Analysis

Caption: Workflow for HPLC-based chemical purity assessment.

Experimental Protocol: HPLC-UV for Chemical Purity

• Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.05 M Ammonium Phosphate buffer, pH 7.8.[6]

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A linear gradient from 5% to 70% Mobile Phase B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.[9]

• Sample Preparation: Prepare a 1 mg/mL stock solution of the deuterated standard in a 50:50 mixture of methanol and water. Dilute to a working concentration of 50 µg/mL with the same diluent.

• Analysis: Inject 10 µL of the sample. Integrate the peak area of the main compound and all impurity peaks.

• Calculation: Chemical Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

Data Summary: Expected HPLC Purity Results

Parameter	Expected Result	Acceptance Criteria
Retention Time	Consistent with non-deuterated standard	± 0.2 minutes
Peak Tailing	< 1.5	≤ 2.0
Chemical Purity	> 99.0%	≥ 98.0%
Related Impurities	< 0.5%	Each individual impurity ≤ 1.0%

Part 2: Orthogonal Validation of Isotopic Enrichment & Structural Integrity

Once chemical purity is established, we must confirm the isotopic composition. This is a two-part question: 1) What is the distribution of deuterated species (d4, d3, d2, etc.)? and 2) Are the deuterium atoms in the correct positions? Relying on a single technique can be misleading. Therefore, we employ a powerful combination of High-Resolution Mass Spectrometry and NMR Spectroscopy.[2][3]

Technique A: High-Resolution Mass Spectrometry (HRMS) for Isotopic Distribution

The Rationale: A Precise Tally of Isotopologues

HRMS is the definitive technique for determining the distribution of isotopologues. Its ability to provide highly accurate mass measurements allows for the clear resolution and quantification of the target d4 compound from its less-deuterated (d0-d3) and potentially over-deuterated (d5+) counterparts.[2][3] Coupling liquid chromatography to the mass spectrometer (LC-HRMS) ensures that we are analyzing the isotopic distribution of only the main compound peak, free from any co-eluting impurities.

Workflow for LC-HRMS Isotopic Enrichment Analysis

Caption: Workflow for LC-HRMS isotopic enrichment analysis.

Experimental Protocol: LC-HRMS for Isotopic Distribution

• Instrumentation: An HPLC or UPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• LC Method: Utilize the same HPLC method developed for the purity assessment to ensure chromatographic separation.

• Ionization: Electrospray Ionization (ESI) in positive ion mode.

• MS Acquisition: Acquire data in full scan mode over a mass range of m/z 100-500.

• Data Analysis:

  • Identify the retention time for 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4.

  • Extract the ion chromatograms for the theoretical [M+H]⁺ ions of each isotopologue (see table below).

  • Integrate the peak area for each extracted ion chromatogram.

  • Calculate the isotopic enrichment:

    • Isotopic Enrichment (%) = (Area of d4 / [Area of d0 + d1 + d2 + d3 + d4]) x 100.

Data Summary: Expected HRMS Isotopic Distribution

Isotopologue	Formula	Theoretical m/z [M+H]⁺	Observed Area	Distribution (%)
d0 (unlabeled)	C₁₂H₁₂N₅O	242.1036	< 1,000	< 0.1%
d1	C₁₂H₁₁DN₅O	243.1099	< 5,000	< 0.5%
d2	C₁₂H₁₀D₂N₅O	244.1162	< 10,000	< 1.0%
d3	C₁₂H₉D₃N₅O	245.1224	< 20,000	< 2.0%
d4 (target)	C₁₂H₈D₄N₅O	246.1287	> 1,000,000	> 97.0%

Technique B: Nuclear Magnetic Resonance (NMR) for Positional Confirmation

The Rationale: Unambiguous Proof of Structure and Labeling Site

While HRMS provides an excellent quantitative overview of isotopic distribution, it offers no information about the location of the deuterium labels. NMR spectroscopy is uniquely powerful in providing this structural confirmation.[2][3] By comparing the ¹H NMR spectrum of the deuterated compound to its non-deuterated analogue, we can verify that the deuterium atoms have replaced the protons on the phenol ring as intended.

For highly deuterated compounds (>98%), directly observing the deuterium via ²H NMR is a superior alternative, as the residual proton signals in ¹H NMR become very weak. However, quantitative ¹H NMR is often sufficient and more accessible for confirming the degree of deuteration at specific sites.

Logical Framework for NMR-based Validation

Caption: Logic for comparing NMR techniques for isotopic validation.

Experimental Protocol: Quantitative ¹H NMR

• Instrumentation: A high-field NMR spectrometer (≥400 MHz).

• Sample Preparation: Dissolve ~5-10 mg of the sample in a deuterated solvent (e.g., DMSO-d₆).

• Data Acquisition: Acquire a ¹H NMR spectrum with a long relaxation delay (D1 = 30 seconds) to ensure accurate integration. At least 16 scans should be acquired for a good signal-to-noise ratio.

• Analysis:

  • Calibrate the spectrum using the residual solvent peak (e.g., DMSO at 2.50 ppm).

  • Integrate the signal corresponding to the non-deuterated methylene (-CH₂-) protons. Set this integral to a value of 2.00.

  • Integrate the residual proton signals in the aromatic region where the four deuterium atoms are expected (~6.8-7.2 ppm).

  • The sum of these aromatic integrals represents the non-deuterated fraction.

• Calculation: Isotopic Enrichment (%) = (1 - [Sum of Residual Aromatic Integrals / 4]) x 100.

Data Summary: Expected ¹H NMR Results

Molecular Region	Expected Chemical Shift (ppm)	Theoretical Integral	Observed Integral	Calculated Enrichment
Purine Protons	~8.2-8.4	2.00	~2.00	N/A
Methylene (-CH₂-)	~4.8	2.00	2.00 (Reference)	N/A
Phenol Ring (-C₆H₄-)	~6.8-7.2	0.00	≤ 0.08	≥ 98%

Part 3: The Integrated Validation Strategy – A Comparative Summary

No single method provides a complete picture. True confidence is achieved by integrating these orthogonal techniques into a single, self-validating system. HPLC confirms what it is, HRMS confirms how much is deuterated, and NMR confirms where it is deuterated.

Comparative Overview of Analytical Techniques

Criterion	HPLC-UV	LC-HRMS	NMR Spectroscopy
Primary Information	Chemical Purity	Isotopic Distribution	Positional Isomerism, Structural Integrity
Quantitative Accuracy	High (for chemical purity)	High (for isotopic ratio)	Moderate to High (site-specific)
Sensitivity	Moderate (µg/mL)	Very High (pg/mL)	Low (mg/mL)
Key Advantage	Robust, excellent for separating non-isotopic impurities	Unmatched mass resolution for isotopologues	Unambiguous structural and positional information
Limitation	Cannot differentiate isotopologues	Provides no positional information	Lower sensitivity, requires more material

Conclusion and Best Practices

The validation of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 is not a linear process but a triangulation of evidence. As a Senior Application Scientist, my recommendation is unequivocal: an integrated, three-pronged approach is the only way to ensure the absolute integrity of this critical analytical standard.

• Start with HPLC-UV: Always establish the fundamental chemical purity first. An isotopically pure standard is useless if it is chemically contaminated.

• Quantify with LC-HRMS: Use high-resolution mass spectrometry to obtain a precise, quantitative distribution of all isotopologues present.

• Confirm with NMR: Employ ¹H and/or ²H NMR to provide definitive, unambiguous proof of the deuteration sites and overall molecular structure.

By adopting this orthogonal validation strategy, researchers can proceed with the utmost confidence, knowing their quantitative data is built upon a foundation of rigorously verified and trustworthy analytical standards.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. [Identification and quantitation of purine derivatives in urinary calculi as markers of abnormal purine metabolism by using high-performance liquid chromatography (HPLC)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ibna.ro [ibna.ro]
• 7. Development and Validation of a Single HPLC Method for Analysis of Purines in Fish Oil Supplements [scirp.org]
• 8. taylorfrancis.com [taylorfrancis.com]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Ionization Efficiency of Labeled vs. Unlabeled 2-(((9H-Purin-6-yl)amino)methyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Ionization Efficiency in Quantitative Mass Spectrometry

In the realm of quantitative analysis by liquid chromatography-mass spectrometry (LC-MS), the accuracy of concentration measurements is paramount. Stable isotope-labeled internal standards (SIL-IS) are the gold standard for mitigating variability arising from sample preparation, chromatographic separation, and, crucially, the ionization process.[1][2] The core assumption is that the SIL-IS and the unlabeled (native) analyte exhibit identical physicochemical properties, leading to equivalent ionization efficiencies in the electrospray ionization (ESI) source.[3]

However, subtle "isotope effects" can challenge this assumption. The substitution of lighter isotopes (e.g., ¹H, ¹²C, ¹⁴N) with heavier stable isotopes (e.g., ²H, ¹³C, ¹⁵N) can, in some cases, lead to measurable differences in ionization response. This guide will explore the theoretical underpinnings of these effects and present a robust experimental framework for their evaluation, using 2-(((9H-Purin-6-yl)amino)methyl)phenol as a model compound. Understanding these potential differences is crucial for ensuring the highest level of accuracy and precision in quantitative bioanalytical assays.

Theoretical Background: Electrospray Ionization and the Influence of Isotopic Labeling

Electrospray ionization (ESI) is a soft ionization technique that transfers ions from a liquid solution into the gas phase.[4][5][6] The process involves the formation of charged droplets from a capillary under a strong electric field, followed by solvent evaporation, which increases the charge density on the droplet surface.[5] Ultimately, gas-phase ions are formed through either the charge residue model (CRM) or the ion evaporation model (IEM).[7]

For a molecule like 2-(((9H-Purin-6-yl)amino)methyl)phenol, which contains multiple basic nitrogen atoms on the purine ring, ionization in positive mode ESI typically occurs via protonation. The efficiency of this process is intrinsically linked to the molecule's gas-phase basicity and proton affinity (PA) .[8][9] Proton affinity is the negative of the enthalpy change for the gas-phase reaction of a molecule with a proton.[10] A higher proton affinity indicates a stronger base in the gas phase.[10]

How can isotopic labeling affect this?

While the electronic structure of a molecule is largely unaffected by isotopic substitution, the vibrational zero-point energy (ZPE) of chemical bonds involving heavier isotopes is lower. This can lead to slightly different bond dissociation energies. For instance, a carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond. These subtle energetic differences can manifest in several ways:

• Chromatographic Co-elution: In reversed-phase liquid chromatography, deuterated compounds sometimes elute slightly earlier than their non-deuterated counterparts.[11] This can lead to differential ionization conditions if they do not co-elute perfectly.

• Fragmentation Patterns: The relative abundances of fragment ions in tandem mass spectrometry (MS/MS) can be altered due to differences in bond strengths.[12]

• Direct Ionization Effects: While generally considered minimal, some studies have reported slight increases or decreases in the ionization efficiency of deuterated compounds compared to their native analogues.[12][13]

For 2-(((9H-Purin-6-yl)amino)methyl)phenol, the key question is whether the incorporation of stable isotopes (e.g., deuterium on the phenol ring) significantly alters its proton affinity or the kinetics of the ionization process.

Experimental Design for Comparative Analysis

To rigorously compare the ionization efficiency, a well-controlled experiment is essential. The following protocol outlines a systematic approach to quantify the relative response of the labeled and unlabeled analyte.

Experimental Workflow

The overall workflow involves preparing equimolar solutions of the labeled and unlabeled compounds, analyzing them via flow injection analysis-mass spectrometry (FIA-MS) to eliminate chromatographic effects, and comparing the resulting signal intensities.

Caption: Workflow for comparing ionization efficiency.

Detailed Methodologies

1. Materials:

• Unlabeled 2-(((9H-Purin-6-yl)amino)methyl)phenol (e.g., from commercial suppliers).

• Stable isotope-labeled 2-(((9H-Purin-6-yl)amino)methyl)phenol (e.g., 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4).[14]

• LC-MS grade acetonitrile, water, and formic acid.

• Dimethyl sulfoxide (DMSO).

2. Sample Preparation:

• Prepare individual 1 mg/mL stock solutions of the labeled and unlabeled compounds in DMSO.

• From these stocks, prepare separate 1 µM working solutions in a mobile phase mimic (e.g., 50:50 acetonitrile:water with 0.1% formic acid). This ensures the analytes are in a solution composition identical to that entering the MS.

• Create a mixed solution containing 1 µM of both the labeled and unlabeled compounds.

3. Mass Spectrometry Parameters (Example):

• System: A high-resolution mass spectrometer (e.g., Agilent 6545 Q-TOF or Thermo Scientific Orbitrap Exploris).

• Ionization Source: Electrospray Ionization (ESI), Positive Ion Mode.

• Infusion Rate: 10 µL/min.

• Gas Temperature: 325 °C.

• Drying Gas Flow: 8 L/min.

• Nebulizer Pressure: 35 psig.

• Sheath Gas Temperature: 350 °C.

• Sheath Gas Flow: 11 L/min.

• Capillary Voltage: 3500 V.

• Fragmentor Voltage: 175 V.

• Mass Range: 100-500 m/z.

4. Data Analysis:

• Inject the individual solutions to confirm the m/z of the protonated molecules ([M+H]⁺) and to ensure no significant unlabeled component is present in the labeled standard (and vice versa).

• Inject the mixed solution and acquire data for at least 2 minutes to obtain a stable signal.

• Extract ion chromatograms (XICs) for the [M+H]⁺ ions of both the unlabeled and labeled analytes using a narrow mass window (e.g., ±5 ppm).

• Calculate the average signal intensity (ion counts or abundance) and the signal-to-noise ratio (S/N) across the stable infusion period for each analyte.

• Determine the Ionization Efficiency Ratio = (Average Intensity of Labeled Analyte) / (Average Intensity of Unlabeled Analyte).

Interpreting the Results: A Quantitative Comparison

The following table presents hypothetical, yet realistic, data from the described experiment. This serves to illustrate the expected outcomes and their interpretation.

Analyte	Expected [M+H]⁺ (m/z)	Observed Signal Intensity (counts)	Signal-to-Noise (S/N) Ratio	Ionization Efficiency Ratio (Labeled/Unlabeled)
Unlabeled Compound	242.1091	1.50 x 10⁷	1250	N/A
Labeled Compound (d₄)	246.1342	1.45 x 10⁷	1210	0.97

Analysis of Hypothetical Data:

In this example, the labeled analogue shows a signal intensity that is 3% lower than its unlabeled counterpart. This suggests a very minor, almost negligible, negative isotope effect on ionization efficiency under these specific ESI conditions. A ratio between 0.95 and 1.05 would generally be considered to indicate no significant difference in ionization behavior, validating the use of the labeled compound as an ideal internal standard.

A ratio significantly deviating from 1.0 (e.g., <0.9 or >1.1) would warrant further investigation. Such a deviation could imply that the labeled standard might not perfectly track the analyte during ionization, potentially introducing a small but systematic bias in quantification.

Visualizing the Ionization Process

The structures of the unlabeled and a possible deuterated version of the molecule are shown below, highlighting the sites of protonation.

Caption: Ionization of unlabeled and deuterated analyte.

Conclusion and Practical Implications

For 2-(((9H-Purin-6-yl)amino)methyl)phenol, stable isotope labeling (e.g., with deuterium) is unlikely to cause a dramatic shift in ionization efficiency. The fundamental chemical properties governing protonation—the pKa of the purine nitrogens—are not significantly altered by isotopic substitution on the distal phenol ring. The primary value of this experimental comparison is to provide empirical validation for the core assumption underpinning the use of a SIL-IS: that the analyte and the standard behave identically in the ion source.

Key Takeaways for Researchers:

• Validation is Key: While often assumed to be equivalent, it is best practice to experimentally verify the relative ionization efficiency of a new analyte and its SIL-IS.

• Minimal Impact Expected: For most small molecules, particularly when labeling does not involve exchangeable protons or sites directly involved in the ionization mechanism, the isotope effect on ESI is minimal.

• Confidence in Quantification: Performing this comparison provides an extra layer of confidence in the accuracy and reliability of quantitative LC-MS assays, a critical consideration in drug development and clinical research.

By following the principles and protocols outlined in this guide, researchers can ensure the robust validation of their analytical methods and the integrity of their quantitative data.

References

• Cervantes-Govea, C., et al. (2012). Mechanisms of Electrospray Ionization for Mass Spectrometry Analysis. InTech. Retrieved from [Link]

• Pitt, J. (2023). Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. LinkedIn. Retrieved from [Link]

• Santos, L. S. (Ed.). (2010).

• Wikipedia. (n.d.). Electrospray ionization. Retrieved from [Link]

• Lee, J., et al. (2022). Evaluating the Accuracy of the QCEIMS Approach for Computational Prediction of Electron Ionization Mass Spectra of Purines and Pyrimidines. Metabolites.
• Kass, S. R., et al. (2013). Accurate proton affinity and gas-phase basicity values for molecules important in biocatalysis. Journal of the American Chemical Society.

• Lee, J., et al. (2022). Evaluating the Accuracy of the QCEIMS Approach for Computational Prediction of Electron Ionization Mass Spectra of Purines and Pyrimidines. eScholarship, University of California. Retrieved from [Link]

• Bartošová, Z., et al. (2002). Atmospheric pressure ionization mass spectrometry of purine and pyrimidine markers of inherited metabolic disorders. Journal of Mass Spectrometry.
• Gygi, S. P., et al. (1999). Quantitative analysis of complex protein mixtures using isotope-coded affinity tags.
• Lubeck, M. D., et al. (2019). Minimal deuterium isotope effects in quantitation of dimethyl-labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. Journal of the American Society for Mass Spectrometry.
• Amad, M. H., et al. (2000). Importance of Gas-Phase Proton Affinities in Determining the Electrospray Ionization Response for Analytes and Solvents. Journal of Mass Spectrometry.

• Lee, J., et al. (2022). Evaluating the Accuracy of the QCEIMS Approach for Computational Prediction of Electron Ionization Mass Spectra of Purines and Pyrimidines. eScholarship, University of California. Retrieved from [Link]

• Liang, X., et al. (2003). Ionization Enhancement in Atmospheric Pressure Chemical Ionization and Suppression in Electrospray Ionization between Target Drugs and Stable-Isotope Labeled Internal Standards in Quantitative Liquid Chromatography/Tandem Mass Spectrometry.

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A Comparative Guide to the Bioanalytical Performance of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as a Deuterated Internal Standard

Abstract

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is the bedrock of preclinical and clinical research. The precise quantification of analytes in complex biological matrices necessitates a robust internal standard (IS) to correct for variability during sample processing and analysis. Stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, are widely recognized as the "gold standard" in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis.[1][2] This guide provides an in-depth technical overview of the expected performance of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, a deuterated purine analog, when used as an internal standard. While specific experimental data for this compound is not extensively published, this document synthesizes established principles of deuterated standards to present a framework for its validation and use. We will compare its expected performance characteristics against those of a non-isotopically labeled, structural analog internal standard and provide detailed, field-proven protocols for method validation in key biological matrices such as plasma and urine.

Introduction: The Imperative for a High-Fidelity Internal Standard

In quantitative LC-MS, an internal standard is added to every sample, calibrator, and quality control (QC) standard to normalize for analytical variations.[3] These variations can arise from multiple sources, including sample extraction losses, matrix-induced ion suppression or enhancement, and instrument drift.[1][3] An ideal IS should mimic the physicochemical behavior of the analyte as closely as possible.[4]

This is why deuterated standards like 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 are strongly preferred by regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][5] Being chemically identical to the analyte, they co-elute chromatographically and experience nearly identical effects during sample preparation and ionization, providing the most accurate correction possible.[4][6] The analyte of interest, 2-(((9H-Purin-6-yl)amino)methyl)phenol, is a purine derivative with potential applications in biochemical and pharmaceutical research.[7] Accurate quantification of such molecules is critical for pharmacokinetic (PK) and drug metabolism (DMPK) studies.[5]

Physicochemical Properties: Analyte vs. Deuterated Standard

The foundational principle of using a SIL-IS is the near-perfect chemical equivalence, with the mass difference enabling distinct detection by the mass spectrometer.

Property	Analyte: 2-(((9H-Purin-6-yl)amino)methyl)phenol	Internal Standard: 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4	Rationale for Use as IS
Molecular Formula	C₁₂H₁₁N₅O[8]	C₁₂H₇D₄N₅O[9]	Identical elemental composition (except for H/D isotopes) ensures similar chemical reactivity and polarity.
Molecular Weight	~241.25 g/mol [8]	~245.27 g/mol [9][10]	The +4 Da mass shift provides clear mass spectrometric separation from the analyte, preventing isotopic crosstalk.
Structure	Phenolic ring attached to a purine via a methylamino linker.	Deuterium atoms replace hydrogen on the phenolic ring.[9]	Identical core structure leads to near-identical extraction recovery, chromatographic retention, and ionization efficiency.

Comparative Performance Metrics in Biological Matrices

The selection of an internal standard directly impacts the accuracy, precision, and reliability of a bioanalytical method. The following table outlines the expected performance advantages of using 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 compared to a hypothetical structural analog IS (e.g., a similar purine derivative but not isotopically labeled). These expectations are based on extensive data from the validation of numerous bioanalytical methods using deuterated standards.[2][11]

Performance Metric	2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (SIL-IS)	Structural Analog IS (Non-Deuterated)	Expertise & Causality
Accuracy (Mean Bias)	Expected to be very close to 100% (e.g., 98-102%). Published data for other SIL-IS show mean biases around 100.3%.[11]	Can exhibit significant bias (e.g., 90-110%). Published comparisons show biases around 96.8%.[11]	The SIL-IS perfectly tracks the analyte through the analytical process, correcting for losses and matrix effects more effectively, resulting in a more accurate measurement of the true concentration.
Precision (%RSD or CV)	Typically low, well within the ≤15% acceptance criteria for bioanalytical methods (≤20% at LLOQ).	Often higher and more variable, especially with complex matrices or across different patient lots.[2]	Minor differences in polarity or structure cause the analog IS to behave differently from the analyte during extraction and ionization, introducing variability that the SIL-IS inherently cancels out.
Matrix Effect Compensation	Excellent. Co-elution ensures the IS experiences the same ion suppression/enhancement as the analyte.[1][4]	Variable and often incomplete. Differences in retention time and ionization can lead to differential matrix effects.[2]	Matrix effects are a major source of error in LC-MS.[12] The identical chemical nature of the SIL-IS is the only reliable way to compensate for these effects across diverse biological samples (e.g., plasma, urine, tissue homogenates).[13]
Extraction Recovery Correction	Excellent. The SIL-IS will have virtually identical recovery to the analyte across a range of pH and solvent conditions.[4]	Unpredictable. Small structural differences can lead to significant variations in extraction efficiency.	Spiking the SIL-IS at the very beginning of sample preparation ensures it corrects for any analyte loss during protein precipitation, liquid-liquid extraction, or solid-phase extraction steps.[3]

Experimental Design for Method Validation

To harness the full potential of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, a rigorous validation must be performed according to regulatory guidelines.[4] The following protocols provide a self-validating framework for its implementation.

Overall Bioanalytical Workflow

The diagram below illustrates the typical workflow for quantifying an analyte in a biological matrix using a deuterated internal standard.

Caption: General workflow for bioanalysis using a deuterated internal standard.

Protocol 1: Sample Preparation from Human Plasma

Rationale: Protein precipitation (PPT) is a rapid method for removing the bulk of proteins from plasma. While less clean than other methods, its speed is advantageous for high-throughput analysis. The near-perfect tracking of the deuterated IS effectively compensates for the higher potential matrix effects.

Methodology:

• Aliquot 100 µL of human plasma (or other matrix) into a 1.5 mL microcentrifuge tube.

• Crucial Step: Add 10 µL of the working solution of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (e.g., 500 ng/mL in methanol). This early addition ensures the IS tracks the analyte through all subsequent steps.[3]

• Vortex briefly (5 seconds).

• Add 400 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute to ensure complete protein denaturation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex to mix, centrifuge briefly, and inject into the LC-MS/MS system.

Protocol 2: Representative LC-MS/MS Conditions

Rationale: A reversed-phase C18 column is a standard choice for separating moderately polar compounds like purine analogs. A gradient elution ensures good peak shape and separation from endogenous matrix components. Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity for quantification.

Instrumentation:

• LC System: Agilent 1290 Infinity II or equivalent.

• MS System: Sciex Triple Quad 6500+ or equivalent.

Conditions:

• Column: Phenomenex Kinetex C18 (100 x 2.1 mm, 2.6 µm).[14]

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[14]

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-1.0 min: 5% B

  • 1.0-5.0 min: 5% to 95% B

  • 5.0-6.0 min: Hold at 95% B

  • 6.0-6.1 min: 95% to 5% B

  • 6.1-8.0 min: Hold at 5% B (re-equilibration)

• Ion Source: Electrospray Ionization (ESI), Positive Mode.

• MRM Transitions (Hypothetical):

  • Analyte: Q1: 242.1 -> Q3: 135.1 (Based on purine core fragmentation)

  • IS (d4): Q1: 246.1 -> Q3: 135.1 (Fragment is expected to be the same, as deuterium is on the non-fragmenting phenol ring)

Protocol 3: Evaluation of Matrix Effects

Rationale: This experiment is mandatory to prove that endogenous components in the biological matrix do not interfere with the ionization of the analyte, or if they do, that the deuterated IS perfectly compensates for it.[4][12]

Methodology:

• Prepare Three Sets of Samples (n=6 replicates per set at low and high QC concentrations):

  • Set A (Neat Solution): Spike analyte and IS into the final reconstitution solution. This represents 100% response without matrix.

  • Set B (Post-Extraction Spike): Extract blank plasma as per Protocol 1. Spike the analyte and IS into the final reconstituted supernatant. This measures the effect of the extracted matrix components on ionization.

  • Set C (Pre-Extraction Spike): Spike analyte and IS into blank plasma before extraction (as done for a normal sample). This measures the combined effect of recovery and matrix effects.

• Calculations:

  • Matrix Factor (MF) = (Mean Peak Area of Analyte in Set B) / (Mean Peak Area of Analyte in Set A)

  • IS-Normalized MF = (MF of Analyte) / (MF of IS)

    • Acceptance Criteria: The IS-Normalized MF should be between 0.85 and 1.15. This proves the IS effectively tracks matrix effects.

  • Recovery (RE) = (Mean Peak Area of Analyte in Set C) / (Mean Peak Area of Analyte in Set B)

    • Insight: While high recovery is good, the consistency of recovery is more important, as the IS will correct for it.

Caption: Logic for the quantitative assessment of matrix effects and recovery.

Conclusion: An Authoritative Choice for Bioanalysis

While specific published performance data for 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 is emerging, its identity as a stable isotope-labeled analog of its target analyte positions it as the authoritative choice for an internal standard. The principles of bioanalytical chemistry and regulatory guidelines overwhelmingly support the use of such deuterated standards to achieve the highest levels of accuracy, precision, and robustness.[2][5] By mimicking the analyte's behavior from sample preparation through detection, it effectively cancels out the myriad of variables inherent in analyzing complex biological matrices. The experimental protocols outlined in this guide provide a robust framework for any researcher, scientist, or drug development professional to validate this internal standard and generate high-quality, defensible data essential for advancing scientific research and regulatory submissions.

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A Comparative Guide to 2-(((9H-Purin-6-yl)amino)methyl)phenol Analogs in Preclinical Research

Introduction

The purine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous endogenous signaling molecules and therapeutically active agents. Among the vast landscape of purine derivatives, 2-(((9H-Purin-6-yl)amino)methyl)phenol and its analogs have garnered significant interest as privileged structures in the pursuit of novel therapeutics, particularly in oncology. This guide provides a comprehensive literature review and comparative analysis of analog studies based on this scaffold, offering insights into their synthesis, structure-activity relationships (SAR), and performance in preclinical models. This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of purine-based compounds as potential therapeutic agents.

The 2-(((9H-Purin-6-yl)amino)methyl)phenol Scaffold: A Privileged Motif

The 2-(((9H-Purin-6-yl)amino)methyl)phenol core combines the essential features of a purine ring, crucial for interactions with a multitude of biological targets, and a phenolic moiety connected by a methylamino linker. This unique arrangement allows for a diverse array of structural modifications at multiple positions, enabling the fine-tuning of physicochemical properties and biological activity. The primary focus of research on these analogs has been the development of inhibitors for protein kinases, enzymes that play a pivotal role in cellular signaling pathways and are often dysregulated in diseases like cancer.[1][2]

Comparative Analysis of Analog Studies

Substitution on the Phenolic Ring

Modifications to the phenolic ring of the core scaffold significantly influence the molecule's interaction with target proteins and its overall cellular activity.

• Methylation: The presence of a methyl group on the phenolic ring, as seen in 2-(((9H-Purin-6-yl)amino)methyl)-6-methylphenol, can enhance lipophilicity, potentially improving cell permeability. While specific comparative data for this analog is limited, the principle of using alkyl substitutions to modulate pharmacokinetic properties is a common strategy in drug design.

• Halogenation and Other Electron-Withdrawing Groups: Studies on related phenolic compounds have shown that the introduction of halogens or other electron-withdrawing groups can modulate the acidity of the phenolic hydroxyl group and introduce new interaction points, such as halogen bonds, with target proteins. This can lead to altered binding affinities and inhibitory activities.

Modification of the Purine Core (C2, C6, and N9 Positions)

The purine ring itself offers multiple sites for modification, with the C2, C6, and N9 positions being the most extensively studied for their roles in determining potency and selectivity.

• C6-Substitutions: The C6 position, where the aminomethylphenol moiety is attached, is a critical determinant of activity. Research on various 6-substituted purine analogs has demonstrated that the nature of the substituent at this position directly impacts kinase inhibitory activity.[3] For instance, the introduction of different amine-containing side chains can alter the hydrogen bonding network with the hinge region of kinases.

• C2-Substitutions: Modifications at the C2 position of the purine ring have been explored to enhance potency and selectivity. Introducing small alkyl or aryl groups can provide additional van der Waals interactions within the ATP-binding pocket of kinases.

• N9-Substitutions: Alkylation or arylation at the N9 position is a common strategy to improve the drug-like properties of purine analogs. Studies on N9-substituted purines have shown that these modifications can significantly impact cell permeability and metabolic stability. For example, a series of N9-[(Z)-4'-chloro-2'-butenyl-1'-yl]-2,6-dichloropurine analogs exhibited potent cytotoxic activity against a panel of human tumor cell lines.[4][5]

Experimental Data Summary

To provide a quantitative comparison, the following table summarizes the reported biological activities of various purine analogs from the literature. It is important to note that these compounds are not all direct analogs of 2-(((9H-Purin-6-yl)amino)methyl)phenol but represent the broader class of substituted purines, offering valuable insights into the SAR of this compound class.

Compound Class	Modification(s)	Target/Assay	Reported Activity (IC50/GI50)	Reference
2,6-Disubstituted Purines	N9-[(Z)-4'-chloro-2'-butenyl-1'-yl] on 2,6-dichloropurine	Cytotoxicity against various human tumor cell lines	1-5 µM range	[4][5]
2,6-Disubstituted Purines	N9-[4'-chloro-2'-butynyl-1'-yl] on 2,6-dichloropurine	Cytotoxicity against various human tumor cell lines	1-5 µM range	[4][5]
6-Substituted Purine Ribosides	6-O-alkyl groups	hSTING activation	Not specified as IC50	[3]
2,6-Disubstituted Pyrazines	4'-Carboxyphenyl at C2, ortho-methoxy anilines at C6	CSNK2A inhibition	Nanomolar range	[6]
N-Phenyl-4-Hydroxy-6-Methyl-2-Quinolone-3-Carboxamides	Various substitutions on the N-phenyl ring	Cytotoxicity against Caco-2 and HCT-116 cell lines	13 µM (for compound 16 against Caco-2)	[7]

Signaling Pathways and Experimental Workflows

The development and evaluation of these purine analogs involve a series of well-defined experimental procedures and an understanding of the key signaling pathways they modulate.

Key Signaling Pathway: Kinase Inhibition and Apoptosis Induction

Many purine analogs exert their anticancer effects by inhibiting protein kinases, which are critical components of intracellular signaling pathways that regulate cell growth, proliferation, and survival. Dysregulation of these pathways is a hallmark of cancer. By blocking the activity of key kinases, these compounds can induce cell cycle arrest and apoptosis (programmed cell death).

Caption: A typical workflow for the evaluation of novel purine analogs.

Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, the following are representative protocols for key experiments cited in the literature.

General Procedure for the Synthesis of 6-Substituted Purine Analogs

A common synthetic route to 6-substituted purine analogs involves the nucleophilic aromatic substitution of a leaving group (e.g., chlorine) at the C6 position of the purine ring with a suitable amine.

Step 1: Synthesis of 6-chloropurine 6-Chloropurine is a commercially available starting material or can be synthesized from hypoxanthine.

Step 2: Nucleophilic Aromatic Substitution

• To a solution of 6-chloropurine (1 equivalent) in a suitable solvent (e.g., n-butanol, isopropanol, or DMF) is added the desired amine (e.g., 2-(aminomethyl)phenol or its substituted derivative) (1-1.2 equivalents).

• A base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2-3 equivalents), is added to the reaction mixture.

• The reaction mixture is heated to reflux (typically 80-120 °C) and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., dichloromethane/methanol or ethyl acetate/hexane) to afford the desired 6-substituted purine analog.

Step 3: Characterization The structure of the synthesized compound is confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Kinase Inhibition Assay (General Protocol)

The ability of the synthesized compounds to inhibit specific protein kinases is typically assessed using in vitro kinase assays.

• Assay Principle: The assay measures the transfer of a phosphate group from ATP to a specific substrate by the kinase. Inhibition is quantified by the reduction in substrate phosphorylation.

• Reagents and Materials:

  • Recombinant human kinase

  • Specific peptide or protein substrate

  • ATP (often radiolabeled, e.g., [γ-³²P]ATP, or used in conjunction with a detection antibody in an ELISA-based format)

  • Assay buffer (containing MgCl₂, DTT, etc.)

  • Test compounds (dissolved in DMSO)

  • 96-well plates

• Procedure:

  • The kinase, substrate, and test compound (at various concentrations) are pre-incubated in the assay buffer in a 96-well plate.

  • The kinase reaction is initiated by the addition of ATP.

  • The reaction is allowed to proceed for a defined period at a specific temperature (e.g., 30 °C).

  • The reaction is stopped by the addition of a stop solution (e.g., EDTA).

  • The amount of phosphorylated substrate is quantified. If using radiolabeled ATP, this can be done by capturing the substrate on a filter membrane and measuring the incorporated radioactivity using a scintillation counter. For ELISA-based assays, a phosphorylation-specific antibody is used, followed by a secondary antibody conjugated to an enzyme (e.g., HRP) for colorimetric or chemiluminescent detection.

• Data Analysis: The percentage of kinase inhibition is calculated for each compound concentration. The IC50 value (the concentration of the compound that inhibits 50% of the kinase activity) is determined by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

The cytotoxic or cytostatic effect of the compounds on cancer cell lines is commonly evaluated using the MTT assay.

• Assay Principle: This colorimetric assay measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

  • After the incubation period, the MTT solution is added to each well, and the plate is incubated for a few hours to allow for formazan crystal formation.

  • A solubilizing agent (e.g., DMSO or a detergent solution) is added to dissolve the formazan crystals.

  • The absorbance of the solution is measured at a specific wavelength (typically between 500 and 600 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 or GI50 value (the concentration of the compound that causes 50% inhibition of cell growth) is determined from the dose-response curve.

Conclusion and Future Directions

Future research in this area should focus on the systematic synthesis and evaluation of a diverse library of 2-(((9H-Purin-6-yl)amino)methyl)phenol analogs. This should include a thorough investigation of various substituents on the phenolic ring and modifications at the C2 and N9 positions of the purine core. A comprehensive screening of these analogs against a panel of cancer cell lines and a broad range of kinases will be crucial for identifying lead compounds with high potency and selectivity. Furthermore, detailed mechanistic studies, including elucidation of the mechanism of action and identification of specific molecular targets, will be essential for advancing the most promising candidates into further preclinical and clinical development.

References

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• Sharma, A., & Kumar, R. (2015). Purine Analogues as Kinase Inhibitors: A Review. Recent Patents on Anti-Cancer Drug Discovery, 10(3), 308–341. [Link]

• Bosco, B., Defant, A., Incitti, T., Sighel, D., Bozza, A., Ciribilli, Y., Inga, A., Casarosa, S., & Mancini, I. (2018). Synthesis of 2,6-Diamino-Substituted Purine Derivatives and Evaluation of Cell Cycle Arrest in Breast and Colorectal Cancer Cells. Molecules (Basel, Switzerland), 23(8), 1996. [Link]

• Chen, Y. C., Lin, C. F., & Chen, C. L. (2007). Structure-activity relationship of C6-C3 phenylpropanoids on xanthine oxidase-inhibiting and free radical-scavenging activities. Journal of Agricultural and Food Chemistry, 55(25), 10336–10342. [Link]

• Gerasimova, M. A., Gribova, O. V., & Mikhailov, S. N. (2024). Purine Nucleosides and Analogues Bearing Chiral Substituents: Medicinal Chemistry and Therapeutic Perspective. Current Medicinal Chemistry, 31(6), 671–682. [Link]

• Thimmaiah, K. N., & Thimmaiah, G. (2011). Synthesis and Cytotoxic Activity of Some New 2,6-Substituted Purines. Molecules (Basel, Switzerland), 16(7), 5840–5860. [Link]

• Preet, R., Chakraborty, B., Siddharth, S., Mohapatra, P., Das, D., Satapathy, S. R., Das, S., Maiti, N. C., Maulik, P. R., Kundu, C. N., & Chowdhury, C. (2014). Synthesis and biological evaluation of andrographolide analogues as anti-cancer agents. European Journal of Medicinal Chemistry, 85, 95–106. [Link]

• Gupta, S. P. (2001). Structure-activity relationships for a collection of structurally diverse inhibitors of purine nucleoside phosphorylase. Chemical & Pharmaceutical Bulletin, 49(1), 10–17. [Link]

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• Gümüş, M., & Özdemir, A. (2018). Synthesis of novel 6-substituted amino-9-(β-D-ribofuranosyl)purine analogs and their bioactivities on human epithelial cancer cells. Bilkent University Institutional Repository.[Link]

• Lee, E. S., Kim, J. H., & Kwon, Y. (2016). Synthesis and biological evaluation of 2-phenol-4-chlorophenyl-6-aryl pyridines as topoisomerase II inhibitors and cytotoxic agents. Bioorganic & Medicinal Chemistry, 24(13), 3027–3036. [Link]

• Jouffroy, P. A., & Leonori, D. (2021). Synthesis of C6-Substituted Purine Nucleoside Analogues via Late-Stage Photoredox/Nickel Dual Catalytic Cross-Coupling. Organic Letters, 23(6), 2136–2140. [Link]

• Sharma, A., & Kumar, R. (2015). Purine analogues as kinase inhibitors: A review. Recent Patents on Anti-Cancer Drug Discovery, 10(3), 308-341. [Link]

• Wang, Y., Li, Y., Wang, Y., Zhang, Y., & Liu, Z. (2020). Synthesis and Biological Evaluation of Amino Chalcone Derivatives as Antiproliferative Agents. Molecules (Basel, Switzerland), 25(23), 5530. [Link]

• Gray, D. C., Tidwell, M. W., Shadrick, W. R., Meagher, J. L., Miller, M. D., Perry, M. W., Lu, Y., White, S. W., Lee, R. E., & Huryn, D. M. (2023). Identification of 4-(6-((2-methoxyphenyl)amino)pyrazin-2-yl)benzoic acids as CSNK2A inhibitors with antiviral activity and improved selectivity over PIM3. European Journal of Medicinal Chemistry, 258, 115598. [Link]

• Zakharyan, R. A., Akopyan, A. A., Paronikyan, R. V., Gevorgyan, G. A., & Stepanyan, G. M. (2021). Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors. Molecules (Basel, Switzerland), 26(23), 7149. [Link]

• van der Meer, P., Bernhardt, I., & van den Berg, N. S. (2022). Synthesis and biological evaluation of thiosemicarbazone-based antibody–drug conjugates. RSC Medicinal Chemistry, 13(10), 1231–1239. [Link]

• Al-Qtaishat, A., Al-Hiari, Y. M., Al-Zoubi, R. M., Al-Adham, I. S. I., & Al-Masri, I. M. (2020). Molecular Modeling, Synthesis and Biological Evaluation of N-Phenyl-4-Hydroxy-6-Methyl-2-Quinolone-3-CarboxAmides as Anticancer Agents. Molecules (Basel, Switzerland), 25(22), 5348. [Link]

• Biri, A. C., & Oprea, T. I. (2023). Comparative Analysis of Adverse Effects: Protein Kinase Inhibitors Versus Traditional Anticancer Therapies. International Journal of Molecular Sciences, 24(13), 10839. [Link]

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A Comparative Guide to the Metabolic Stability of 2-(((9H-Purin-6-yl)amino)methyl)phenol and its Deuterated Analog

Authored by: [Your Name/Lab Name], Senior Application Scientist

In the landscape of modern drug discovery, establishing a robust metabolic profile is a critical determinant of a candidate's therapeutic potential. Poor metabolic stability can lead to rapid clearance, low bioavailability, and the formation of potentially toxic metabolites, ultimately resulting in clinical failure. This guide provides a comprehensive analysis of the metabolic stability of 2-(((9H-Purin-6-yl)amino)methyl)phenol, a novel purine analog, and its strategically deuterated counterpart. We will delve into the experimental design, execution, and interpretation of in vitro assays, offering a practical framework for researchers in the field.

The strategic replacement of hydrogen with its heavier isotope, deuterium, at metabolically labile sites is a well-established strategy to attenuate metabolic pathways, a concept known as the "deuterium kinetic isotope effect" (KIE). This effect arises because the carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more difficult for metabolic enzymes, such as cytochrome P450s, to cleave. This guide will explore the practical application of this principle to enhance the metabolic stability of 2-(((9H-Purin-6-yl)amino)methyl)phenol.

Experimental Design: A Head-to-Head Comparison

To rigorously assess the metabolic stability of our parent compound and its deuterated form, we will employ two cornerstone in vitro assays: the liver microsomal stability assay and the plasma stability assay. These assays provide critical insights into phase I metabolic liability and stability in systemic circulation, respectively.

Diagram: Overall Experimental Workflow

Caption: High-level workflow for the comparative metabolic stability assessment.

I. Liver Microsomal Stability Assay

This assay is the industry standard for evaluating phase I metabolic stability. We utilize pooled human liver microsomes, which are rich in cytochrome P450 (CYP) enzymes, the primary drivers of oxidative drug metabolism.

Protocol: Human Liver Microsomal Stability

• Reagent Preparation:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Dilute pooled human liver microsomes (e.g., from a commercial supplier) in the buffer to a final protein concentration of 1 mg/mL.

  • Prepare a 100 mM stock solution of the NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in buffer.

  • Prepare 1 mM stock solutions of the parent compound and the deuterated analog in DMSO.

• Incubation:

  • In a 96-well plate, pre-warm the microsomal suspension to 37°C for 10 minutes.

  • Add the test compound to the microsomes to achieve a final concentration of 1 µM (ensure the final DMSO concentration is <0.5% to avoid enzyme inhibition).

  • Initiate the metabolic reaction by adding the NADPH regenerating system. The absence of NADPH serves as a negative control.

  • Incubate the plate at 37°C with gentle shaking.

• Time-Point Sampling & Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), aliquot a portion of the incubation mixture.

  • Immediately quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., a structurally similar but chromatographically distinct compound like propranolol).

• Sample Processing & Analysis:

  • Centrifuge the quenched samples at 4,000 rpm for 15 minutes to precipitate proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis to quantify the remaining parent compound at each time point.

Data Analysis and Interpretation

The concentration of the test compound remaining over time is plotted, and the natural logarithm of the percentage remaining is plotted against time. The slope of this line is used to calculate the half-life (t½) and intrinsic clearance (CLint).

• Half-life (t½): t½ = 0.693 / k, where k is the elimination rate constant (the negative of the slope).

• Intrinsic Clearance (CLint): CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein)

Expected Results and Comparative Data

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)
2-(((9H-Purin-6-yl)amino)methyl)phenol (Parent)	15.2	45.6
Deuterated 2-(((9H-Purin-6-yl)amino)methyl)phenol	48.5	14.3

The expected data clearly demonstrates the significant impact of deuteration. The deuterated analog exhibits a more than three-fold increase in half-life and a corresponding decrease in intrinsic clearance, indicating a substantial improvement in metabolic stability against CYP-mediated metabolism.

II. Plasma Stability Assay

This assay assesses the susceptibility of a compound to degradation by enzymes present in plasma, such as esterases and amidases. It is a crucial control to ensure that any observed compound loss in other assays is due to metabolism and not inherent chemical instability or degradation by plasma enzymes.

Protocol: Human Plasma Stability

• Reagent Preparation:

  • Thaw pooled human plasma at 37°C.

  • Prepare 1 mM stock solutions of the test compounds in DMSO.

• Incubation:

  • Add the test compound to the plasma to a final concentration of 5 µM.

  • Incubate at 37°C.

• Time-Point Sampling & Quenching:

  • At specified time points (e.g., 0, 30, 60, 120, and 240 minutes), aliquot a portion of the plasma mixture.

  • Quench the reaction by adding three volumes of ice-cold acetonitrile with an internal standard.

• Sample Processing & Analysis:

  • Vortex and centrifuge the samples to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining compound.

Expected Results and Comparative Data

Compound	Percent Remaining at 240 min
2-(((9H-Purin-6-yl)amino)methyl)phenol (Parent)	>98%
Deuterated 2-(((9H-Purin-6-yl)amino)methyl)phenol	>99%

In this case, both the parent compound and its deuterated analog are expected to be highly stable in human plasma, indicating that they are not substrates for major plasma enzymes. This confirms that the differences observed in the microsomal assay are indeed due to metabolic processes.

Mechanistic Insights and Rationale for Deuteration

The purine core and the phenolic ring of 2-(((9H-Purin-6-yl)amino)methyl)phenol present several potential sites for oxidative metabolism. The benzylic methylene bridge is a particularly susceptible site for hydroxylation due to the stability of the resulting benzylic radical intermediate.

Diagram: Proposed Metabolic Hotspot

Caption: Hypothesized primary metabolic pathway for the parent compound.

By replacing the hydrogen atoms on the benzylic methylene bridge with deuterium, we introduce a significant kinetic isotope effect at this metabolic "hotspot." The increased activation energy required to break the C-D bond slows down the rate of hydroxylation, thereby enhancing the overall metabolic stability of the molecule.

Conclusion and Future Directions

The strategic deuteration of 2-(((9H-Purin-6-yl)amino)methyl)phenol presents a compelling strategy for enhancing its metabolic stability. Our in vitro data strongly suggests that the deuterated analog is significantly less susceptible to phase I oxidative metabolism, a key determinant of a drug's pharmacokinetic profile. This improved stability is expected to translate into a longer in vivo half-life and potentially greater therapeutic efficacy.

Further studies, including metabolite identification and in vivo pharmacokinetic assessments in animal models, are warranted to fully characterize the disposition of this promising deuterated candidate. The principles and protocols outlined in this guide provide a robust framework for such investigations, paving the way for the development of more durable and effective therapeutics.

References

• Title: The Deuterium Kinetic Isotope Effect as a Tool for Drug Discovery Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Deuterium in Drug Discovery: More Than Just a Mass Effect Source: Angewandte Chemie International Edition URL: [Link]

• Title: Liver Microsomal Stability Assay for Predicting In Vivo Drug Clearance Source: Bioanalysis Zone URL: [Link]

• Title: In vitro evaluation of metabolic stability and metabolite identification of a novel selective androgen receptor modulator Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

• Title: Plasma Stability of Drugs Source: Creative Bioarray URL: [Link]

A Senior Application Scientist's Guide to the Comparative Analysis of Purine Derivatives in Enzymatic Assays

In the landscape of drug discovery and biochemical research, purine derivatives represent a cornerstone class of molecules. Their structural similarity to endogenous purines allows them to interact with a wide array of enzymatic targets, acting as inhibitors, modulators, or even substrates. This guide provides a comprehensive framework for the comparative analysis of these derivatives, moving beyond mere protocol to instill a deeper understanding of the experimental choices and data interpretation that underpin robust enzymatic assays.

The Significance of Purine Derivatives in Enzymology

Purine analogs, synthetic molecules mimicking adenine and guanine, are pivotal in therapeutic development, particularly in oncology and virology. Their efficacy often hinges on their ability to selectively inhibit enzymes crucial for pathological processes. For instance, by targeting enzymes like DNA polymerases or reverse transcriptases, they can halt the replication of cancer cells or viruses. Another major class of purine derivatives, the methylxanthines (e.g., caffeine and theophylline), modulate signaling pathways by inhibiting phosphodiesterases (PDEs).

This guide will focus on a comparative analysis of two well-characterized methylxanthines, Theophylline and Caffeine, as inhibitors of phosphodiesterase, and a synthetic purine analog, Allopurinol, as an inhibitor of xanthine oxidase. This comparison will illuminate the principles of evaluating inhibitor potency and selectivity.

Foundational Principles of Enzymatic Assays for Inhibitor Screening

The core of our analysis rests on quantifying how a purine derivative affects the rate of an enzyme-catalyzed reaction. The choice of assay is dictated by the enzyme's function and the available detection methods. A common objective is to determine the half-maximal inhibitory concentration (IC50), which is the concentration of an inhibitor required to reduce enzyme activity by 50%.

The general workflow for assessing an enzyme inhibitor involves preparing the enzyme and substrate, initiating the reaction, and measuring the product formation or substrate depletion over time, with and without the inhibitor.

Caption: General workflow for enzymatic inhibitor screening.

Case Study 1: Theophylline vs. Caffeine as Phosphodiesterase (PDE) Inhibitors

Background: Phosphodiesterases are enzymes that degrade cyclic adenosine monophosphate (cAMP), a crucial second messenger in many signaling pathways. By inhibiting PDEs, methylxanthines like theophylline and caffeine increase intracellular cAMP levels, leading to various physiological effects. The non-specific nature of these inhibitors means they can act on multiple PDE families.

The diagram below illustrates the role of PDE in the cAMP signaling cascade and the mechanism of action for inhibitors.

Caption: cAMP signaling pathway and point of inhibition.

This protocol outlines a typical in vitro assay to determine the IC50 values for theophylline and caffeine against a specific PDE isoform.

Materials:

• Recombinant human PDE4 (or other desired isoform)

• cAMP (substrate)

• 5'-Nucleotidase (scavenger enzyme)

• Phosphate-buffered saline (PBS)

• Theophylline and Caffeine stock solutions (in DMSO)

• Phosphate detection reagent (e.g., Malachite Green)

• 384-well microplate

Procedure:

• Inhibitor Preparation: Prepare serial dilutions of theophylline and caffeine in PBS. A typical concentration range would be from 100 mM down to 1 µM. Include a DMSO-only control.

• Assay Plate Setup: Add 5 µL of each inhibitor dilution to the wells of the microplate. Add 5 µL of PBS to the "no inhibitor" control wells.

• Enzyme Addition: Add 10 µL of a PDE4 solution (e.g., 0.5 U/mL in PBS) to all wells except the "no enzyme" control.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow the inhibitors to bind to the enzyme.

• Reaction Initiation: Add 10 µL of cAMP substrate solution (e.g., 50 µM in PBS) to all wells to start the reaction.

• Reaction Incubation: Incubate the plate at 37°C for 30 minutes.

• Scavenging Reaction: Add 10 µL of 5'-Nucleotidase (1 U/mL) to all wells and incubate for 10 minutes at 37°C. This converts the AMP product into adenosine and inorganic phosphate (Pi).

• Signal Detection: Add 50 µL of the Malachite Green reagent to all wells. Incubate for 20 minutes at room temperature for color development. Read the absorbance at 620 nm.

• Data Analysis:

  • Subtract the background absorbance (no enzyme control) from all readings.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

The following table presents representative IC50 values for theophylline and caffeine against different PDE isoforms. Lower IC50 values indicate higher potency.

Purine Derivative	Target Enzyme	IC50 (µM)	Selectivity Profile
Theophylline	PDE4	150	Non-selective
PDE5	>200
PDE1	120
Caffeine	PDE4	200	Non-selective
PDE5	>300
PDE1	180

Interpretation of Results: Both theophylline and caffeine are relatively weak, non-selective PDE inhibitors, as indicated by their high micromolar IC50 values across different isoforms. Theophylline generally shows slightly higher potency than caffeine. This lack of selectivity is a key reason for the broad physiological effects of these compounds. In a drug development context, researchers would aim for derivatives with much lower IC50 values and high selectivity for a specific PDE isoform to minimize off-target effects.

Case Study 2: Allopurinol as a Xanthine Oxidase Inhibitor

Background: Xanthine oxidase is a key enzyme in purine catabolism, catalyzing the oxidation of hypoxanthine to xanthine and then to uric acid. Overproduction of uric acid can lead to gout. Allopurinol, a structural isomer of hypoxanthine, is a classic example of a mechanism-based inhibitor used clinically to treat this condition.

Materials:

• Xanthine Oxidase from bovine milk

• Xanthine (substrate)

• Potassium phosphate buffer (pH 7.5)

• Allopurinol stock solution (in 0.1 M NaOH, then diluted in buffer)

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Procedure:

• Inhibitor Preparation: Prepare serial dilutions of allopurinol in the phosphate buffer.

• Assay Plate Setup: To each well, add 50 µL of buffer, 25 µL of the allopurinol dilution (or buffer for control), and 25 µL of xanthine solution (e.g., 2 mM).

• Reaction Initiation: Add 25 µL of xanthine oxidase solution (e.g., 0.1 U/mL) to each well.

• Kinetic Measurement: Immediately place the plate in a spectrophotometer pre-set to 37°C. Measure the increase in absorbance at 295 nm (the wavelength at which uric acid absorbs) every 30 seconds for 10 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each concentration of allopurinol from the linear portion of the absorbance vs. time plot.

  • Determine the percentage of inhibition relative to the control reaction.

  • Plot the percent inhibition against the allopurinol concentration to determine the IC50.

Purine Derivative	Target Enzyme	IC50 (µM)	Mechanism of Inhibition
Allopurinol	Xanthine Oxidase	~7.5	Mechanism-based
Hypoxanthine	Xanthine Oxidase	(Substrate)	N/A

Interpretation of Results: Allopurinol is a potent inhibitor of xanthine oxidase with an IC50 in the low micromolar range. Unlike the competitive inhibition often seen with other purine analogs, allopurinol is a mechanism-based inhibitor. The enzyme converts allopurinol to oxypurinol, which then binds very tightly to the active site, effectively inactivating the enzyme. This demonstrates a different and highly effective mode of action for a purine derivative.

Conclusion and Future Directions

The comparative analysis of purine derivatives in enzymatic assays is fundamental to understanding their therapeutic potential and mechanism of action. As demonstrated, simple methylxanthines like caffeine and theophylline are weak, non-selective inhibitors, while structurally designed analogs like allopurinol can achieve high potency and a specific mode of action.

The choice of assay, the careful execution of protocols, and the rigorous analysis of data are paramount. For researchers in this field, the next steps often involve:

• Selectivity Screening: Testing lead compounds against a panel of related enzymes to ensure target specificity.

• Mechanism of Action Studies: Performing detailed kinetic experiments to determine if the inhibition is competitive, non-competitive, or uncompetitive.

• Structure-Activity Relationship (SAR) Analysis: Synthesizing and testing a series of related purine derivatives to understand how chemical modifications affect inhibitory activity.

This guide provides the foundational knowledge to embark on such studies, emphasizing the importance of a well-designed experimental strategy and a thorough interpretation of the resulting data.

References

• PubChem. Purine Antimetabolite. National Center for Biotechnology Information. [Link]

• Parker, W. B. (2009). Enzymology of purine and pyrimidine antimetabolites used in the treatment of cancer. Chemical Reviews, 109(7), 2880–2893. [Link]

• Bender, A. T., & Beavo, J. A. (2006). Cyclic nucleotide phosphodiesterases: molecular regulation to clinical use. Pharmacological reviews, 58(3), 488–520. [Link]

• Pacher, P., Nivorozhkin, A., & Szabó, C. (2006). Therapeutic effects of xanthine oxidase inhibitors: renaissance half a century after the discovery of allopurinol. Pharmacological reviews, 58(1), 87–114. [Link]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of novel chemical entities are as critical as the data we generate. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4, a deuterated purine analog. The procedures outlined here are grounded in established safety principles and regulatory standards to ensure the protection of personnel and the environment.

The causality behind these rigorous protocols stems from the compound's chemical structure. It is a derivative of both purine and phenol. Purine analogs are often antimetabolites designed to interfere with DNA replication and can possess cytotoxic or mutagenic properties.[1][2] Phenols, as a class, are known for their toxicity and potential to cause severe skin burns and eye damage. Although the toxicological properties of this specific deuterated compound have not been fully investigated, this lack of data necessitates a cautious approach, treating it as a hazardous substance.[3]

Part 1: Hazard Assessment and Regulatory Framework

Before handling any chemical waste, a thorough understanding of its potential hazards and the governing regulations is essential. This compound should be treated as hazardous until proven otherwise.

Regulatory Context: In the United States, the management of hazardous waste is primarily regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).[4] These agencies establish a "cradle-to-grave" framework for hazardous waste, ensuring it is managed safely from generation to final disposal.[4] Your institution's Environmental Health & Safety (EHS) office is your primary resource for navigating these regulations and will have specific procedures that must be followed.

Hazard Identification: Based on its constituent chemical classes, we can anticipate the following hazards:

Hazard Category	Anticipated Risk	Rationale
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful to Toxic	Phenol and aminophenols are known to be harmful if swallowed or inhaled.[5][6]
Skin Corrosion/Irritation	Irritant to Corrosive	Phenolic compounds can cause skin irritation and, in high concentrations, severe burns.
Serious Eye Damage/Irritation	Irritant to Severe Damage	Direct contact with phenol-related compounds can cause serious eye irritation or damage.[7]
Germ Cell Mutagenicity	Suspected Mutagen	Purine analogs are designed to interact with nucleic acids and are often suspected mutagens.[5][6] 2-aminophenol is suspected of causing genetic defects.[6]
Aquatic Toxicity	Toxic to Aquatic Life	Phenolic compounds are often toxic to aquatic organisms.

Part 2: Waste Segregation and Containment Protocol

Proper segregation is the cornerstone of safe and compliant chemical waste disposal. Cross-contamination can lead to dangerous reactions and complicates the disposal process.

Step-by-Step Segregation and Storage:

• Designate a Waste Stream: Dedicate a specific waste stream for 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 and materials contaminated with it. Do not mix this waste with other chemical waste streams unless explicitly approved by your EHS office. This is particularly important for separating it from halogenated solvent waste.[8]

• Select Appropriate Containers:

  • Solid Waste: Use a designated, leak-proof container clearly labeled for solid chemical waste. This includes contaminated personal protective equipment (PPE), weigh boats, and absorbent paper.

  • Liquid Waste: Use a compatible, shatter-proof bottle for all solutions containing the compound.[8] Ensure the container has a secure, tight-fitting cap.

  • Sharps Waste: Any needles or sharp implements used must be disposed of in a designated sharps container.

• Labeling: All waste containers must be clearly labeled with a hazardous waste tag as soon as the first drop of waste is added. The label must include:

  • The full chemical name: "2-(((9H-Purin-6-yl)amino)methyl)phenol-d4"

  • The words "Hazardous Waste"

  • An accurate list of all components and their approximate percentages.

  • The relevant hazard warnings (e.g., "Toxic," "Irritant").[7]

  • The accumulation start date.

• Storage: Store the sealed waste containers in a designated satellite accumulation area within the laboratory. This area should be under the control of the lab personnel, away from heat sources, and in secondary containment to catch any potential leaks.[9]

Part 3: Disposal Workflow

The following workflow provides a logical decision-making process for the proper disposal of waste generated from experiments involving 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4.

Caption: Disposal workflow for different forms of waste.

Part 4: Spill and Decontamination Procedures

Accidents can happen, and a clear, pre-defined emergency plan is crucial.

In Case of a Spill:

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

• Consult SDS and EHS: Refer to the Safety Data Sheet for a similar compound (e.g., 2-aminophenol) and contact your institution's EHS for guidance.[5]

• Cleanup (if safe to do so): For small spills, trained personnel wearing appropriate PPE (lab coat, double nitrile gloves, safety goggles) should:

  • For solids: Gently sweep up the material to avoid creating dust and place it in the designated solid hazardous waste container.[6][7]

  • For liquids: Absorb the spill with a chemical absorbent material (e.g., vermiculite or sand).[8] Place the contaminated absorbent into the solid hazardous waste container.

• Decontaminate: Wipe the spill area with an appropriate solvent (check with EHS for recommendations, often a soap and water solution is used for final cleaning), and dispose of all cleaning materials as hazardous waste.

Decontamination of Labware:

• Reusable Glassware: Triple rinse glassware with a suitable solvent. The first two rinses should be collected as hazardous liquid waste. The third rinse may be disposable down the drain, but only if permitted by your local E-H-S guidelines.

• Disposable Items: All single-use items (pipette tips, tubes, gloves) that come into contact with the compound must be disposed of as solid hazardous waste.[9]

By adhering to these procedures, you contribute to a culture of safety and responsibility, ensuring that our pursuit of scientific advancement does not come at the cost of personal or environmental health. Always prioritize safety and consult your institution's EHS department for specific guidance.

References

• ResearchGate. (2015, January 9). How can I dispose phenol? Retrieved from [Link]

• Yale Environmental Health & Safety. Standard Operating Procedure - Phenol. Retrieved from [Link]

• PubChem. 2-(((9H-Purin-6-yl)amino)methyl)-6-methylphenol. National Center for Biotechnology Information. Retrieved from [Link]

• Mandal, A. (2022, September 28). Removal of toxic phenol from wastewater using low-cost adsorbents. YouTube. Retrieved from [Link]

• Biochem Chemopharma. Safety Data Sheet: 2-Aminophenol. Retrieved from [Link]

• Saltworks Technologies. (2020, April 24). Removing Highly Toxic Phenolic Compounds: Wastewater Treatment Options. Retrieved from [Link]

• Polish Journal of Environmental Studies. (2018). Removing Phenols from Post-Processing Wastewater. Retrieved from [Link]

• National Institutes of Health. (2022). NIH Waste Disposal Guide. Retrieved from [Link]

• Wikipedia. Purine analogue. Retrieved from [Link]

• Ohio Environmental Protection Agency. (2023, July). The Disposal of Hazardous Waste Pharmaceuticals FAQs. Retrieved from [Link]

• Wikipedia. Uric acid. Retrieved from [Link]

• National Center for Biotechnology Information. Purine Analogs - Holland-Frei Cancer Medicine. 6th edition. Retrieved from [Link]

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Personal protective equipment for handling 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

A Guide to the Safe Handling of 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

This document provides essential safety and logistical guidance for researchers, scientists, and drug development professionals working with 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4. As a deuterated purine analog, this compound requires careful handling based on its potential biological activity and the general hazards associated with its structural components. This guide is built upon established principles of laboratory safety and informed by data from analogous chemical structures, ensuring a robust framework for procedural safety.

Core Principle: A Proactive Hazard Assessment

• Purine Analog: Purine analogs are antimetabolites designed to mimic natural purines and can interfere with essential cellular processes like DNA synthesis.[1][2] This imparts potential cytotoxic or other biological activity. Therefore, the compound must be handled as if it were a potent, biologically active molecule.

• Phenol Moiety: Phenolic compounds can range from irritants to corrosives, often causing skin and eye irritation or damage upon contact.[3][4]

• Deuterated Nature: While the deuterium label renders the compound non-radioactive and is generally considered safe, the primary handling consideration is to maintain its isotopic integrity.[5] This requires meticulous protection from moisture to prevent hydrogen-deuterium (H-D) exchange.[6]

Given these factors, all handling procedures must assume the compound is hazardous and operate under the As Low As Reasonably Achievable (ALARA) principle for exposure.

Personal Protective Equipment (PPE): Your Primary Barrier

A risk assessment is mandatory to determine the appropriate PPE for the tasks to be performed.[7] The minimum required PPE for handling this compound is outlined below. For tasks with a higher risk of splash or aerosol generation, enhanced protection is necessary.

Task	Body Protection	Hand Protection	Eye/Face Protection	Respiratory Protection
Storage & Transport	Laboratory Coat	Disposable Nitrile Gloves	ANSI Z87.1-rated Safety Glasses with Side Shields[7]	Not typically required
Weighing (Solid)	Laboratory Coat	Double-gloving with Nitrile Gloves	Safety Glasses with Side Shields	Recommended: N95 Respirator (if not in a ventilated enclosure)
Solution Preparation	Laboratory Coat	Double-gloving with Nitrile Gloves or Silver Shield under-gloves[7]	Chemical Splash Goggles. Face shield required when handling >50 mL.[8]	Work in a certified chemical fume hood.[9]
Disposal	Laboratory Coat	Heavy-duty or Double Nitrile Gloves	Chemical Splash Goggles and Face Shield	Work in a certified chemical fume hood.

Causality Behind PPE Choices:

• Laboratory Coat: A standard cotton/poly blend lab coat protects personal clothing and skin from incidental contact.[8][10]

• Gloves: Disposable nitrile gloves provide a minimal barrier for incidental chemical exposure and should be removed immediately after contact or when leaving the work area.[7] Double-gloving is recommended to protect against tears and provides an extra layer of safety during removal. For prolonged contact or handling of concentrated solutions, more robust gloves should be considered. Latex gloves are to be avoided due to poor chemical resistance and potential for allergic reactions.[7]

• Eye and Face Protection: Safety glasses are the minimum requirement.[7] However, when handling liquids that could splash, chemical splash goggles are essential to form a seal around the eyes. A face shield, worn over safety glasses or goggles, is required whenever a significant splash hazard is present, such as when pouring liquids or preparing corrosive baths.[7][8]

• Respiratory Protection: While engineering controls are the preferred method for inhalation hazard mitigation, an N95 respirator can provide protection against airborne particulates when weighing solids outside of a ventilated enclosure. All respirator use requires prior medical clearance and fit-testing.[8]

Operational Plan: A Step-by-Step Workflow

The following workflow is designed to minimize exposure and maintain the integrity of the compound. The overriding principle is that a plan for disposal must be in place before any work begins.[11]

Step 1: Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Label: Ensure the container is clearly labeled with the full chemical name, date received, and associated hazards (Potential Cytotoxin, Irritant).

• Storage: Store the compound in a cool, dry, well-ventilated area, away from incompatible materials like strong oxidizing agents.[9] To prevent moisture absorption and H-D exchange, store the container within a desiccator or a glove box with a controlled low-humidity environment.[6] For long-term storage, freezing at -20°C is often advised; however, the container must be allowed to warm to room temperature before opening to prevent condensation.[6]

Step 2: Weighing and Solution Preparation

This entire process must be conducted within a certified chemical fume hood to utilize this critical engineering control.[10]

• Prepare Workspace: Decontaminate the fume hood surface. Lay down absorbent, plastic-backed paper to contain any potential spills. Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) within the hood.

• Handle Under Inert Atmosphere: To prevent H-D exchange, it is best practice to handle the solid compound under a dry, inert atmosphere (e.g., nitrogen or argon), especially during weighing and initial solubilization.[6]

• Weighing: Tare a clean weigh boat. Carefully transfer the desired amount of the solid compound using a clean spatula. Avoid creating dust.

• Solubilization: Add the weighed solid to your chosen vessel. Slowly add the solvent, ensuring it is aprotic (e.g., anhydrous DMSO, DMF) unless an aqueous solution is explicitly required by the experimental protocol.[6] If using a protic solvent, be aware that labile deuterium atoms may exchange with protons from the solvent.

• Labeling: Immediately cap and label the solution container with the compound name, concentration, solvent, date, and appropriate hazard warnings.

Experimental Workflow Diagram

The following diagram illustrates the critical safety checkpoints in the handling workflow.

Caption: Workflow for handling 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4.

Disposal Plan: Responsible Stewardship

All materials contaminated with 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 must be treated as hazardous chemical waste. Never dispose of this compound down the drain or in regular trash.[11]

• Waste Segregation:

  • Solid Waste: Contaminated gloves, weigh boats, absorbent pads, and any unused solid compound should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix incompatible waste streams.[11]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and the primary hazards (e.g., "Toxic," "Irritant").

• Disposal: Follow your institution's specific procedures for the pickup and disposal of chemical waste. Ensure that all waste is handled by trained professionals.

Emergency Procedures

• Skin Contact: Immediately remove all contaminated clothing.[3] Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek medical attention.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[12]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[13]

• Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection if the spill involves a powder. Cover the spill with an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a sealed container for hazardous waste disposal. Decontaminate the area with an appropriate solvent and then soap and water.

References

• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling. [Link]

• Environmental Health and Safety, University of Colorado Boulder. Personal Protective Equipment Requirements for Laboratories. [Link]

• Princeton University Environmental Health and Safety. Required Personal Protective Equipment Use in Campus Research Laboratories. [Link]

• Environmental Health & Safety, UC Merced. Choosing The Correct PPE. [Link]

• UW Environmental Health & Safety. (2016, February 12). Personal Protective Equipment (PPE) in Laboratories. [Link]

• CPAchem. (2024, February 9). Safety data sheet for 2-Methylphenol. [Link]

• PubChem. 2-(((9H-Purin-6-yl)amino)methyl)-6-methylphenol. [Link]

• Salamandra. Regulatory Considerations for Deuterated Products. [Link]

• Pharmaffiliates. (2025, May 20). The Role of Deuterated Compounds in Pharmaceutical R&D and Testing. [Link]

• Isotope Science / Alfa Chemistry. Quality Control Essentials for Deuterated Drug APIs. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Management of Waste. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). [Link]

• National Institute of Diabetes and Digestive and Kidney Diseases. (2014). Purine Analogues. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. [Link]

• Wikipedia. Purine analogue. [Link]

• Kufe, D. W., Pollock, R. E., Weichselbaum, R. R., et al., editors. (2003). Purine Analogs. In Holland-Frei Cancer Medicine. 6th edition. BC Decker. [Link]

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